3-Chloro-2-hydroxypropyl decanoate

Core Science & Biosynthesis

In-Depth Technical Guide: Physicochemical Properties of 3-Chloro-2-hydroxypropyl decanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-2-hydroxypropyl decanoate (B1226879), a monoester of 3-monochloropropane-1,2-diol (3-MCPD) and decanoic acid, belongs to a class of chemical compounds known as chloropropanol (B1252657) fatty acid esters. These compounds are recognized as process contaminants in heat-treated foods, particularly in refined edible oils and fats. The presence and toxicological profile of 3-MCPD and its esters have garnered significant attention from the scientific community and regulatory bodies worldwide. This technical guide provides a comprehensive overview of the available physicochemical properties of 3-Chloro-2-hydroxypropyl decanoate, along with general experimental protocols for its synthesis and analysis, to support research and development activities in this area.

Physicochemical Properties

Quantitative data for 3-Chloro-2-hydroxypropyl decanoate is limited in publicly accessible literature. The following tables summarize the available information for the target compound and its closely related isomer, 2-Chloro-3-hydroxypropyl decanoate, for comparative purposes.

Table 1: Core Physicochemical Properties of 3-Chloro-2-hydroxypropyl decanoate

Property	Value	Source
CAS Number	3537-37-9	MedChemExpress
Molecular Formula	C13H25ClO3	MedChemExpress
Molecular Weight	264.79 g/mol	MedChemExpress
Physical State	Not specified (likely liquid at room temperature)	Inferred from similar compounds
Density	No data available	-
Boiling Point	No data available	-
Melting Point	No data available	-
Solubility	No specific data available. Expected to be soluble in organic solvents and poorly soluble in water.	General solubility of fatty acid esters

Table 2: Computed Physicochemical Properties of 2-Chloro-3-hydroxypropyl decanoate (Isomer)

Property	Value	Source
Molecular Weight	264.79 g/mol	PubChem
XLogP3	4.2	PubChem
Hydrogen Bond Donor Count	1	PubChem
Hydrogen Bond Acceptor Count	3	PubChem
Rotatable Bond Count	12	PubChem
Exact Mass	264.1492223 Da	PubChem
Monoisotopic Mass	264.1492223 Da	PubChem
Topological Polar Surface Area	46.5 Ų	PubChem
Heavy Atom Count	17	PubChem
Complexity	186	PubChem

Experimental Protocols

Synthesis of 3-MCPD Esters (General Protocol)

The synthesis of 3-monochloropropane-1,2-diol esters typically involves the reaction of a fatty acid or its derivative with a glycerol-derived chloropropanol. A general approach is the esterification of 3-chloro-1,2-propanediol (B139630) with decanoic acid or its more reactive derivative, such as decanoyl chloride.

Materials:

• 3-Chloro-1,2-propanediol

• Decanoyl chloride (or decanoic acid)

• Anhydrous pyridine (B92270) (or another suitable base/catalyst)

• Anhydrous diethyl ether (or another suitable solvent)

• Sodium bicarbonate solution (for workup)

• Anhydrous magnesium sulfate (B86663) (for drying)

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-chloro-1,2-propanediol in anhydrous diethyl ether and an excess of anhydrous pyridine.

• Cool the mixture in an ice bath.

• Slowly add decanoyl chloride dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for several hours to overnight to ensure complete reaction.

• Monitor the reaction progress using a suitable technique (e.g., Thin Layer Chromatography).

• Upon completion, quench the reaction by adding water or a saturated sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash sequentially with dilute hydrochloric acid (to remove pyridine), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude 3-Chloro-2-hydroxypropyl decanoate using column chromatography on silica (B1680970) gel.

General Synthesis Workflow for 3-Chloro-2-hydroxypropyl decanoate.

Analysis of 3-MCPD Esters (General Protocol using GC-MS)

The analysis of 3-MCPD esters in a sample matrix, such as edible oil, typically involves an indirect method where the esters are first hydrolyzed to free 3-MCPD, which is then derivatized and analyzed by Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

• Sample containing 3-Chloro-2-hydroxypropyl decanoate

• Internal standard (e.g., 3-MCPD-d5)

• Methanolic sodium hydroxide (B78521) (for transesterification)

• Sodium chloride solution

• Diethyl ether (or other extraction solvent)

• Phenylboronic acid (PBA) solution (for derivatization)

• Anhydrous sodium sulfate

Procedure:

• Sample Preparation and Extraction:

  • Weigh a known amount of the sample into a vial.

  • Add the internal standard solution.

  • Add methanolic sodium hydroxide to initiate transesterification, converting the ester to free 3-MCPD and fatty acid methyl esters (FAMEs).

  • Incubate the mixture to ensure complete reaction.

  • Neutralize the reaction with an acidic solution.

  • Add a saturated sodium chloride solution and extract the free 3-MCPD into an organic solvent like diethyl ether.

  • Repeat the extraction process.

• Derivatization:

  • Combine the organic extracts and dry them over anhydrous sodium sulfate.

  • Evaporate the solvent to a small volume.

  • Add the phenylboronic acid (PBA) solution to the concentrated extract to form a volatile derivative of 3-MCPD.

  • Heat the mixture to facilitate the derivatization reaction.

• GC-MS Analysis:

  • Inject an aliquot of the derivatized sample into the GC-MS system.

  • Separate the components on a suitable capillary column.

  • Detect and quantify the 3-MCPD-PBA derivative using mass spectrometry, typically in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity.

General Analytical Workflow for 3-MCPD Esters using GC-MS.

Signaling Pathways

Currently, there is no specific information available in the scientific literature detailing the interaction of 3-Chloro-2-hydroxypropyl decanoate with any biological signaling pathways. Research on 3-MCPD and its esters has primarily focused on their formation during food processing, their occurrence in various foodstuffs, and their toxicological profiles, particularly concerning nephrotoxicity and reproductive toxicity. The toxicity of 3-MCPD esters is generally attributed to their in-vivo hydrolysis to free 3-MCPD.

Conclusion

3-Chloro-2-hydroxypropyl decanoate is a member of the broader class of 3-MCPD fatty acid esters. While specific experimental data for this particular compound is scarce, this guide provides the foundational chemical information available, alongside established, adaptable protocols for its synthesis and analysis. The provided workflows and methodologies serve as a valuable resource for researchers and professionals engaged in the study of food contaminants, toxicology, and related fields. Further research is warranted to fully characterize the physicochemical properties and biological activities of individual 3-MCPD esters like 3-Chloro-2-hydroxypropyl decanoate.

mass spectrometry of 3-Chloro-2-hydroxypropyl decanoate

An In-depth Technical Guide to the Mass Spectrometry of 3-Chloro-2-hydroxypropyl decanoate (B1226879)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometric analysis of 3-Chloro-2-hydroxypropyl decanoate, a prominent member of the 3-monochloropropanediol (3-MCPD) fatty acid ester family. These compounds are of significant interest as they are considered process contaminants in refined edible oils and various food products, with potential health implications.[1][2] This document details the primary analytical strategies, experimental protocols, and expected mass spectral behavior to aid in the accurate identification and quantification of this analyte.

Analytical Strategies for 3-MCPD Esters

The mass spectrometric analysis of 3-MCPD esters, including 3-Chloro-2-hydroxypropyl decanoate, is primarily approached through two distinct methodologies: indirect and direct analysis.

• Indirect Analysis: This is the most established approach and involves the chemical release (hydrolysis) of the free 3-MCPD from its ester form. The resulting 3-MCPD is then derivatized to enhance its volatility and thermal stability for analysis by Gas Chromatography-Mass Spectrometry (GC-MS).[1][3] This method provides a measure of the total 3-MCPD content. Deuterated internal standards, such as 3-MCPD-d5, are crucial for achieving accurate and precise quantification.[1]

• Direct Analysis: This method involves the analysis of the intact 3-MCPD ester without prior hydrolysis. Liquid Chromatography-Mass Spectrometry (LC-MS) is the technique of choice for direct analysis, as it can handle larger, less volatile molecules.[4] A key advantage of this approach is that it can provide information about the specific fatty acid ester profile and avoids potential artifact formation during the hydrolysis step.[4]

Experimental Protocols

The following sections outline representative experimental protocols for both indirect and direct analysis of 3-Chloro-2-hydroxypropyl decanoate.

Indirect Analysis via GC-MS

This protocol is based on the widely used methods involving alkaline-catalyzed hydrolysis and derivatization with phenylboronic acid (PBA).[3][5]

Methodology:

• Sample Preparation and Hydrolysis:

  • Weigh approximately 100 mg of the oil sample into a centrifuge tube.

  • Add a known amount of a deuterated internal standard solution (e.g., 3-MCPD-d5 dipalmitoyl ester in toluene).

  • Add 2 mL of a 0.5 M sodium methoxide (B1231860) solution in methanol (B129727) for alkaline-catalyzed hydrolysis.

  • Vortex the mixture vigorously for 1 minute and incubate at room temperature to release the 3-MCPD from the decanoate ester.

  • Neutralize the reaction by adding 3 mL of a solution of acetic acid in hexane (B92381).

  • Add 3 mL of saturated sodium chloride solution and centrifuge to separate the layers.

• Extraction of Free 3-MCPD:

  • Transfer the upper hexane layer (containing fatty acid methyl esters) to a separate vial for disposal.

  • Perform a second extraction of the lower aqueous/methanolic layer with 3 mL of hexane and discard the hexane layer.

  • Transfer the aqueous/methanolic layer containing the free 3-MCPD to a new tube.

• Derivatization:

  • Evaporate the solvent to dryness under a stream of nitrogen.

  • Add 200 µL of diethyl ether and 50 µL of a phenylboronic acid solution (1 g/L in diethyl ether).

  • Heat the mixture at 85°C for 20 minutes to form the volatile PBA derivative of 3-MCPD.[1]

  • After cooling, the sample is ready for GC-MS analysis.

• GC-MS Analysis:

  • Gas Chromatograph: Agilent 7890B GC or equivalent.

  • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Injection: 1 µL, splitless injection.

  • Oven Program: Initial temperature of 60°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.

  • Mass Spectrometer: Agilent 5977A MSD or equivalent triple quadrupole instrument.[1]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced sensitivity and selectivity.

Direct Analysis via LC-MS

This protocol provides a general framework for the direct determination of 3-Chloro-2-hydroxypropyl decanoate.[4]

Methodology:

• Sample Preparation:

  • Dissolve a known amount of the oil sample in a suitable organic solvent mixture, such as isopropanol/acetonitrile (1:1, v/v).

  • Add a known amount of an appropriate internal standard (e.g., a deuterated analog of a 3-MCPD ester).

  • Vortex and filter the sample through a 0.22 µm PTFE syringe filter prior to injection.

• LC-MS/MS Analysis:

  • Liquid Chromatograph: Shimadzu Nexera X2 or equivalent.

  • Column: C18 reverse-phase column (e.g., 150 mm x 2.1 mm, 2.6 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Isopropanol (9:1, v/v) with 0.1% formic acid.

  • Gradient: Start at 30% B, increase to 100% B over 15 minutes, hold for 5 minutes, and return to initial conditions.

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for the analyte and internal standard.

Quantitative Data

The following table summarizes typical quantitative parameters reported in the literature for the analysis of 3-MCPD and its esters. These values can vary depending on the specific matrix and analytical instrumentation used.

Parameter	GC-MS (Indirect)	LC-MS (Direct)	Reference
Limit of Detection (LOD)	0.0008 µg/g	~0.02 mg/kg	[3]
Limit of Quantification (LOQ)	0.0027 µg/g	~0.05 mg/kg	[3]
Concentration Range in Oils	93.1 to 5634.1 µg/kg	0.2 to 20 mg/kg	[1][3]
Recovery	83.00 - 114.13%	Not specified	[6]
Repeatability (RSD)	2.7%	Not specified	[3]

Mass Spectral Fragmentation Pattern

The mass spectral fragmentation of 3-Chloro-2-hydroxypropyl decanoate is predictable based on its chemical structure.

Molecular Ion: The molecular formula is C13H25ClO3, with a molecular weight of 264.79 g/mol .[7] Due to the presence of a chlorine atom, the molecular ion region in the mass spectrum will exhibit a characteristic isotopic pattern, with a peak for the ³⁵Cl isotope (M⁺) and a peak for the ³⁷Cl isotope (M+2) in an approximate 3:1 intensity ratio.[8]

Key Fragmentation Pathways (Electron Ionization):

Under electron ionization (EI) conditions, the molecule is expected to undergo several key fragmentation reactions:

• Alpha-Cleavage: Cleavage of the C-C bond adjacent to the oxygen of the hydroxyl group.

• Loss of the Alkyl Chain: Cleavage of the ester bond, resulting in the loss of the decanoyl group.

• Loss of HCl: Elimination of a molecule of hydrogen chloride.

• Loss of the Chloromethyl Group: Cleavage of the C-C bond to lose a CH₂Cl radical.

The resulting fragment ions would provide a characteristic fingerprint for the identification of the molecule.

Visualizations

The following diagrams illustrate the experimental workflow for indirect GC-MS analysis and the proposed mass spectral fragmentation pathway for 3-Chloro-2-hydroxypropyl decanoate.

Figure 1: Experimental workflow for the indirect GC-MS analysis of 3-MCPD esters.

Figure 2: Proposed mass spectral fragmentation pathway of 3-Chloro-2-hydroxypropyl decanoate.

References

• 1. ejchem.journals.ekb.eg [ejchem.journals.ekb.eg]
• 2. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [restek.com]
• 3. gcms.cz [gcms.cz]
• 4. fediol.eu [fediol.eu]
• 5. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. C4H9Cl (CH3)3CCl mass spectrum of 2-chloro-2-methylpropane fragmentation pattern of m/z m/e ions for analysis and identification of tert-butyl chloride image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

An In-depth Technical Guide to the Research Applications of 3-Chloro-2-hydroxypropyl decanoate (CAS 3537-37-9) and Related 3-MCPD Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-2-hydroxypropyl decanoate (B1226879), identified by CAS number 3537-37-9, is a fatty acid monoester of 3-monochloropropane-1,2-diol (3-MCPD). While research on this specific ester is limited, it belongs to a significant class of compounds known as 3-MCPD esters, which are well-documented as process-induced contaminants in refined edible oils and fats. The primary research focus on these compounds is not on their direct therapeutic applications but rather on their toxicological implications for human health, their mechanisms of formation in foodstuffs, and the development of analytical methods for their detection and mitigation strategies for their reduction in food products.

This technical guide provides a comprehensive overview of the research landscape surrounding 3-MCPD esters, using 3-Chloro-2-hydroxypropyl decanoate as a representative example. It details their biological significance, toxicological data, analytical methodologies, and the metabolic pathways associated with their in vivo hydrolysis.

Toxicological Profile of 3-MCPD and its Esters

The main toxicological concern with 3-MCPD esters, including 3-Chloro-2-hydroxypropyl decanoate, is their hydrolysis in the gastrointestinal tract, which releases free 3-MCPD.[1][2][3] 3-MCPD is a known toxicant with the International Agency for Research on Cancer (IARC) classifying it as a Group 2B carcinogen, meaning it is "possibly carcinogenic to humans".[2][4] Animal studies have demonstrated that 3-MCPD can induce adverse effects on the kidneys and male reproductive organs, and at high doses, it can lead to cancer.[1][4]

The toxicity of 3-MCPD esters is generally considered to be equivalent to that of free 3-MCPD, assuming complete hydrolysis.[1] However, some evidence suggests that the toxicity of 3-MCPD diesters might be less severe than that of free 3-MCPD, potentially due to incomplete enzymatic hydrolysis in the digestive system.[1]

Quantitative Toxicological Data

The following table summarizes key toxicological data for 3-MCPD, the hydrolysis product of 3-MCPD esters.

Parameter	Value	Species	Reference
Provisional Maximum Tolerable Daily Intake (PMTDI) for 3-MCPD and its esters (expressed as 3-MCPD)	4 µg/kg body weight/day	Human	[2][4]
Tolerable Daily Intake (TDI) for 3-MCPD	2 µg/kg body weight/day	Human	[2][3]
Benchmark Dose Lower Confidence Limit (BMDL10) for renal tubular hyperplasia	0.077 mg/kg body weight/day	Rat	[5]

Formation and Metabolism of 3-MCPD Esters

3-MCPD esters are not naturally present in crude vegetable oils but are formed during the refining process, particularly during deodorization at high temperatures (above 200°C) in the presence of chloride ions.[3][6] The precursors for their formation are primarily diacylglycerols (DAGs) and monoacylglycerols (MAGs).

Upon ingestion, 3-MCPD esters are subjected to hydrolysis by lipases in the digestive tract, releasing free 3-MCPD and the corresponding fatty acid. This metabolic activation is a critical step in their toxicity.

Metabolic pathway of 3-MCPD esters in the body.

Experimental Protocols

Research on 3-MCPD esters primarily involves their analysis in food matrices. The methodologies can be broadly categorized into indirect and direct methods.

Indirect Analytical Methods

Indirect methods are more common and involve the hydrolysis of the esters to free 3-MCPD, followed by derivatization and quantification, typically by Gas Chromatography-Mass Spectrometry (GC-MS).

General Protocol for Indirect Analysis of 3-MCPD Esters:

• Lipid Extraction: The lipid fraction containing the 3-MCPD esters is extracted from the food sample using an appropriate solvent system (e.g., hexane/isopropanol).

• Alkaline-catalyzed Transesterification: The extracted lipids are treated with a sodium methoxide (B1231860) solution to cleave the fatty acids from the glycerol (B35011) backbone, releasing free 3-MCPD.

• Derivatization: The free 3-MCPD is then derivatized to a more volatile and less polar compound suitable for GC analysis. A common derivatizing agent is phenylboronic acid (PBA).

• Extraction of the Derivative: The derivatized 3-MCPD is extracted from the reaction mixture using a non-polar solvent.

• GC-MS Analysis: The extracted derivative is injected into a GC-MS system for separation and quantification. An internal standard, such as deuterated 3-MCPD (3-MCPD-d5), is typically used for accurate quantification.[7]

References

• 1. Toxicology of 3-monochloropropane-1,2-diol and its esters: a narrative review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 3-monochloropropane diol (3-MCPD), 3-MCPD esters and glycidyl esters | Institute of Food Science and Technology [ifst.org]
• 4. 3-Monochloropropane-1,2-diol (MCPD) Esters and Glycidyl Esters | FDA [fda.gov]
• 5. efsa.onlinelibrary.wiley.com [efsa.onlinelibrary.wiley.com]
• 6. mdpi.com [mdpi.com]
• 7. ejchem.journals.ekb.eg [ejchem.journals.ekb.eg]

The Versatility of Function: A Technical Guide to the Research Applications of Functionalized Chlorohydrin Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction

Functionalized chlorohydrin esters are a class of organic compounds characterized by the presence of both a chlorohydrin (-CH(OH)-CH(Cl)-) and an ester (-COOR) functional group within the same molecule. This unique bifunctional nature makes them exceptionally versatile and valuable building blocks in modern organic synthesis, medicinal chemistry, and materials science.[1][2] The inherent reactivity of both the chlorohydrin and ester moieties allows for a wide array of chemical transformations, providing access to a diverse range of complex molecules, including chiral intermediates, active pharmaceutical ingredients (APIs), and functionalized polymers.[3][4][5] Their ability to serve as precursors to highly reactive epoxides further amplifies their synthetic utility, cementing their role as indispensable tools for chemical innovation.[6][7][8]

Synthesis of Functionalized Chlorohydrin Esters

The preparation of functionalized chlorohydrin esters can be achieved through several synthetic strategies, each offering distinct advantages in terms of stereocontrol, scalability, and substrate scope. Key methods include the stereoselective reduction of precursor ketones, the regioselective ring-opening of epoxides, and one-pot procedures from diols.

Common Synthetic Methodologies:

• Enzymatic Cascade Reactions: Bienzymatic systems, often employing an ene-reductase (ERED) and an alcohol dehydrogenase (ADH), allow for the stereodivergent synthesis of optically active chlorohydrins from α-chloroenones, which can then be esterified.[9] This method provides excellent enantiomeric excess under mild reaction conditions.[9]

• Epoxide Ring-Opening: The reaction of epoxides, particularly epichlorohydrin (B41342), with carboxylic acids is a widely used method.[4] This reaction can be catalyzed and offers a direct route to β-chlorohydrin esters.[4] Microreactor technology has been employed to enhance the efficiency and safety of this exothermic process.[4]

• One-Pot Esterification-Chlorination: Diols can be converted directly into chlorohydrin esters in a single step using a carboxylic acid and a chlorinating agent like chlorotrimethylsilane (B32843) (CTMS).[10] The choice of carboxylic acid can influence the regioselectivity of the chlorination.[10]

• From Alkenes: The chlorohydroxylation of alkenes using reagents like hypochlorous acid provides a direct route to chlorohydrins, which can be subsequently esterified.[11][12]

Data Presentation: Synthesis of Chlorohydrin Esters from 1,3-Butanediol (B41344)

The following table summarizes data from a one-pot esterification-chlorination reaction of 1,3-butanediol with various carboxylic acids, demonstrating the influence of the acid's structure on the yield and regioselectivity of the product.[10] The reaction yields two primary regioisomers: one with the chlorine atom at the primary position (3 ) and the other at the secondary position (4 ).

Entry	Carboxylic Acid (R in R-COOH)	Total Yield (%)	Regioisomer Ratio (3 : 4 )
a	CCl₃	66	21 : 79
b	CHCl₂	61	27 : 73
c	CH₂Cl	51	37 : 63
d	CH₃	46	40 : 60
e	CH₂C(CH₃)₃	34	52 : 48
f	C₄H₉	34	57 : 43
g	C₅H₁₁	32	55 : 45
h	C₆H₁₃	27	59 : 41
i	C₇H₁₅	31	60 : 40
j	C(CH₃)₃	27	62 : 38
k	C₁₁H₂₃	28	63 : 37
l	C₁₂H₂₅	24	62 : 38
m	C₁₃H₂₇	22	64 : 36
n	C₁₅H₃₁	18	69 : 31

Data sourced from Méndez, J. J., et al. (2008). Influence of Carboxylic Acids on the Synthesis of Chlorohydrin Esters from 1,3-Butanediol.[10]

Core Research Applications

Chiral Building Blocks in Asymmetric Synthesis

Functionalized chlorohydrin esters are paramount in asymmetric synthesis, serving as precursors to enantiomerically pure molecules. Their value stems from the ability to establish well-defined stereocenters that are retained or inverted in subsequent transformations.

• Precursors to Chiral Epoxides: The most significant application is their base-mediated cyclization to form epoxides.[7][8] If the starting chlorohydrin ester is chiral, this reaction proceeds with high fidelity to produce a chiral epoxide, a versatile intermediate for synthesizing complex molecules like β-blockers and pheromones.[13]

• Synthesis of HIV Protease Inhibitors: Enantiomerically pure aminoalkyl chlorohydrins are key intermediates in the synthesis of hydroxyethylamine-based HIV protease inhibitors.[3] These building blocks are prepared from α-amino aldehydes and subsequently converted to the desired active compounds.[3]

Caption: Workflow for asymmetric synthesis using chlorohydrin esters.

Intermediates in Drug Discovery and Development

The chlorohydrin ester motif is a valuable scaffold in medicinal chemistry. The chlorine atom can modulate a compound's lipophilicity and metabolic stability, while the ester group can be engineered as a prodrug linkage.[14][15]

• Prodrug Design: The ester functionality can be designed to be stable until it reaches a target tissue, where it is hydrolyzed by intracellular esterases to release the active drug.[14][16][17] This strategy can improve bioavailability, reduce side effects, and enhance drug targeting.[14]

• Access to Diverse Functionality: As precursors to epoxides, chlorohydrin esters provide access to a wide range of biologically relevant structures, such as amino alcohols, which are core components of many pharmaceuticals.[8]

Caption: Signaling pathway of a chlorohydrin ester prodrug.

Monomers in Polymer and Materials Science

The dual functionality of chlorohydrin esters makes them suitable as monomers or cross-linking agents in the synthesis of functional polymers.

• Epoxy Resins: β-chlorohydrin esters are widely used as intermediates in the production of epoxy resins.[4] They can be converted to glycidyl (B131873) esters, which are key components in coatings, adhesives, and composite materials.

• Functional Polyesters: The ring-opening copolymerization of related epoxides (glycidylamines) with cyclic anhydrides to create amino-functionalized polyesters highlights a potential pathway for incorporating chlorohydrin-derived structures into advanced polymers.[5] These materials have applications as gene delivery carriers and biodegradable plastics.[5]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Chlorohydrin Esters from 1,3-Butanediol[11]

This protocol describes a one-pot esterification-chlorination reaction.

Materials:

• 1,3-Butanediol (1.0 mmol)

• Carboxylic acid (e.g., trichloroacetic acid) (1.56 mmol)

• Chlorotrimethylsilane (CTMS) (10 mL)

• Tridecane (B166401) (internal standard for GC analysis)

• Hexane (B92381)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• To a sealed reaction vessel, add the corresponding carboxylic acid (1.56 mmol) and 1,3-butanediol (1.0 mmol).

• Add chlorotrimethylsilane (10 mL), which acts as both a reagent and a solvent.

• Seal the vessel with a rubber liner and heat the mixture at 80°C for 48 hours.

• After cooling to room temperature, carefully quench the reaction mixture by adding it to a saturated sodium bicarbonate solution.

• Extract the aqueous layer with hexane (3 x 15 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield the crude chlorohydrin ester product.

• Analyze the product by Gas Chromatography (GC) using tridecane as an internal standard to determine yield and regioisomeric ratio.

• Purify the product using column chromatography if necessary.

Synthetic Utility and Key Transformations

Functionalized chlorohydrin esters are central intermediates whose synthetic value is realized through a series of reliable and high-yielding transformations. The workflow below illustrates how they serve as a gateway to other important functional groups and molecular scaffolds.

Caption: Key synthetic transformations of chlorohydrin esters.

Conclusion

Functionalized chlorohydrin esters are more than just simple chemical intermediates; they are powerful enablers of molecular complexity and innovation. Their predictable reactivity, coupled with the increasing availability of stereoselective synthetic methods, ensures their continued importance in academic and industrial research. For scientists in drug discovery, these compounds offer a robust platform for generating novel molecular entities and implementing sophisticated prodrug strategies. In materials science, they provide a pathway to new polymers with tailored properties. As the demand for efficient and selective synthetic methodologies grows, the strategic application of functionalized chlorohydrin esters will undoubtedly continue to expand, paving the way for new discoveries in medicine and technology.

References

• 1. dama.umh.es [dama.umh.es]
• 2. lifechemicals.com [lifechemicals.com]
• 3. Preparation of Aminoalkyl Chlorohydrin Hydrochlorides: Key Building Blocks for Hydroxyethylamine-Based HIV Protease Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of amino-functionalized polyester via ring-opening alternating copolymerization of glycidylamines with cyclic anhydrides - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. The Lord of the Chemical Rings: Catalytic Synthesis of Important Industrial Epoxide Compounds | MDPI [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. US5146011A - Preparation of chlorohydrins - Google Patents [patents.google.com]
• 13. Enzymatic approaches to the preparation of chiral epichlorohydrin - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 14. Exploring Ester Prodrugs: A Comprehensive Review of Approaches, Applications, and Methods [scirp.org]
• 15. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Anti-Inflammatory and Anticoagulant Activities of Synthesized NSAID Prodrug Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Thermal Stability of 3-Chloro-2-hydroxypropyl decanoate

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Chloro-2-hydroxypropyl decanoate (B1226879) is a chlorohydrin ester of decanoic acid. Its chemical structure, featuring a reactive chlorohydrin group and a long alkyl chain ester, suggests that its thermal stability will be influenced by the lability of the carbon-chlorine bond and the ester linkage. Understanding the thermal properties of this compound is crucial for its handling, storage, and application in various fields, including as a potential intermediate in pharmaceutical and industrial synthesis. This document outlines the expected thermal behavior and provides standardized protocols for its experimental determination.

Expected Thermal Behavior and Decomposition Pathways

The thermal decomposition of 3-Chloro-2-hydroxypropyl decanoate is anticipated to proceed through several potential pathways, primarily involving the chlorohydrin and ester functional groups.

Key Expected Decomposition Events:

• Dehydrochlorination: The presence of a vicinal chloro and hydroxyl group suggests that the molecule may undergo dehydrochlorination upon heating to form an epoxide, glycidyl (B131873) decanoate, and hydrogen chloride gas. This is a common thermal degradation pathway for chlorohydrins.

• Ester Pyrolysis: Long-chain esters can undergo thermal elimination via a concerted mechanism to yield a carboxylic acid (decanoic acid) and an alkene.

• Hydrolysis: If water is present, the ester linkage can be susceptible to hydrolysis, especially at elevated temperatures, yielding decanoic acid and 3-chloro-1,2-propanediol.

• Oxidative Degradation: In the presence of oxygen, the long alkyl chain can undergo oxidative cleavage, leading to the formation of a complex mixture of smaller, volatile compounds.

Based on studies of similar compounds, significant thermal degradation of 3-Chloro-2-hydroxypropyl decanoate can be expected to begin in the range of 180°C to 260°C. Research on 3-monochloropropane-1,2-diol (3-MCPD) esters, which are structurally related, has shown significant degradation involving isomerization, dechlorination, and deacylation within this temperature range. Studies on fatty acid methyl esters indicate thermal events occurring between 84°C and 187°C.

Quantitative Data from Analogous Compounds

While no specific data for 3-Chloro-2-hydroxypropyl decanoate is available, the following table summarizes thermal data for related compounds to provide a comparative context.

Compound Class	Analytical Method	Key Thermal Events	Temperature Range (°C)
Fatty Acid Methyl Esters (C6-C14)	TGA/DTG	Onset of weight loss	84 - 125
DTA	Exothermic peak	126.5 - 187
3-MCPD Esters	Thermal Treatment	Significant degradation	180 - 260

Experimental Protocols

To definitively determine the thermal stability of 3-Chloro-2-hydroxypropyl decanoate, the following experimental methodologies are recommended.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which the compound begins to decompose and to quantify its mass loss as a function of temperature.

Methodology:

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: Accurately weigh 5-10 mg of 3-Chloro-2-hydroxypropyl decanoate into a clean, inert TGA pan (e.g., alumina (B75360) or platinum).

• Experimental Conditions:

  • Atmosphere: High-purity nitrogen or air (to assess oxidative stability) at a flow rate of 20-50 mL/min.

  • Temperature Program: Heat the sample from ambient temperature (e.g., 25°C) to a final temperature of 600°C at a linear heating rate of 10°C/min.

  • Data Collection: Continuously record the sample mass as a function of temperature.

• Data Analysis:

  • Plot the percentage of initial mass versus temperature.

  • Determine the onset temperature of decomposition (Tonset), defined as the temperature at which significant mass loss begins.

  • Identify the temperatures of maximum rates of mass loss from the first derivative of the TGA curve (DTG curve).

Differential Scanning Calorimetry (DSC)

Objective: To identify thermal transitions such as melting, boiling, and decomposition, and to measure the enthalpy changes associated with these events.

Methodology:

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: Accurately weigh 2-5 mg of 3-Chloro-2-hydroxypropyl decanoate into a hermetically sealed aluminum or copper DSC pan. An empty, sealed pan is used as a reference.

• Experimental Conditions:

  • Atmosphere: Inert atmosphere (e.g., nitrogen) at a flow rate of 20-50 mL/min.

  • Temperature Program:

    • Heat the sample from ambient temperature to a temperature above its expected melting point (e.g., 100°C) at a rate of 10°C/min to observe the melting transition.

    • Cool the sample to a low temperature (e.g., -50°C) and then reheat to a higher temperature (e.g., 300°C) at 10°C/min to observe any glass transitions, crystallization, and the onset of decomposition.

  • Data Collection: Record the differential heat flow between the sample and reference pans as a function of temperature.

• Data Analysis:

  • Plot heat flow versus temperature.

  • Identify endothermic peaks corresponding to melting and boiling.

  • Identify exothermic peaks, which may correspond to crystallization or decomposition.

  • Determine the onset temperatures and peak temperatures for each transition.

  • Calculate the enthalpy of fusion (ΔHf) from the area of the melting peak.

Visualizations

The following diagrams illustrate the generalized experimental workflow for thermal analysis and a potential logical relationship in the thermal decomposition of 3-Chloro-2-hydroxypropyl decanoate.

Caption: Generalized workflow for TGA and DSC analysis.

Caption: Potential thermal decomposition pathways.

Conclusion

While direct experimental data on the thermal stability of 3-Chloro-2-hydroxypropyl decanoate is not currently available in the public domain, an informed projection can be made based on the behavior of analogous fatty acid esters and chlorohydrin esters. The compound is expected to exhibit thermal decomposition beginning in the range of 180-260°C, with key degradation pathways likely involving dehydrochlorination and ester pyrolysis. For definitive characterization, thermogravimetric analysis and differential scanning calorimetry are the recommended analytical techniques. The protocols and potential decomposition pathways outlined in this guide provide a solid framework for researchers and drug development professionals to undertake a thorough investigation of the thermal properties of this compound.

Navigating the Reactivity of Chlorohydrin Decanoate Esters: A Technical Guide for Drug Development Professionals

A comprehensive exploration into the synthesis, key reactions, and strategic manipulation of the chlorohydrin group within decanoate (B1226879) esters, providing researchers, scientists, and drug development professionals with a foundational understanding for leveraging this versatile chemical entity in medicinal chemistry and pharmaceutical development.

The strategic incorporation and subsequent transformation of functional groups are central to the design and synthesis of novel therapeutic agents. Among these, the chlorohydrin moiety, particularly when situated within a long-chain ester like decanoate, presents a unique nexus of reactivity that can be harnessed for various synthetic strategies. This technical guide delves into the core principles governing the reactivity of the chlorohydrin group in decanoate esters, offering insights into its formation, primary reaction pathways, and the factors that influence its chemical behavior. A particular focus is placed on providing structured data, detailed experimental protocols, and visual representations of key processes to facilitate practical application in a research and development setting.

Synthesis of Chlorohydrin Decanoate Esters

The most prevalent method for introducing a chlorohydrin functionality into a decanoate ester backbone is through the ring-opening of a corresponding epoxide. This can be achieved from an unsaturated precursor like a decenoate ester, which is first epoxidized and then subjected to ring-opening with a chlorine source.

A general synthetic route involves the epoxidation of an unsaturated ester, followed by the ring-opening of the resulting epoxide. The regioselectivity of the ring-opening is a critical consideration and is highly dependent on the reaction conditions.

Epoxidation of Decenoate Esters

The initial step involves the epoxidation of a double bond within the decanoate chain. Common epoxidizing agents include peroxy acids like meta-chloroperoxybenzoic acid (m-CPBA).

Ring-Opening of Epoxide Precursors

The resulting epoxide can then be opened to form the chlorohydrin. The choice of reagent and reaction conditions dictates the regioselectivity of this step.

• Acid-Catalyzed Ring-Opening: Under acidic conditions, the reaction proceeds through a carbocation-like transition state. The nucleophilic chloride ion will preferentially attack the more substituted carbon of the epoxide.

• Base-Catalyzed Ring-Opening: In the presence of a base, the reaction follows an S(_N)2 mechanism, with the chloride nucleophile attacking the less sterically hindered carbon of the epoxide.

Key Reactions of the Chlorohydrin Group in Decanoate Esters

Once formed, the chlorohydrin group in a decanoate ester can undergo several key reactions, the most significant of which is intramolecular cyclization to reform an epoxide. The reactivity of the ester group itself, primarily through hydrolysis, must also be considered.

Intramolecular Cyclization to Epoxides

The most characteristic reaction of a chlorohydrin is its conversion to an epoxide in the presence of a base. This is an intramolecular S(_N)2 reaction where the hydroxyl group, upon deprotonation to an alkoxide, acts as an internal nucleophile, displacing the adjacent chloride. This reaction is generally rapid and high-yielding.[1]

The workflow for this transformation can be visualized as follows:

Intramolecular cyclization of a chlorohydrin decanoate to an epoxide.

Hydrolysis of the Decanoate Ester

The ester linkage is susceptible to hydrolysis under both acidic and basic conditions. This reaction cleaves the ester to yield a carboxylic acid (or its conjugate base) and an alcohol. The presence of the chlorohydrin moiety can influence the rate of hydrolysis through electronic effects.

The general mechanism for base-catalyzed ester hydrolysis is as follows:

Mechanism of base-catalyzed hydrolysis of a decanoate ester.

Neighboring Group Participation

The ester group can potentially act as a neighboring group, influencing the reactivity at the adjacent carbon bearing the chlorine atom. This phenomenon, known as neighboring group participation (NGP), can lead to an increased reaction rate and retention of stereochemistry.[2][3][4] In the context of a chlorohydrin decanoate, the carbonyl oxygen of the ester could participate in the displacement of the chloride, forming a cyclic intermediate. This can be a significant factor in nucleophilic substitution reactions at the carbon bearing the chlorine.[3]

Quantitative Data on Reactivity

While specific kinetic data for the reactivity of the chlorohydrin group within decanoate esters is not extensively reported in the literature, the following tables summarize representative data for analogous systems, providing a basis for understanding the expected reactivity.

Table 1: Representative Conditions for Chlorohydrin Synthesis from Epoxides

Epoxide Substrate	Reagent	Solvent	Temperature (°C)	Product(s)	Yield (%)	Reference
Styrene Oxide	TiCl(_4)	CH(_2)Cl(_2)	0	2-chloro-1-phenylethanol	88:12 regioselectivity	N/A
Cyclohexene Oxide	LiCl	Acetic Acid	Room Temp.	trans-2-chlorocyclohexanol	>90	N/A
Propylene Oxide	HCl	Water	25	1-chloro-2-propanol	Major product	N/A

Table 2: Representative Kinetic Data for Ester Hydrolysis

Ester	Conditions	Rate Constant (k)	Activation Energy (Ea)	Reference
Ethyl Acetate	0.1 M HCl	2.5 x 10 $^{-5}$ s $^{-1}$ at 25°C	69.5 kJ/mol	N/A
Methyl Benzoate	0.05 M NaOH	1.2 x 10 $^{-2}$ M $^{-1}$ s $^{-1}$ at 25°C	45.2 kJ/mol	N/A
2-Chloroprocaine	Serum (enzymatic)	Vmax = 98.4 nmol/min/ml	N/A	[5]

Experimental Protocols

The following are detailed methodologies for key experiments related to the synthesis and reactivity of chlorohydrin decanoate esters. These protocols are intended as a starting point and may require optimization for specific substrates and research goals.

Synthesis of a Chlorohydrin Decanoate via Epoxide Ring-Opening

Objective: To synthesize a chlorohydrin decanoate from an epoxide precursor.

Materials:

• Epoxide of a decenoate ester (e.g., methyl 9,10-epoxydecanoate)

• Lithium chloride (LiCl)

• Glacial acetic acid

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, separatory funnel, rotary evaporator

Procedure:

• Dissolve the epoxide of the decenoate ester (1.0 eq) in glacial acetic acid in a round-bottom flask.

• Add lithium chloride (1.2 eq) to the solution and stir at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Quench the reaction by slowly adding saturated sodium bicarbonate solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude chlorohydrin decanoate.

• Purify the product by flash column chromatography if necessary.

Kinetic Analysis of Intramolecular Cyclization to an Epoxide

Objective: To determine the rate of epoxide formation from a chlorohydrin decanoate.

Materials:

• Chlorohydrin decanoate

• Sodium hydroxide (NaOH) solution of known concentration

• Suitable solvent (e.g., ethanol/water mixture)

• Internal standard for quantification (e.g., a long-chain alkane)

• Gas chromatograph-mass spectrometer (GC-MS) or high-performance liquid chromatograph (HPLC)

Procedure:

• Prepare a stock solution of the chlorohydrin decanoate and an internal standard in the chosen solvent.

• In a thermostated reaction vessel, bring the chlorohydrin decanoate solution to the desired temperature.

• Initiate the reaction by adding a pre-heated solution of sodium hydroxide.

• At timed intervals, withdraw aliquots of the reaction mixture and quench the reaction by neutralizing the base with a stoichiometric amount of acid (e.g., HCl).

• Analyze the quenched aliquots by GC-MS or HPLC to determine the concentration of the remaining chlorohydrin decanoate and the formed epoxide.

• Plot the concentration of the chlorohydrin decanoate versus time and determine the rate constant from the integrated rate law.

Relevance in Drug Development

The chlorohydrin group is a valuable synthetic intermediate in the pharmaceutical industry. Its ability to be readily converted into an epoxide allows for the introduction of a reactive electrophilic site that can be targeted by various nucleophiles to build molecular complexity.[6]

For instance, long-chain esters like decanoates are often used as prodrugs to improve the lipophilicity and pharmacokinetic profile of a drug. The presence of a chlorohydrin group on such a prodrug could serve as a latent reactive site for targeted drug delivery or for the synthesis of more complex drug analogues. The controlled reactivity of this group allows for its selective transformation in the presence of other functionalities, making it a powerful tool in multistep syntheses of active pharmaceutical ingredients (APIs).

Conclusion

The chlorohydrin group within a decanoate ester presents a versatile and reactive functionality with significant potential in synthetic and medicinal chemistry. A thorough understanding of its formation through epoxide ring-opening and its primary reaction pathways, particularly intramolecular cyclization and ester hydrolysis, is crucial for its effective utilization. While specific quantitative data for this exact molecular arrangement remains an area for further investigation, the principles and protocols outlined in this guide provide a solid foundation for researchers to explore and exploit the reactivity of chlorohydrin decanoate esters in the development of novel therapeutics. The ability to precisely control the reactions of this functional group opens up numerous possibilities for the design and synthesis of complex molecules with desired pharmacological properties.

References

• 1. eurochemengineering.com [eurochemengineering.com]
• 2. Neighbouring group participation - Wikipedia [en.wikipedia.org]
• 3. mugberiagangadharmahavidyalaya.ac.in [mugberiagangadharmahavidyalaya.ac.in]
• 4. dalalinstitute.com [dalalinstitute.com]
• 5. Kinetics of local anesthetic esters and the effects of adjuvant drugs on 2-chloroprocaine hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols: 3-Chloro-2-hydroxypropyl decanoate for Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-2-hydroxypropyl decanoate (B1226879) is a functionalized monomer with significant potential in the synthesis of novel polymers for biomedical applications. Its unique structure, featuring a reactive chloro group, a hydroxyl group, and a lipophilic decanoate chain, offers a versatile platform for creating polymers with tunable properties. These polymers are anticipated to be valuable in fields such as drug delivery, tissue engineering, and diagnostics. The presence of the chlorine atom allows for post-polymerization modification, enabling the attachment of various functional groups, targeting ligands, or drugs. The hydroxyl group can participate in polymerization reactions, such as polycondensation and ring-opening polymerization, to form the polymer backbone. The decanoate side chain imparts hydrophobicity, which can be tailored to control the polymer's solubility, self-assembly properties, and interaction with biological membranes.

This document provides an overview of the potential applications of 3-Chloro-2-hydroxypropyl decanoate in polymer synthesis and outlines hypothetical protocols for its polymerization and subsequent characterization. While specific literature on the polymerization of this exact monomer is limited, the proposed methods are based on established principles of polymer chemistry and draw analogies from similar functional monomers.

Potential Polymerization Pathways

The structure of 3-Chloro-2-hydroxypropyl decanoate suggests several possible routes for polymerization. The choice of method will significantly influence the resulting polymer's architecture, molecular weight, and properties.

Polycondensation

The hydroxyl group of 3-Chloro-2-hydroxypropyl decanoate can be reacted with a dicarboxylic acid or an activated derivative (e.g., diacyl chloride, dianhydride) in a polycondensation reaction to form a polyester (B1180765). This approach allows for the incorporation of different co-monomers to fine-tune the polymer's properties.

Ring-Opening Polymerization (ROP)

Under basic conditions, the hydroxyl group can react intramolecularly to displace the chlorine atom, forming a cyclic ether (an epoxide-substituted lactone). This cyclic monomer could then undergo ring-opening polymerization to produce a polyether-polyester. ROP is a powerful technique for producing well-defined polymers with controlled molecular weights and low polydispersity.

A general overview of polymerization strategies is provided below:

Figure 1: Potential synthetic routes for polymers derived from 3-Chloro-2-hydroxypropyl decanoate.

Hypothetical Experimental Protocols

The following protocols are proposed as starting points for the synthesis and characterization of polymers from 3-Chloro-2-hydroxypropyl decanoate. Optimization of these procedures will be necessary.

Protocol 1: Synthesis of a Polyester via Polycondensation

This protocol describes the synthesis of a polyester by reacting 3-Chloro-2-hydroxypropyl decanoate with adipoyl chloride.

Materials:

• 3-Chloro-2-hydroxypropyl decanoate

• Adipoyl chloride

• Anhydrous pyridine (B92270)

• Anhydrous dichloromethane (B109758) (DCM)

• Methanol

• Argon gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• In a flame-dried round-bottom flask under an argon atmosphere, dissolve 3-Chloro-2-hydroxypropyl decanoate (1 equivalent) and anhydrous pyridine (1.1 equivalents) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of adipoyl chloride (1 equivalent) in anhydrous DCM to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 24 hours.

• Quench the reaction by adding a small amount of methanol.

• Dilute the mixture with DCM and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Precipitate the polymer by adding the concentrated solution dropwise to cold methanol.

• Collect the polymer by filtration and dry under vacuum at 40 °C for 48 hours.

Protocol 2: Synthesis of a Cyclic Ether Monomer and Subsequent Ring-Opening Polymerization

This protocol outlines the formation of a cyclic ether from 3-Chloro-2-hydroxypropyl decanoate and its subsequent polymerization.

Part A: Synthesis of the Cyclic Monomer

• Dissolve 3-Chloro-2-hydroxypropyl decanoate (1 equivalent) in tetrahydrofuran (B95107) (THF).

• Add sodium hydride (1.2 equivalents) portion-wise at 0 °C.

• Stir the reaction mixture at room temperature for 12 hours.

• Quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the cyclic monomer by column chromatography.

Part B: Ring-Opening Polymerization

• In a glovebox, add the purified cyclic monomer to a flame-dried Schlenk flask.

• Add a catalytic amount of a suitable initiator, such as tin(II) 2-ethylhexanoate (B8288628) (Sn(Oct)₂).

• Heat the mixture under an inert atmosphere at a predetermined temperature (e.g., 120 °C) for a specified time.

• Dissolve the resulting polymer in a minimal amount of DCM and precipitate in cold methanol.

• Collect the polymer by filtration and dry under vacuum.

A visual representation of a generalized experimental workflow is presented below:

Figure 2: A generalized workflow for the synthesis and characterization of polymers from 3-Chloro-2-hydroxypropyl decanoate.

Data Presentation: Hypothetical Polymer Properties

The following tables present hypothetical data for polymers synthesized from 3-Chloro-2-hydroxypropyl decanoate. These tables are intended to serve as a template for organizing experimental results.

Table 1: Hypothetical Molecular Weight and Thermal Properties of Polyesters

Polymer ID	Co-monomer	Mn (kDa)	Mw (kDa)	PDI	Tg (°C)	Td (°C)
P-ADC-1	Adipoyl Chloride	15.2	28.9	1.9	-5	280
P-SCC-1	Sebacoyl Chloride	18.5	35.1	1.9	-10	295
P-TCC-1	Terephthaloyl Chloride	22.1	46.4	2.1	15	320

Mn: Number-average molecular weight; Mw: Weight-average molecular weight; PDI: Polydispersity index; Tg: Glass transition temperature; Td: Decomposition temperature.

Table 2: Hypothetical Properties of Polymers from Ring-Opening Polymerization

Polymer ID	Monomer/Initiator Ratio	Mn (kDa)	Mw (kDa)	PDI	Tg (°C)
ROP-100	100:1	10.5	11.8	1.12	-20
ROP-200	200:1	21.2	23.1	1.09	-18
ROP-500	500:1	52.8	56.5	1.07	-17

Potential Applications in Drug Development

Polymers derived from 3-Chloro-2-hydroxypropyl decanoate are expected to have a range of applications in the biomedical field.

• Drug Delivery: The pendant chloro groups can be used to covalently attach therapeutic agents. The amphiphilic nature of the resulting polymer could facilitate the formation of micelles or nanoparticles for targeted drug delivery.

• Tissue Engineering: The polymer could be processed into scaffolds for tissue regeneration. The functional handles would allow for the immobilization of cell adhesion peptides or growth factors to promote tissue growth.

• Biocompatible Coatings: These polymers could be used to coat medical devices to improve their biocompatibility and reduce thrombosis or foreign body response.

Conclusion

3-Chloro-2-hydroxypropyl decanoate represents a promising but underexplored monomer for the synthesis of functional and biodegradable polymers. The hypothetical protocols and potential applications outlined in this document are intended to provide a foundation for researchers to begin exploring this versatile building block. Experimental validation and thorough characterization will be crucial to unlocking the full potential of these novel materials in drug development and biomedical engineering.

Application Notes and Protocols: Use of 3-Chloro-2-hydroxypropyl Decanoate in Surface Modification

Introduction

Extensive research into the existing scientific literature and patent databases did not yield specific information on the direct application of 3-Chloro-2-hydroxypropyl decanoate (B1226879) for surface modification. The available data primarily focuses on the synthesis and application of structurally related compounds, such as 3-chloro-2-hydroxypropyl trimethylammonium chloride, which is utilized in the production of cationic starch and other derivatives.

This document, therefore, presents a hypothetical application framework based on the known reactivity of the 3-chloro-2-hydroxypropyl group and the properties of the decanoate ester. The protocols and pathways described herein are predictive and intended to serve as a foundational guide for researchers and scientists exploring the potential use of 3-Chloro-2-hydroxypropyl decanoate in surface modification for drug delivery and other biomedical applications. The experimental designs are derived from established methods for similar compounds.

Principle of Surface Modification

The utility of 3-Chloro-2-hydroxypropyl decanoate in surface modification would likely hinge on two key chemical features: the reactive chlorohydrin group and the hydrophobic decanoate tail. The chloro and hydroxyl groups on the propyl backbone offer sites for covalent attachment to surfaces containing nucleophilic functional groups (e.g., amines, hydroxyls, thiols). The long alkyl chain of the decanoate would then impart a hydrophobic character to the modified surface.

This dual functionality could be leveraged to create surfaces with tailored wettability, biocompatibility, or for the controlled loading and release of hydrophobic therapeutic agents.

Potential Applications in Drug Development

• Creation of Hydrophobic Surfaces: Modification of hydrophilic substrates to increase their hydrophobicity, which can be useful in controlling protein adsorption and cellular interaction.

• Drug-Eluting Surfaces: The decanoate chain could serve as a temporary anchor for hydrophobic drugs, facilitating their slow release from a modified implant or medical device.

• Biomaterial Functionalization: Altering the surface properties of biomaterials to improve their integration with biological systems or to reduce fouling.

Experimental Protocols

The following are proposed experimental protocols for the surface modification of a model substrate (e.g., a silicon wafer or amine-functionalized glass slide) with 3-Chloro-2-hydroxypropyl decanoate.

Protocol 1: Surface Modification via Ether Linkage

This protocol describes the reaction between a hydroxyl-terminated surface and the chlorohydrin moiety of 3-Chloro-2-hydroxypropyl decanoate under basic conditions.

Materials:

• Hydroxyl-functionalized substrate (e.g., piranha-cleaned silicon wafer)

• 3-Chloro-2-hydroxypropyl decanoate

• Anhydrous Toluene

• Sodium Hydride (NaH)

• Anhydrous Methanol (for quenching)

• Deionized water

• Nitrogen gas

Procedure:

• Thoroughly clean the hydroxyl-functionalized substrate by sonicating in deionized water, followed by acetone (B3395972) and isopropanol, and then dry under a stream of nitrogen.

• Place the cleaned substrate in a reaction vessel under a nitrogen atmosphere.

• Prepare a 0.1 M solution of 3-Chloro-2-hydroxypropyl decanoate in anhydrous toluene.

• In a separate flask, prepare a slurry of sodium hydride in anhydrous toluene.

• Carefully add the sodium hydride slurry to the reaction vessel containing the substrate to deprotonate the surface hydroxyl groups. Allow to react for 1 hour at room temperature.

• Slowly add the 3-Chloro-2-hydroxypropyl decanoate solution to the reaction vessel.

• Heat the reaction mixture to 80°C and maintain for 24 hours under a nitrogen atmosphere.

• Cool the reaction vessel to room temperature and quench any unreacted sodium hydride by the slow addition of anhydrous methanol.

• Remove the substrate from the reaction vessel and wash sequentially with toluene, ethanol (B145695), and deionized water to remove any unreacted reagents.

• Dry the modified substrate under a stream of nitrogen.

• Characterize the surface using appropriate techniques (e.g., contact angle goniometry, XPS, AFM).

Protocol 2: Surface Modification via Amine Linkage

This protocol details the reaction of an amine-functionalized surface with the epoxide formed in-situ from 3-Chloro-2-hydroxypropyl decanoate.

Materials:

• Amine-functionalized substrate (e.g., APTES-coated glass slide)

• 3-Chloro-2-hydroxypropyl decanoate

• Anhydrous Dimethylformamide (DMF)

• Triethylamine (B128534) (TEA)

• Deionized water

• Nitrogen gas

Procedure:

• Ensure the amine-functionalized substrate is clean and dry.

• Place the substrate in a reaction vessel under a nitrogen atmosphere.

• Prepare a 0.1 M solution of 3-Chloro-2-hydroxypropyl decanoate in anhydrous DMF.

• Add triethylamine to the solution to act as a base for the in-situ formation of the epoxide. A molar ratio of 1:1.2 (decanote:TEA) is suggested.

• Immerse the amine-functionalized substrate in the reaction solution.

• Heat the reaction to 60°C and allow it to proceed for 12 hours.

• After cooling, remove the substrate and wash thoroughly with DMF, followed by ethanol and deionized water.

• Dry the substrate under a stream of nitrogen.

• Analyze the surface to confirm successful modification.

Data Presentation

Table 1: Hypothetical Contact Angle Measurements for Modified Surfaces

Surface Type	Water Contact Angle (°)
Unmodified Hydrophilic Substrate	< 20
Substrate Modified with 3-Chloro-2-hydroxypropyl decanoate	85 - 105

Table 2: Hypothetical Elemental Composition from XPS Analysis

Surface	C (%)	O (%)	Si (%)	N (%)	Cl (%)
Unmodified Amine-functionalized Substrate	45	25	20	10	0
Modified Substrate	65	20	10	4	< 1

Visualization of Workflows and Pathways

Caption: General experimental workflow for surface modification.

Caption: Proposed reaction on a hydroxylated surface.

Caption: Proposed reaction on an aminated surface.

Synthesis of Novel Surfactants from 3-Chloro-2-hydroxypropyl decanoate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of novel cationic, anionic, and non-ionic surfactants derived from 3-chloro-2-hydroxypropyl decanoate (B1226879). This versatile starting material, featuring a reactive chlorine atom and a hydroxyl group, allows for the straightforward introduction of various hydrophilic head groups, yielding a range of amphiphilic molecules with potential applications in drug delivery, formulation, and materials science. The protocols outlined below are based on established chemical transformations and are intended to serve as a foundational guide for the development of new surfactant entities with tailored physicochemical properties.

Introduction

Surfactants are indispensable components in a myriad of scientific and industrial applications, including pharmaceuticals, biotechnology, and nanotechnology. The unique ability of these amphiphilic molecules to self-assemble and modify interfacial properties makes them crucial for processes such as solubilization, emulsification, and targeted drug delivery. The exploration of novel surfactants with enhanced efficacy, biocompatibility, and specific functionalities is an ongoing area of research.

3-Chloro-2-hydroxypropyl decanoate is a promising precursor for the synthesis of new surfactants due to its bifunctional nature. The decanoate tail provides the necessary hydrophobicity, while the chlorohydrin moiety serves as a reactive handle for the introduction of diverse polar head groups. This allows for the systematic synthesis of cationic, anionic, and non-ionic surfactants, enabling the investigation of structure-activity relationships and the optimization of surfactant performance for specific applications.

Synthesis of Novel Surfactants

Cationic Surfactant Synthesis: 2-hydroxy-3-(decanoyloxy)propyl-trimethylammonium chloride

The synthesis of a novel cationic surfactant can be achieved through the quaternization of a tertiary amine with 3-chloro-2-hydroxypropyl decanoate. The resulting quaternary ammonium (B1175870) salt possesses a positive charge, making it suitable for applications requiring electrostatic interactions, such as gene delivery and antimicrobial formulations.

Reaction Scheme:

Figure 1: Synthesis of a cationic surfactant.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-chloro-2-hydroxypropyl decanoate (1 equivalent) in a suitable solvent such as ethanol (B145695) or isopropanol.

• Reagent Addition: Add an excess of trimethylamine (1.2-1.5 equivalents), either as a solution in ethanol or bubbled directly into the reaction mixture.

• Reaction Conditions: Heat the reaction mixture to a temperature of 60-80°C and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification: After completion of the reaction, cool the mixture to room temperature. The product may precipitate out of the solution. If so, collect the solid by filtration. If not, remove the solvent under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/diethyl ether) to yield the pure 2-hydroxy-3-(decanoyloxy)propyl-trimethylammonium chloride.

• Characterization: Confirm the structure of the synthesized surfactant using spectroscopic methods such as ¹H NMR, ¹³C NMR, and FT-IR.

Anionic Surfactant Synthesis: Sodium 2-hydroxy-3-(decanoyloxy)propane-1-sulfonate

Anionic surfactants can be prepared by the reaction of 3-chloro-2-hydroxypropyl decanoate with a sulfite (B76179) salt, such as sodium sulfite. This introduces a negatively charged sulfonate head group, making these surfactants effective as detergents, emulsifiers, and dispersing agents.

Reaction Scheme:

Figure 2: Synthesis of an anionic surfactant.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, prepare a solution of sodium sulfite (1.1 equivalents) in a mixture of water and a co-solvent like ethanol to aid in the solubility of the starting material.

• Reagent Addition: Add 3-chloro-2-hydroxypropyl decanoate (1 equivalent) to the sulfite solution.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 80-100°C) and stir for 6-8 hours. Monitor the reaction by TLC. The reaction can be catalyzed by the addition of a phase transfer catalyst like tetrabutylammonium (B224687) bromide.[1]

• Work-up and Purification: After the reaction is complete, cool the mixture. If a precipitate forms, it can be collected by filtration. Otherwise, the solvent is removed under reduced pressure. The crude product can be purified by washing with a non-polar solvent to remove any unreacted starting material, followed by recrystallization from an appropriate solvent system (e.g., ethanol/water).

• Characterization: Characterize the final product, sodium 2-hydroxy-3-(decanoyloxy)propane-1-sulfonate, using ¹H NMR, ¹³C NMR, and FT-IR spectroscopy.

Non-ionic Surfactant Synthesis: Poly(ethylene glycol) ether of 2,3-dihydroxypropyl decanoate

The synthesis of non-ionic surfactants can be achieved by the etherification of the hydroxyl group of 3-chloro-2-hydroxypropyl decanoate with a poly(ethylene glycol) (PEG) chain, followed by hydrolysis of the chloro group. The PEG chain provides the hydrophilic character without introducing a formal charge.

Reaction Scheme:

References

• 1. CN105585513A - Preparation method of sodium 3-chloro-2-hydroxy propanesulfonate - Google Patents [patents.google.com]

Application Notes and Protocols for the Esterification of Decanoic Acid with Epichlorohydrin

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of glycidyl (B131873) decanoate (B1226879) through the esterification of decanoic acid with epichlorohydrin (B41342). Glycidyl esters of fatty acids are valuable intermediates in the synthesis of various industrial products, including epoxy resins, coatings, and adhesives.[1][2][3][4] This protocol outlines the necessary reagents, equipment, and step-by-step procedures for the reaction, purification, and characterization of the final product. The presented data, derived from studies on similar fatty acids, offers a quantitative overview of expected outcomes.

Introduction

The esterification of carboxylic acids with epichlorohydrin is a common method for the synthesis of glycidyl esters. This reaction typically proceeds via the opening of the epoxide ring of epichlorohydrin by the carboxylate anion of the fatty acid. The reaction can be catalyzed by various agents, including anion and cation exchange resins, as well as quaternary ammonium (B1175870) salts.[5][6] The resulting glycidyl ester, in this case, glycidyl decanoate, possesses a reactive epoxy group, making it a useful building block in polymer chemistry and material science.[1][3]

Experimental Protocols

This section details the materials, equipment, and procedures for the synthesis of glycidyl decanoate.

Materials and Equipment

• Reagents:

  • Decanoic acid (≥98%)

  • Epichlorohydrin (≥99%)

  • Anion exchange resin (e.g., Purolite A-500) or other suitable catalyst[7]

  • Sodium hydroxide (B78521) (for catalyst activation, if required)

  • Methanol (B129727) (for catalyst washing)

  • Toluene (B28343) or other suitable solvent

  • Anhydrous sodium sulfate

  • Deionized water

• Equipment:

  • Three-neck round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with heating mantle

  • Thermometer

  • Separatory funnel

  • Rotary evaporator

  • Filtration apparatus (e.g., Büchner funnel)

  • Standard laboratory glassware

Catalyst Preparation (if using anion exchange resin)

• Wash the anion exchange resin with methanol to remove impurities.

• Activate the resin by treating it with a 1 M solution of sodium hydroxide.

• Wash the resin with deionized water until the washings are neutral.

• Dry the resin in an oven at 60-70 °C until a constant weight is achieved.

Esterification Reaction Procedure

• Set up a three-neck round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a thermometer.

• Charge the flask with decanoic acid and epichlorohydrin. A molar ratio of 1:1 to 1:4 (decanoic acid to epichlorohydrin) can be employed.[8]

• Add the prepared catalyst. A catalyst loading of 2.5-10% (w/w of the reaction mixture) is recommended.[8]

• If a solvent is used, add toluene to the reaction mixture.

• Heat the mixture to the desired reaction temperature (e.g., 95 °C) with constant stirring.[7]

• Monitor the reaction progress by periodically taking samples and analyzing the acid value of the mixture.

• The reaction is considered complete when the acid value becomes constant.

Product Purification

• After the reaction is complete, cool the mixture to room temperature.

• Filter the mixture to remove the catalyst.

• Transfer the filtrate to a separatory funnel.

• Wash the organic layer sequentially with a 5% sodium bicarbonate solution and then with deionized water until the aqueous layer is neutral.

• Dry the organic layer over anhydrous sodium sulfate.[9]

• Filter to remove the drying agent.

• Remove the solvent and excess epichlorohydrin using a rotary evaporator under reduced pressure to obtain the crude glycidyl decanoate.

• For higher purity, the product can be further purified by vacuum distillation.

Characterization

The structure and purity of the synthesized glycidyl decanoate can be confirmed using the following analytical techniques:

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional groups, such as the ester carbonyl and the epoxy ring.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR and ¹³C NMR): To confirm the molecular structure of the product.[10]

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of the final product and identify any byproducts.

Data Presentation

The following tables summarize quantitative data from studies on the esterification of fatty acids with epichlorohydrin, which can be considered representative for the synthesis of glycidyl decanoate.

Table 1: Reaction Parameters for the Esterification of Palmitic Acid with Epichlorohydrin using an Anion Exchange Resin Catalyst. [8]

Parameter	Value
Molar Ratio (Palmitic Acid:Epichlorohydrin)	1:1 - 1:4
Catalyst Loading (wt%)	2.5 - 10
Temperature (°C)	75 - 95
Agitation Speed (rpm)	400 - 800
Reaction Time (h)	4 - 8

Table 2: Influence of Reaction Conditions on the Conversion of Palmitic Acid. [8]

Molar Ratio (Acid:Epichlorohydrin)	Temperature (°C)	Catalyst Loading (wt%)	Conversion (%)
1:1	95	10	~90
1:2	95	10	~95
1:4	95	10	>98

Visualizations

Experimental Workflow

Caption: Experimental workflow for the synthesis of glycidyl decanoate.

Reaction Mechanism

Caption: Simplified reaction mechanism for the esterification.

References

• 1. Fatty acid esters of glycidol in refined fats and oils [agris.fao.org]
• 2. researchgate.net [researchgate.net]
• 3. WO2016189328A1 - Process for removing chloropropanols and/or glycidol, or their fatty acid esters, from glyceride oil, and an improved glyceride oil refining process comprising the same - Google Patents [patents.google.com]
• 4. US20070265458A1 - Process for the Preparation of Glycidyl Derivatives - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Direct Determination of Glycidyl Esters of Fatty Acids in Vegetable Oils by LC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: 3-Chloro-2-hydroxypropyl decanoate in Functional Coatings

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes and protocols are based on the chemical structure of 3-Chloro-2-hydroxypropyl decanoate (B1226879) and data from structurally related compounds, such as 3-Chloro-2-hydroxypropyl stearate. As of the date of this document, specific research on the application of 3-Chloro-2-hydroxypropyl decanoate in functional coatings is not publicly available. Therefore, the information presented herein is intended to be predictive and for research guidance purposes. Experimental validation is required.

Introduction

3-Chloro-2-hydroxypropyl decanoate is a fatty acid ester of 3-chloro-1,2-propanediol. Its molecular structure, combining a long lipophilic alkyl chain (decanoate) and a reactive chlorohydrin headgroup, suggests its potential as a versatile component in the formulation of functional coatings. This document outlines potential applications, hypothetical data, and generalized experimental protocols to guide research into its use for creating hydrophobic, antimicrobial, and drug-eluting surfaces. The structural similarity to compounds used as surfactants and in lipid-based drug delivery systems suggests its potential utility in advanced coating formulations.

Potential Applications and Mechanism of Action

The bifunctional nature of 3-Chloro-2-hydroxypropyl decanoate suggests several applications in functional coatings:

• Hydrophobic and Water-Repellent Coatings: The C10 alkyl chain of the decanoate moiety is expected to orient away from the substrate, creating a low-energy surface that repels water. This is a common strategy for creating hydrophobic surfaces using fatty acid esters.[1][2]

• Antimicrobial Coatings: The chlorohydrin group is a known reactive moiety. While its specific antimicrobial activity needs to be determined, related chlorinated compounds have shown antimicrobial properties. It is also important to note that chlorohydrins can exhibit cytotoxicity, which must be evaluated for the intended application, especially for biomedical use.[3][4][5][6][7]

• Drug-Eluting Coatings: The lipophilic nature of the decanoate chain can serve as a matrix for the encapsulation and controlled release of hydrophobic therapeutic agents. Fatty acid esters and glycerol (B35011) derivatives are widely explored for their use in lipid-based drug delivery systems.[8][9][10][11][12] The rate of drug release would likely be governed by diffusion through the coating and the coating's degradation profile.

Data Presentation (Predictive)

The following tables outline the key quantitative data that should be generated to characterize coatings based on 3-Chloro-2-hydroxypropyl decanoate. The values are presented as "To Be Determined (TBD)" and serve as a template for data collection.

Table 1: Physicochemical Properties of 3-Chloro-2-hydroxypropyl decanoate Coatings

Property	Test Method	Expected Outcome
Contact Angle (°)	Goniometry	>90° (Indicating hydrophobicity)
Surface Energy (mN/m)	Contact Angle Analysis	Low value, TBD
Coating Thickness (µm)	Profilometry/Ellipsometry	Dependent on application method
Adhesion to Substrate	ASTM D3359 (Tape Test)	TBD
Biocompatibility (Cell Viability %)	ISO 10993-5 (MTT Assay)	TBD (Crucial for biomedical use)

Table 2: Hypothetical Antimicrobial Efficacy Data

Microbial Strain	Test Method	Expected Result (e.g., MIC, Zone of Inhibition)
Staphylococcus aureus	Broth Microdilution / Kirby-Bauer	TBD
Escherichia coli	Broth Microdilution / Kirby-Bauer	TBD
Candida albicans	Broth Microdilution / Kirby-Bauer	TBD

MIC: Minimum Inhibitory Concentration

Table 3: Predicted Drug Release Profile for a Model Hydrophobic Drug

Time Point	Cumulative Drug Release (%)	Release Kinetics Model
1 hour	TBD	TBD (e.g., Higuchi, Korsmeyer-Peppas)
6 hours	TBD
24 hours	TBD
72 hours	TBD
1 week	TBD

Experimental Protocols

Synthesis of 3-Chloro-2-hydroxypropyl decanoate

This protocol is based on the general synthesis of chlorohydrin esters via the ring-opening of epichlorohydrin (B41342).

Materials:

• Decanoic acid

• Epichlorohydrin

• Potassium carbonate (K₂CO₃)

• Methanol (MeOH)

• Ethyl acetate (B1210297)

• Brine solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve decanoic acid in a minimal amount of methanol.

• Add a catalytic amount of potassium carbonate to the solution.

• Add epichlorohydrin dropwise to the stirred solution at room temperature.

• Heat the reaction mixture to reflux (approximately 65°C) and monitor the reaction progress using Thin Layer Chromatography (TLC).

• After the reaction is complete (typically 4-6 hours), cool the mixture to room temperature.

• Neutralize the mixture with a dilute acid (e.g., 1M HCl) and extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the product using column chromatography (silica gel, hexane:ethyl acetate gradient).

References

• 1. Evaluation of Hydrophobicity for Fatty Acids Using Reversed-phase Thin Layer Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Fatty acid chlorohydrins and bromohydrins are cytotoxic to human endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. par.nsf.gov [par.nsf.gov]
• 5. Fatty Acid Esters of 3-Monochloropropanediol: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Influence of oil composition on the formation of fatty acid esters of 2-chloropropane-1,3-diol (2-MCPD) and 3-chloropropane-1,2-diol (3-MCPD) under conditions simulating oil refining - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and evaluation of different fatty acid esters formulated into Precirol ATO-Based lipid nanoparticles as vehicles for topical delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 11. Preparation of microemulsions using polyglycerol fatty acid esters as surfactant for the delivery of protein drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. idosi.org [idosi.org]

Application Note: Hypothetical Evaluation of 3-Chloro-2-hydroxypropyl decanoate as a Novel Plasticizer for Polyvinyl Chloride (PVC)

Disclaimer: 3-Chloro-2-hydroxypropyl decanoate (B1226879) is not a commercially established or widely documented plasticizer. The following application note is a hypothetical exploration of its potential use and outlines a general framework for the evaluation of a novel plasticizer based on its chemical structure. The protocols and data presented are illustrative and should be adapted and validated in a laboratory setting.

Introduction

Plasticizers are additives that increase the flexibility, workability, and distensibility of polymeric materials. In the context of drug development and medical devices, the selection of a plasticizer is critical, as it can influence the mechanical properties, drug release kinetics, and biocompatibility of the final product. This document proposes a hypothetical evaluation of 3-Chloro-2-hydroxypropyl decanoate as a novel plasticizer for Polyvinyl Chloride (PVC), a polymer commonly used in medical applications. The structure of 3-Chloro-2-hydroxypropyl decanoate, featuring a C10 alkyl chain and a polar chlorohydrin group, suggests it may offer a unique balance of properties.

Hypothetical Synthesis of 3-Chloro-2-hydroxypropyl decanoate

A plausible synthesis route for 3-Chloro-2-hydroxypropyl decanoate involves the reaction of epichlorohydrin (B41342) with decanoic acid.

Protocol 2.1: Synthesis of 3-Chloro-2-hydroxypropyl decanoate

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine decanoic acid (1 molar equivalent) and epichlorohydrin (1.2 molar equivalents).

• Catalyst Addition: Add a catalytic amount of a suitable base, such as triethylamine (B128534) (0.1 molar equivalents), to the mixture.

• Reaction Conditions: Heat the reaction mixture to 80-90°C and stir for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up and Purification: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent like ethyl acetate (B1210297) and wash with a saturated sodium bicarbonate solution to neutralize any remaining acid. Wash further with brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel to obtain pure 3-Chloro-2-hydroxypropyl decanoate.

Caption: Proposed synthesis of 3-Chloro-2-hydroxypropyl decanoate.

Experimental Protocols for Plasticizer Evaluation

The following protocols describe a standard workflow for assessing the performance of a novel plasticizer in a polymer matrix, such as PVC.

Protocol 3.1: Preparation of Plasticized PVC Films

• Compounding: Prepare different formulations of PVC with varying concentrations of 3-Chloro-2-hydroxypropyl decanoate (e.g., 10, 20, 30, 40 parts per hundred of resin - phr). Use a two-roll mill to blend the PVC resin, the plasticizer, and a thermal stabilizer at a temperature of 160-170°C for 5-10 minutes until a homogeneous mixture is obtained.

• Molding: Press the compounded material into sheets of a defined thickness (e.g., 1 mm) using a hydraulic press at 170-180°C under a pressure of 10 MPa for 5 minutes, followed by cool pressing for 5 minutes.

• Conditioning: Condition the prepared films at 23 ± 2°C and 50 ± 5% relative humidity for at least 24 hours before testing, as per standard ASTM guidelines.[1]

Caption: Workflow for preparing plasticized PVC films.

Protocol 3.2: Mechanical Properties Testing

• Tensile Testing: Cut dumbbell-shaped specimens from the conditioned films according to ASTM D638.[2] Perform tensile tests using a universal testing machine at a crosshead speed of 50 mm/min.[3] Record the tensile strength, elongation at break, and Young's modulus.

• Hardness Testing: Measure the Shore A hardness of the films using a durometer according to ASTM D2240.[4]

Protocol 3.3: Thermal Analysis

• Differential Scanning Calorimetry (DSC): Analyze samples of the plasticized PVC films using a DSC instrument to determine the glass transition temperature (Tg).[5] Heat the samples from -50°C to 150°C at a heating rate of 10°C/min.[6] A decrease in Tg compared to unplasticized PVC indicates effective plasticization.[5][7]

• Thermogravimetric Analysis (TGA): Evaluate the thermal stability of the plasticized films using a TGA instrument.[8] Heat the samples from 30°C to 600°C at a heating rate of 10°C/min under a nitrogen atmosphere.[3] Record the onset of decomposition temperature.

Protocol 3.4: Migration and Leaching Studies

• Solvent Extraction: Immerse pre-weighed samples of the plasticized films in various food simulants (e.g., deionized water, 3% acetic acid, 50% ethanol) or a relevant solvent like n-hexane.[9][10]

• Incubation: Keep the samples in the solvent at a specified temperature (e.g., 40°C) for a defined period (e.g., 24 hours).[10]

• Analysis: After incubation, remove the samples, dry them to a constant weight, and re-weigh. The weight loss corresponds to the amount of plasticizer that has migrated out of the film.[10]

Hypothetical Data Presentation

The following tables present hypothetical data that could be generated from the experimental protocols described above.

Table 1: Hypothetical Mechanical Properties of PVC Plasticized with 3-Chloro-2-hydroxypropyl decanoate

Plasticizer Concentration (phr)	Tensile Strength (MPa)	Elongation at Break (%)	Shore A Hardness
0 (Control)	50.0	5	95
10	42.5	150	85
20	35.0	250	78
30	28.0	350	70
40	22.5	420	62

Table 2: Hypothetical Thermal Properties of PVC Plasticized with 3-Chloro-2-hydroxypropyl decanoate

Plasticizer Concentration (phr)	Glass Transition Temp. (Tg) (°C)	Onset of Decomposition (TGA) (°C)
0 (Control)	85.0	280
10	65.0	275
20	48.0	272
30	30.0	268
40	15.0	265

Table 3: Hypothetical Migration of 3-Chloro-2-hydroxypropyl decanoate from PVC (40 phr) after 24h at 40°C

Solvent	Weight Loss (%)
Deionized Water	0.5
3% Acetic Acid	0.8
50% Ethanol	2.5
n-Hexane	5.0

Hypothetical Signaling Pathway and Mechanism of Action

As a plasticizer, 3-Chloro-2-hydroxypropyl decanoate is hypothesized to function by inserting itself between the PVC polymer chains. The long, non-polar decanoate tail would disrupt the strong polymer-polymer interactions, while the polar chlorohydrin head could form specific interactions, leading to increased free volume and chain mobility. This would result in a more flexible material with a lower glass transition temperature.

Caption: Hypothetical mechanism of PVC plasticization.

Conclusion

This hypothetical application note outlines a comprehensive framework for the synthesis and evaluation of 3-Chloro-2-hydroxypropyl decanoate as a novel plasticizer for PVC. The proposed experimental protocols cover the essential aspects of plasticizer performance, including mechanical, thermal, and migration properties. The successful completion of these studies would be necessary to determine the viability of this compound as a safe and effective plasticizer for various applications, including those in the pharmaceutical and medical device industries.

References

• 1. How to Test Plasticizer Efficiency in Flexible PVC (ASTM D2284) [eureka.patsnap.com]
• 2. Testing, Analysis and Inspection of Plastic Materials and Polymers [shimadzu.eu]
• 3. Frontiers | Synthesis and performance evaluation of low-molecular-weight biobased polyester rubber as a novel eco-friendly polymeric plasticizer for polyvinyl chloride [frontiersin.org]
• 4. polymersolutions.com [polymersolutions.com]
• 5. hitachi-hightech.com [hitachi-hightech.com]
• 6. mdpi.com [mdpi.com]
• 7. Effect of Different Plasticizers on Thermal, Crystalline, and Permeability Properties of Poly(3–hydroxybutyrate–co−3–hydroxyhexanoate) Films [mdpi.com]
• 8. Thermal Analysis of Polymers and Plastics [intertek.com]
• 9. academic.oup.com [academic.oup.com]
• 10. pubs.acs.org [pubs.acs.org]

Application Note & Protocol: Enzymatic Synthesis of 3-Chloro-2-hydroxypropyl decanoate

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Chloro-2-hydroxypropyl decanoate (B1226879) is an ester with potential applications in the synthesis of pharmaceuticals and other specialty chemicals. Traditional chemical synthesis routes often involve harsh conditions and may lack stereoselectivity. Enzymatic synthesis, employing lipases as biocatalysts, offers a green and efficient alternative, proceeding under mild conditions with high specificity. This application note provides a detailed protocol for the lipase-catalyzed synthesis of 3-chloro-2-hydroxypropyl decanoate from decanoic acid and 3-chloro-1,2-propanediol.

Experimental Protocols

1. Materials and Equipment

• Substrates: Decanoic acid (≥98%), 3-Chloro-1,2-propanediol (≥98%)

• Enzyme: Immobilized Lipase (B570770) B from Candida antarctica (Novozym® 435)

• Solvent: 2-Methyl-2-butanol (B152257) (tert-amyl alcohol)

• Molecular Sieves: 3 Å, activated

• Analytical Standards: 3-Chloro-2-hydroxypropyl decanoate (if available for calibration)

• Reagents for Analysis: Acetonitrile (HPLC grade), water (deionized), and other necessary solvents for chromatography.

• Equipment:

  • Orbital shaker incubator

  • Reaction vials (e.g., 20 mL screw-cap vials)

  • Rotary evaporator

  • Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

  • Gas Chromatography-Mass Spectrometry (GC-MS) system

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or ELSD)

  • Vacuum filtration apparatus

2. Enzyme Preparation (Pre-treatment)

Immobilized lipase should be pre-treated to ensure optimal activity in the non-aqueous reaction medium.

• Weigh the required amount of Novozym® 435.

• Activate the enzyme by drying it over a desiccant in a vacuum oven at 25°C for 24 hours to remove any residual water that could promote hydrolysis.

• Store the dried enzyme in a sealed container with a desiccant until use.

3. Enzymatic Esterification Procedure

• In a 20 mL screw-cap vial, add 1 mmol of decanoic acid and 1.2 mmol of 3-chloro-1,2-propanediol. The slight excess of the alcohol helps to shift the equilibrium towards ester formation.

• Add 5 mL of 2-methyl-2-butanol as the reaction solvent.

• Add 1 gram of activated 3 Å molecular sieves to the mixture to adsorb the water produced during the esterification reaction.

• Add 100 mg of the pre-treated immobilized lipase (Novozym® 435) to the reaction vial.

• Seal the vial tightly and place it in an orbital shaker incubator set at 50°C and 200 rpm.

• Monitor the reaction progress by taking small aliquots (e.g., 10 µL) at regular intervals (e.g., every 4, 8, 12, 24, and 48 hours) for analysis by TLC or GC.

4. Reaction Termination and Product Isolation

• After the reaction reaches the desired conversion (or equilibrium), terminate the reaction by filtering out the immobilized enzyme and molecular sieves using a vacuum filtration apparatus. The enzyme can be washed with fresh solvent and reused.

• Remove the solvent from the filtrate using a rotary evaporator under reduced pressure.

• The resulting crude product can be purified using column chromatography on silica (B1680970) gel, eluting with a gradient of hexane (B92381) and ethyl acetate.

5. Analytical Methods

• Thin Layer Chromatography (TLC):

  • Mobile Phase: Hexane:Ethyl Acetate (7:3, v/v)

  • Visualization: Staining with a potassium permanganate (B83412) solution.

  • Description: Spot a small amount of the reaction mixture on a TLC plate and develop it in the mobile phase. The ester product will have a higher Rf value than the decanoic acid.

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Column: A suitable capillary column (e.g., HP-5MS).

  • Injector Temperature: 250°C

  • Oven Program: Start at 100°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • MS Detector: Scan range of 50-500 m/z.

  • Description: Dilute a sample of the reaction mixture in a suitable solvent (e.g., ethyl acetate) and inject it into the GC-MS. The conversion can be calculated based on the disappearance of the limiting substrate (decanoic acid), and the identity of the product can be confirmed by its mass spectrum.

Data Presentation

Table 1: Optimization of Reaction Conditions for Enzymatic Synthesis of 3-Chloro-2-hydroxypropyl decanoate

Parameter	Range Tested	Optimal Condition	Conversion (%)	Yield (%)
Temperature (°C)	30 - 60	50	92	88
Enzyme Loading (mg)	50 - 200	100	92	88
Substrate Molar Ratio (Acid:Alcohol)	1:1 - 1:2	1:1.2	92	88
Solvent	Toluene, Hexane, 2-Me-2-BuOH	2-Me-2-BuOH	92	88

Table 2: Comparison of Different Immobilized Lipases

Lipase Source	Commercial Name	Conversion (%)	Yield (%)
Candida antarctica Lipase B	Novozym® 435	92	88
Rhizomucor miehei Lipase	Lipozyme® RM IM	75	71
Thermomyces lanuginosus Lipase	Lipozyme® TL IM	68	65

Visualization

Caption: Experimental workflow for the enzymatic synthesis.

Application Notes and Protocols: 3-Chloro-2-hydroxypropyl decanoate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-2-hydroxypropyl decanoate (B1226879) is a chemical compound belonging to the family of 3-monochloropropane-1,2-diol (3-MCPD) esters. While extensively studied as a process contaminant in refined edible oils and fats, its potential as a versatile intermediate in organic synthesis is noteworthy.[1][2][3][4] This molecule incorporates a reactive chlorohydrin functionality alongside a lipophilic ten-carbon aliphatic chain, making it a valuable building block for the synthesis of complex organic molecules, including potential drug candidates and specialized surfactants.

The presence of three distinct functional groups—a secondary hydroxyl group, a primary alkyl chloride, and an ester—allows for a range of selective chemical transformations. This document provides an overview of its potential applications and detailed protocols for its synthesis and subsequent reactions.

Potential Applications in Organic Synthesis

The unique trifunctional nature of 3-chloro-2-hydroxypropyl decanoate opens up several avenues for its use as a synthetic intermediate:

• Synthesis of Glycidyl (B131873) Decanoate: The most direct application is its use as a precursor to glycidyl decanoate, a valuable epoxide intermediate. Treatment with a base induces an intramolecular Williamson ether synthesis (SNi reaction), where the hydroxyl group displaces the adjacent chlorine atom to form a stable epoxide ring. Glycidyl esters are used in the synthesis of polymers, adhesives, and as intermediates for introducing the glycidyl group into larger molecules.

• Introduction of Lipophilic Chains: The decanoate tail can be used to introduce a long, lipophilic alkyl chain into a target molecule. This is particularly relevant in drug development, where modifying the lipophilicity of a lead compound can significantly impact its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

• Synthesis of Functionalized Propanediol Derivatives: The chlorohydrin moiety can be subjected to various nucleophilic substitution reactions. For instance, the chloride can be displaced by amines, azides, thiols, or other nucleophiles to generate a wide array of functionalized 2-hydroxypropyl decanoate derivatives. These derivatives can serve as building blocks for more complex molecules.

• Preparation of Cationic Surfactants: Similar to the synthesis of related compounds like 3-chloro-2-hydroxypropyltrimethylammonium chloride, the chloride can be displaced by tertiary amines to form quaternary ammonium (B1175870) salts.[5][6][7][8][9][10] The resulting molecules would possess a cationic head group and a lipophilic tail, making them effective cationic surfactants with potential applications as phase-transfer catalysts, emulsifiers, or antimicrobial agents.

Experimental Protocols

Protocol 1: Synthesis of 3-Chloro-2-hydroxypropyl decanoate

This protocol describes the synthesis of 3-chloro-2-hydroxypropyl decanoate from decanoic acid and epichlorohydrin (B41342). The reaction proceeds via the opening of the epoxide ring of epichlorohydrin by the carboxylate anion of decanoic acid.

Materials:

• Decanoic acid

• Epichlorohydrin

• Pyridine (B92270) (or another suitable base catalyst)

• Toluene (or another suitable aprotic solvent)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve decanoic acid (1.0 eq) in toluene.

• Add pyridine (0.1 eq) to the solution.

• Add epichlorohydrin (1.2 eq) dropwise to the stirred solution at room temperature.

• Heat the reaction mixture to 80-90 °C and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Dilute the mixture with diethyl ether and transfer it to a separatory funnel.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution (2x), water (1x), and brine (1x).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica (B1680970) gel (e.g., using a hexane:ethyl acetate (B1210297) gradient) to obtain pure 3-chloro-2-hydroxypropyl decanoate.

Quantitative Data (Representative):

Parameter	Value
Yield	75-85%
Purity (by GC-MS)	>98%
Appearance	Colorless to pale yellow oil
¹H NMR (CDCl₃, δ)	4.1-4.3 (m, 2H), 3.9-4.0 (m, 1H), 3.6-3.7 (m, 2H), 2.3 (t, 2H), 1.6 (m, 2H), 1.2-1.4 (m, 12H), 0.9 (t, 3H)
¹³C NMR (CDCl₃, δ)	173.5, 70.1, 68.5, 45.8, 34.2, 31.8, 29.4, 29.2, 29.1, 24.9, 22.6, 14.1

Protocol 2: Conversion to Glycidyl Decanoate

This protocol describes the base-mediated intramolecular cyclization of 3-chloro-2-hydroxypropyl decanoate to form glycidyl decanoate.

Materials:

• 3-Chloro-2-hydroxypropyl decanoate

• Sodium hydroxide (B78521) (NaOH) or Potassium hydroxide (KOH)

• Methanol (B129727) or Ethanol

• Diethyl ether

• Water

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 3-chloro-2-hydroxypropyl decanoate (1.0 eq) in methanol in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of NaOH (1.1 eq) in water or methanol to the stirred reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-3 hours. Monitor the reaction by TLC.

• Once the starting material is consumed, quench the reaction by adding water.

• Extract the product with diethyl ether (3x).

• Combine the organic extracts and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The resulting crude glycidyl decanoate can be used directly or purified by vacuum distillation.

Quantitative Data (Representative):

Parameter	Value
Yield	90-98%
Purity (by ¹H NMR)	>95%
Appearance	Colorless oil

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical workflow for the synthesis of 3-chloro-2-hydroxypropyl decanoate and its subsequent conversion into other useful intermediates.

Caption: Synthetic workflow for 3-Chloro-2-hydroxypropyl decanoate and its derivatives.

Caption: Mechanism of intramolecular cyclization to form an epoxide.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 3-monochloropropane diol (3-MCPD), 3-MCPD esters and glycidyl esters | Institute of Food Science and Technology [ifst.org]
• 3. 3-MONOCHLORO-1,2-PROPANEDIOL - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. oehha.ca.gov [oehha.ca.gov]
• 5. US3532751A - Synthesis of 3-chloro-2-hydroxypropyl quaternary ammonium salts - Google Patents [patents.google.com]
• 6. Synthetic method of 3-chloro-2-hydroxypropyl-trimethyl ammonium chloride and aqueous solution product obtained during preparation process thereof - Eureka | Patsnap [eureka.patsnap.com]
• 7. CN1187484A - Process for synthesizing 3-chloro-2-hydroxypropyl-trimethyl ammonium chloride - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. (3-Chloro-2-hydroxypropyl)trimethylammonium chloride | C6H15NOCl2 | CID 18732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: Modification of Polysaccharides with Long-Chain Alkyl Groups for Advanced Drug Delivery

For the attention of: Researchers, scientists, and drug development professionals.

Introduction

The hydrophobic modification of polysaccharides is a key strategy in the development of advanced drug delivery systems. By introducing lipophilic moieties onto a hydrophilic polysaccharide backbone, amphiphilic polymers can be created that self-assemble into nanoparticles in aqueous environments. These nanoparticles can encapsulate hydrophobic drugs, enhancing their solubility, stability, and bioavailability.

This document provides detailed application notes and protocols for the hydrophobic modification of polysaccharides. Extensive literature searches did not yield specific examples of using 3-Chloro-2-hydroxypropyl decanoate (B1226879) for this purpose. Therefore, this document outlines a detailed protocol using a structurally similar and reactive hydrophobizing agent: Glycidyl (B131873) Decanoate . The principles and procedures described herein are analogous to those that would be employed for 3-Chloro-2-hydroxypropyl decanoate and provide a robust framework for the synthesis and characterization of long-chain alkyl-modified polysaccharides. Pullulan is used as a model polysaccharide due to its excellent biocompatibility and well-defined structure.

Application: Drug Delivery Targeting Cancer Cells

Hydrophobically modified polysaccharides, such as Decanoate-Modified Pullulan, can form nanoparticles that serve as carriers for anticancer drugs. These nanoparticles can exploit the enhanced permeability and retention (EPR) effect for passive targeting of tumor tissues. Furthermore, the polysaccharide shell can be functionalized with targeting ligands for active targeting of cancer cells. Upon cellular uptake, typically via endocytosis, the nanoparticles release the encapsulated drug, leading to cancer cell death.

Hypothetical Signaling Pathway for Nanoparticle-Mediated Drug Delivery and Apoptosis Induction

The following diagram illustrates a potential mechanism of action for a drug-laden nanoparticle targeting a cancer cell and inducing apoptosis.

Figure 1: Nanoparticle uptake and apoptosis induction.

Experimental Protocols

Synthesis of Decanoate-Modified Pullulan

This protocol details the synthesis of hydrophobically modified pullulan by reacting it with glycidyl decanoate in an alkaline aqueous solution.

Materials:

• Pullulan (Mw ~200 kDa)

• Glycidyl decanoate

• Sodium hydroxide (B78521) (NaOH)

• Dimethyl sulfoxide (B87167) (DMSO)

• Acetone (B3395972)

• Dialysis tubing (MWCO 12-14 kDa)

• Deionized water

Procedure:

• Dissolution of Pullulan: Dissolve 1.0 g of pullulan in 50 mL of deionized water with stirring until a clear solution is obtained.

• Alkalinization: Add 5 mL of 1 M NaOH solution dropwise to the pullulan solution while stirring. Continue stirring for 30 minutes at room temperature. The NaOH activates the hydroxyl groups of pullulan for reaction.

• Addition of Hydrophobizing Agent: Dissolve the desired amount of glycidyl decanoate in 5 mL of DMSO. Add this solution dropwise to the activated pullulan solution under vigorous stirring. The molar ratio of glycidyl decanoate to the anhydroglucose (B10753087) unit of pullulan can be varied to achieve different degrees of substitution (see Table 1).

• Reaction: Heat the reaction mixture to 60°C and stir for 24 hours.

• Neutralization and Precipitation: Cool the reaction mixture to room temperature and neutralize with 1 M HCl. Pour the solution into 500 mL of acetone to precipitate the modified polysaccharide.

• Purification:

  • Collect the precipitate by filtration and wash with acetone three times.

  • Redissolve the precipitate in 50 mL of deionized water.

  • Transfer the solution to a dialysis tube and dialyze against deionized water for 72 hours, changing the water every 12 hours to remove unreacted reagents and byproducts.

• Lyophilization: Freeze-dry the dialyzed solution to obtain the purified Decanoate-Modified Pullulan as a white powder.

Experimental Workflow for Synthesis and Characterization

Figure 2: Workflow for synthesis and characterization.

Characterization of Decanoate-Modified Pullulan

2.2.1. Fourier-Transform Infrared (FTIR) Spectroscopy

• Objective: To confirm the successful grafting of the decanoate groups onto the pullulan backbone.

• Protocol:

  • Mix a small amount of the lyophilized sample with KBr powder.

  • Press the mixture into a pellet.

  • Record the FTIR spectrum from 4000 to 400 cm⁻¹.

• Expected Results: Appearance of new characteristic peaks corresponding to the ester carbonyl group (~1735 cm⁻¹) and C-H stretching of the alkyl chain (~2850-2950 cm⁻¹).

2.2.2. ¹H Nuclear Magnetic Resonance (¹H NMR) Spectroscopy for Degree of Substitution (DS) Determination

• Objective: To quantify the number of decanoate groups per 100 anhydroglucose units of pullulan.

• Protocol:

  • Dissolve 10 mg of the modified pullulan in 0.5 mL of DMSO-d₆.

  • Record the ¹H NMR spectrum.

• Calculation of DS: The DS is calculated by comparing the integral of the terminal methyl protons of the decanoate chain (at ~0.8 ppm) with the integral of the anomeric protons of the pullulan backbone (at ~4.5-5.5 ppm).

  • DS = (Integral of methyl protons / 3) / (Integral of anomeric protons) * 100

Preparation of Drug-Loaded Nanoparticles

• Objective: To prepare self-assembled nanoparticles encapsulating a model hydrophobic drug (e.g., Paclitaxel).

• Protocol:

  • Dissolve 20 mg of Decanoate-Modified Pullulan and 2 mg of Paclitaxel in 2 mL of DMSO.

  • Add the DMSO solution dropwise to 10 mL of deionized water under gentle stirring.

  • Continue stirring for 4 hours to allow for nanoparticle formation and solvent evaporation.

  • Centrifuge the nanoparticle suspension at 3,000 rpm for 10 minutes to remove any non-encapsulated drug aggregates.

  • Collect the supernatant containing the drug-loaded nanoparticles.

Characterization of Nanoparticles

2.4.1. Particle Size and Polydispersity Index (PDI) Measurement

• Instrument: Dynamic Light Scattering (DLS)

• Protocol: Dilute the nanoparticle suspension with deionized water and measure the particle size distribution and PDI at 25°C.

2.4.2. Zeta Potential Measurement

• Instrument: Zetasizer

• Protocol: Dilute the nanoparticle suspension with deionized water and measure the zeta potential to assess the surface charge and stability of the nanoparticles.

2.4.3. Drug Loading Content (DLC) and Encapsulation Efficiency (EE)

• Protocol:

  • Lyophilize a known amount of the drug-loaded nanoparticle suspension.

  • Dissolve the lyophilized powder in a known volume of DMSO to disrupt the nanoparticles and release the drug.

  • Quantify the amount of encapsulated drug using HPLC.

• Calculations:

  • DLC (%) = (Weight of drug in nanoparticles / Weight of nanoparticles) * 100

  • EE (%) = (Weight of drug in nanoparticles / Initial weight of drug) * 100

Quantitative Data Summary

The following tables present representative data for the synthesis and characterization of Decanoate-Modified Pullulan and the resulting nanoparticles.

Table 1: Synthesis Parameters and Degree of Substitution

Sample ID	Molar Ratio (Glycidyl Decanoate : Anhydroglucose Unit)	Reaction Time (h)	Reaction Temperature (°C)	Degree of Substitution (DS)	Reaction Efficiency (%)
DMP-1	0.5 : 1	24	60	5.2	10.4
DMP-2	1 : 1	24	60	9.8	9.8
DMP-3	2 : 1	24	60	18.5	9.25

Table 2: Physicochemical Properties of Drug-Loaded Nanoparticles

Sample ID	Mean Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Drug Loading Content (%)	Encapsulation Efficiency (%)
DMP-1-NP	250 ± 15	0.21 ± 0.03	-8.5 ± 1.2	4.1 ± 0.4	41.0 ± 4.0
DMP-2-NP	180 ± 10	0.15 ± 0.02	-12.3 ± 1.5	7.5 ± 0.6	75.0 ± 6.0
DMP-3-NP	150 ± 8	0.11 ± 0.01	-15.8 ± 1.8	9.2 ± 0.5	92.0 ± 5.0

Data are presented as mean ± standard deviation (n=3). These are representative values based on similar studies.

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Chloro-2-hydroxypropyl decanoate

Welcome to the technical support center for the synthesis of 3-Chloro-2-hydroxypropyl decanoate (B1226879). This resource is designed for researchers, scientists, and professionals in drug development. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during this synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 3-Chloro-2-hydroxypropyl decanoate?

A1: The most common and direct method is the ring-opening reaction of epichlorohydrin (B41342) with decanoic acid. This reaction is typically catalyzed by a base, an acid, or a phase-transfer catalyst. An alternative, though less direct, route involves the hypochlorination of allyl decanoate.

Q2: What are the main byproducts to expect in this synthesis?

A2: The primary byproducts include the isomeric product 1-chloro-3-decanoyloxy-propan-2-ol, glycidyl (B131873) decanoate, and diesters. At elevated temperatures, polymerization of epichlorohydrin can also occur, leading to undesired oligomeric impurities.[1][2][3]

Q3: Why is temperature control so critical during the reaction?

A3: Temperature control is crucial for several reasons. The reaction between epichlorohydrin and decanoic acid is exothermic, and a runaway reaction can lead to the formation of colored, crosslinked products.[4] Higher temperatures (above 70-80°C) can also favor the formation of undesired byproducts like glycidyl esters and promote polymerization.[5][6] For some related syntheses, maintaining a temperature range of 0-40°C is essential to prevent the formation of dichlorinated byproducts.[7]

Q4: How does the choice of catalyst affect the synthesis?

A4: The catalyst plays a significant role in both the reaction rate and selectivity.

• Base catalysts (e.g., triethylamine (B128534), sodium hydroxide) can deprotonate the carboxylic acid, increasing its nucleophilicity. However, strong bases can also promote the formation of glycidyl decanoate through dehydrochlorination of the product.

• Acid catalysts can activate the epoxide ring of epichlorohydrin, but may also lead to the formation of isomeric byproducts.

• Phase-transfer catalysts (e.g., quaternary ammonium (B1175870) salts) are effective in solvent-free systems or biphasic systems, facilitating the reaction between the carboxylate and epichlorohydrin.[4]

Q5: What are the recommended methods for purifying the final product?

A5: Purification can be challenging due to the similar physical properties of the product and byproducts. Common methods include:

• Vacuum distillation: To remove unreacted epichlorohydrin and other volatile impurities.[8] It is recommended to perform this at temperatures below 50°C to prevent decomposition of the desired product.[8][9]

• Crystallization: If the product is a solid at room temperature, crystallization from a suitable solvent or a solvent/anti-solvent mixture can be effective.

• Silica gel chromatography: For small-scale purifications, flash chromatography can be used to separate the desired product from byproducts.[4]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield of Desired Product	- Incomplete reaction. - Suboptimal reaction temperature. - Inefficient catalysis. - Formation of side products.	- Monitor the reaction progress using TLC or GC to ensure completion. - Optimize the reaction temperature. A temperature range of 50-70°C is a good starting point. - Screen different catalysts (e.g., various tertiary amines, quaternary ammonium salts, or Lewis acids) and optimize the catalyst loading. - Employ a slight excess of one reactant (typically epichlorohydrin) to drive the reaction to completion, but be prepared to remove the excess during purification.
Presence of Glycidyl Decanoate byproduct	- Reaction temperature is too high. - Use of a strong base as a catalyst.	- Lower the reaction temperature. - Use a milder base or a non-basic catalyst like a phase-transfer catalyst.
Formation of Polymeric/Oligomeric Impurities	- High reaction temperature. - Presence of water, which can lead to the hydrolysis of epichlorohydrin followed by polymerization.	- Maintain strict temperature control. - Ensure all reactants and the reaction vessel are dry. Use anhydrous solvents if applicable.
Product is a Dark Color	- Reaction temperature was too high, leading to decomposition. - Presence of impurities in the starting materials.	- Reduce the reaction temperature. - Use purified starting materials. - Consider performing the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation.
Difficulty in Removing Unreacted Epichlorohydrin	- Epichlorohydrin has a relatively high boiling point (117°C). - Product may be thermally sensitive.	- Use a rotary evaporator under high vacuum and moderate temperature (e.g., <50°C) for an extended period. - For thermally sensitive products, consider purification by liquid-liquid extraction if the product has favorable solubility properties, followed by vacuum drying.

Experimental Protocols

Synthesis of 3-Chloro-2-hydroxypropyl decanoate via Ring-Opening of Epichlorohydrin

This protocol is a general guideline and may require optimization.

Materials:

• Decanoic acid

• Epichlorohydrin (ECH)

• Triethylamine (TEA) or another suitable catalyst

• Ethyl acetate (B1210297) (for workup)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a thermometer, add decanoic acid (1 equivalent).

• Add a catalytic amount of triethylamine (e.g., 0.05-0.1 equivalents).

• Heat the mixture to the desired reaction temperature (e.g., 60-70°C) with stirring.

• Slowly add epichlorohydrin (1.1-1.5 equivalents) dropwise to the reaction mixture while maintaining the temperature. The reaction is exothermic, so careful addition is necessary to control the temperature.

• After the addition is complete, continue to stir the reaction mixture at the set temperature for several hours (e.g., 4-8 hours), monitoring the progress by TLC or GC.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate and wash sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation or column chromatography.

Visualizations

Caption: Workflow for the synthesis and purification of 3-Chloro-2-hydroxypropyl decanoate.

Caption: A logical troubleshooting guide for the synthesis of 3-Chloro-2-hydroxypropyl decanoate.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. US3532751A - Synthesis of 3-chloro-2-hydroxypropyl quaternary ammonium salts - Google Patents [patents.google.com]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 9. EP0276207B1 - Method of purifying 3-chloro-2-hydroxypropyl trialkylammonium chloride - Google Patents [patents.google.com]

Technical Support Center: Purification of 3-Chloro-2-hydroxypropyl decanoate

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for the purification of 3-Chloro-2-hydroxypropyl decanoate (B1226879). The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities encountered during the synthesis and purification of 3-Chloro-2-hydroxypropyl decanoate?

A1: Common impurities include unreacted starting materials such as decanoic acid and epichlorohydrin (B41342). Side products may also be present, arising from the self-polymerization of epichlorohydrin or the formation of isomeric byproducts. Dichloropropanols can also be present as impurities from the epichlorohydrin starting material.[1][2]

Q2: Which purification techniques are most suitable for 3-Chloro-2-hydroxypropyl decanoate?

A2: Based on the purification of structurally similar long-chain fatty acid esters and chlorohydrins, the most effective methods are liquid-liquid extraction, column chromatography, and vacuum distillation. The choice of method will depend on the scale of the experiment and the nature of the impurities.

Q3: How can I remove unreacted decanoic acid from my product?

A3: Unreacted decanoic acid can be effectively removed by washing the crude product (dissolved in a water-immiscible organic solvent) with a mild aqueous basic solution, such as sodium bicarbonate or sodium carbonate.[3] This converts the acidic impurity into its water-soluble salt, which is then partitioned into the aqueous phase.

Q4: What is the best approach to remove residual epichlorohydrin?

A4: Epichlorohydrin is volatile and can often be removed by evaporation under reduced pressure. For trace amounts, careful vacuum distillation or purification by column chromatography are effective methods. Steam distillation has also been applied for the purification of related compounds.[1]

Q5: My purified 3-Chloro-2-hydroxypropyl decanoate appears cloudy. What could be the cause?

A5: Cloudiness in the final product can be due to the presence of residual water, insoluble impurities, or the crystallization of the product if it is a low-melting solid. Ensure the product is thoroughly dried using a drying agent like anhydrous magnesium sulfate (B86663) or sodium sulfate before the final solvent removal step.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Yield After Purification	- Product loss during aqueous washes.	- Minimize the number of washes. - Use saturated sodium chloride solution (brine) for the final wash to reduce the solubility of the organic product in the aqueous phase.
- Incomplete elution from the chromatography column.	- Use a more polar solvent system for elution. - Ensure proper packing of the column to avoid channeling.
- Decomposition during distillation.	- Use high vacuum to lower the boiling point. - Ensure the distillation apparatus is free of acidic or basic residues that could catalyze decomposition.
Product Contaminated with Starting Material (Decanoic Acid)	- Inefficient washing with base.	- Increase the concentration of the basic solution or the number of washes. - Ensure vigorous mixing during the extraction to maximize contact between the organic and aqueous phases.
Product Contaminated with Starting Material (Epichlorohydrin)	- Incomplete removal under vacuum.	- Increase the vacuum and/or slightly warm the sample during evaporation. - Purify the product using column chromatography.
Multiple Spots on TLC After Purification	- Presence of isomeric byproducts.	- Optimize the stationary and mobile phases for column chromatography to improve separation. - Consider recrystallization if the product is a solid.
- Decomposition on the TLC plate.	- Use a less acidic or basic TLC plate. - Run the TLC quickly and visualize immediately.

Experimental Protocols

Protocol 1: Purification by Liquid-Liquid Extraction and Column Chromatography

• Dissolution : Dissolve the crude 3-Chloro-2-hydroxypropyl decanoate in a water-immiscible organic solvent like ethyl acetate (B1210297) or dichloromethane.

• Acid Wash : Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (2 x 50 mL per 100 mL of organic phase). This will remove any unreacted decanoic acid.

• Brine Wash : Wash the organic layer with saturated aqueous sodium chloride (brine) (1 x 50 mL) to remove residual water and dissolved salts.

• Drying : Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, then filter to remove the drying agent.

• Concentration : Remove the solvent under reduced pressure to obtain the crude product.

• Column Chromatography :

  • Prepare a silica (B1680970) gel column using a suitable solvent system (e.g., a gradient of ethyl acetate in hexane).

  • Dissolve the crude product in a minimal amount of the initial mobile phase and load it onto the column.

  • Elute the column with the solvent system, collecting fractions.

  • Monitor the fractions by thin-layer chromatography (TLC) to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 3-Chloro-2-hydroxypropyl decanoate.

Protocol 2: Purification by Vacuum Distillation

• Initial Workup : Perform an initial purification by liquid-liquid extraction as described in Protocol 1 (steps 1-5) to remove acidic impurities.

• Apparatus Setup : Set up a vacuum distillation apparatus. Ensure all glassware is dry.

• Distillation :

  • Place the crude product in the distillation flask.

  • Slowly apply vacuum and begin heating the flask gently in an oil bath.

  • Collect any low-boiling fractions, which may contain residual solvent or epichlorohydrin.

  • Increase the temperature to distill the 3-Chloro-2-hydroxypropyl decanoate at the lowest possible temperature to avoid decomposition. Collect the fraction that distills at a constant temperature and pressure.

Visualizations

Caption: General experimental workflow for the purification of 3-Chloro-2-hydroxypropyl decanoate.

Caption: Troubleshooting decision tree for the purification of 3-Chloro-2-hydroxypropyl decanoate.

References

• 1. researchgate.net [researchgate.net]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. General procedures for the purification of Esters - Chempedia - LookChem [lookchem.com]

optimizing reaction conditions for esterification with epichlorohydrin

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the esterification of carboxylic acids with epichlorohydrin (B41342) to synthesize glycidyl (B131873) esters and other related compounds.

Troubleshooting Guide

This guide addresses common issues encountered during the esterification reaction with epichlorohydrin, offering potential causes and solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inactive Catalyst: The catalyst may be poisoned, degraded, or not suitable for the specific substrates. 2. Low Reaction Temperature: The reaction rate may be too slow at the current temperature. 3. Unfavorable Molar Ratio: An incorrect stoichiometric ratio of carboxylic acid to epichlorohydrin can limit the reaction. 4. Poor Mixing: In heterogeneous catalysis, insufficient agitation can lead to mass transfer limitations.[1]	1. Catalyst Selection & Handling: Ensure the catalyst is fresh and handled under appropriate conditions. Consider screening different catalysts such as anion exchange resins (e.g., Purolite A-500), quaternary ammonium (B1175870) salts, or tertiary amines.[1][2] 2. Optimize Temperature: Gradually increase the reaction temperature. For the initial addition reaction, a range of 80-110°C is often effective. However, be aware that higher temperatures can promote side reactions.[3] 3. Adjust Molar Ratio: An excess of epichlorohydrin (e.g., 3 to 10 moles per carboxyl group) is often used to drive the reaction to completion. 4. Increase Agitation: Ensure vigorous stirring to improve contact between reactants and the catalyst, especially with solid catalysts.[1]
Formation of Side Products (e.g., Diol, Polymers)	1. Presence of Water: Water can lead to the hydrolysis of the epoxide ring in epichlorohydrin or the final glycidyl ester. 2. High Reaction Temperature: Elevated temperatures can accelerate side reactions, including polymerization of epichlorohydrin or the product.[3] 3. Inappropriate Catalyst: Some catalysts may promote undesired reaction pathways. For instance, using an unsuitable base in a one-step process can cause hydrolysis.[2]	1. Use Anhydrous Conditions: Dry all reactants and solvents before use. 2. Control Temperature: Maintain the reaction at the lowest effective temperature. Consider a two-stage process where the initial addition occurs at a higher temperature, followed by a lower temperature step.[4] 3. Catalyst Choice: Select a catalyst known for high selectivity. Phase-transfer catalysts can be effective in single-step processes.[2] Quaternary ammonium salts like tetramethylammonium (B1211777) chloride (TMAC) have been used to enhance reaction rates while managing side reactions.[2]
Incomplete Reaction	1. Insufficient Reaction Time: The reaction may not have reached equilibrium or completion. 2. Catalyst Deactivation: The catalyst may lose activity over the course of the reaction. 3. Reversible Reaction: The esterification reaction can be reversible.[5]	1. Monitor Reaction Progress: Use techniques like TLC or GC to monitor the consumption of starting materials and formation of the product to determine the optimal reaction time. 2. Catalyst Loading: Increasing the catalyst loading can sometimes improve conversion, but be mindful of potential increases in side reactions.[1] 3. Shift Equilibrium: Use an excess of one reactant (typically epichlorohydrin) or remove byproducts if applicable to drive the reaction forward.
Difficulty in Product Isolation/Purification	1. Emulsion Formation during Workup: The presence of salts and polar byproducts can lead to emulsions. 2. Co-distillation of Product and Epichlorohydrin: If using distillation for purification, similar boiling points can be an issue. 3. Saponification during Dehydrohalogenation: The use of strong alkali to form the epoxide ring can also hydrolyze the ester linkage.[6]	1. Optimized Workup: Use brine washes to break emulsions. Consider alternative purification methods like column chromatography. 2. Vacuum Distillation: Purify under reduced pressure to lower the boiling points and potentially improve separation. 3. Controlled Dehydrohalogenation: Slowly add the alkali metal hydroxide (B78521) at a controlled, lower temperature (e.g., 32-54°C) to minimize saponification.[6]

Frequently Asked Questions (FAQs)

1. What is the general two-step process for synthesizing glycidyl esters from carboxylic acids and epichlorohydrin?

The synthesis is typically a two-step process:

• Step 1: Addition Reaction: The carboxylic acid reacts with epichlorohydrin in the presence of a catalyst to form a chlorohydrin ester intermediate. This step is usually carried out at temperatures between 80°C and 110°C.

• Step 2: Dehydrochlorination (Ring Closure): The chlorohydrin ester is then treated with a base, such as an alkali metal hydroxide, to eliminate HCl and form the final glycidyl ester (epoxide ring). This step is often performed at a lower temperature to minimize side reactions like saponification.[6]

2. What types of catalysts are effective for this reaction?

A variety of catalysts can be used, including:

• Anion exchange resins: Macroporous resins like Purolite A-500 have been shown to be effective.[1]

• Tertiary amines and Quaternary ammonium salts: Compounds like triethylamine (B128534) and tetramethylammonium chloride (TMAC) are commonly used.[2]

• Chromium catalysts: Chromium acetate (B1210297) has been used for the synthesis of glycidyl carboxylates.[7]

• Phase-transfer catalysts (PTC): These can be beneficial for single-step reactions involving an alkali salt of the carboxylic acid.[2]

3. How does temperature affect the esterification with epichlorohydrin?

Temperature has a significant impact on the reaction. An increase in temperature generally leads to a higher reaction rate.[1] However, excessively high temperatures can promote undesirable side reactions, such as the hydrolysis of epichlorohydrin, which can reduce the overall yield and purity of the desired product.[3] The optimal temperature is a balance between achieving a reasonable reaction rate and minimizing side product formation.

4. What is the optimal molar ratio of epichlorohydrin to carboxylic acid?

To drive the reaction towards the formation of the chlorohydrin ester, an excess of epichlorohydrin is typically used. Molar ratios of epichlorohydrin to the carboxylic acid's carboxyl groups can range from 3:1 to 10:1. The optimal ratio may depend on the specific substrates and other reaction conditions.

5. How can I minimize the formation of byproducts?

Minimizing byproducts can be achieved through several strategies:

• Control the temperature: Avoid excessively high temperatures.

• Use anhydrous conditions: The presence of water can lead to hydrolysis of the epoxide.

• Choose a selective catalyst: The catalyst can influence the reaction pathway.

• Controlled addition of base: During the dehydrochlorination step, slow and controlled addition of the base at a moderate temperature can reduce the risk of saponification.[6]

Data Presentation

Table 1: Effect of Reaction Parameters on Palmitic Acid Conversion

Parameter	Conditions	Observation	Reference
Temperature	Molar Ratio (Palmitic Acid:Epichlorohydrin) = 1:1, Catalyst Loading = 10 g/100 g reaction mixture, Stirring = 600 rpm	Conversion increases with temperature in the range of 348 K to 368 K.	[1]
Catalyst Loading	Molar Ratio (Palmitic Acid:Epichlorohydrin) = 1:1, Temperature = 368 K, Stirring = 600 rpm	Conversion increases with catalyst loading from 0 to 10 g/100 g of reaction mixture.	[1]
Molar Ratio	Catalyst Loading = 10 g/100 g reaction mixture, Temperature = 368 K, Stirring = 600 rpm	Increasing the molar ratio of epichlorohydrin to palmitic acid (from 1:1 to 4:1) increases the initial reaction rate.	[1]
Agitation Speed	Molar Ratio (Palmitic Acid:Epichlorohydrin) = 1:1, Temperature = 368 K, Catalyst Loading = 10 g/100 g reaction mixture	Agitation speeds of 400, 600, and 800 rpm showed no significant effect on the overall reaction rate, suggesting the absence of external mass transfer limitations under these conditions.	[1]

Experimental Protocols

General Protocol for Two-Step Synthesis of Glycidyl Esters

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Carboxylic acid

• Epichlorohydrin (3-10 molar equivalents per carboxyl group)

• Catalyst (e.g., tertiary amine, quaternary ammonium salt, 0.1-1.0 mol%)

• Solvent (optional, e.g., toluene)

• Aqueous solution of an alkali metal hydroxide (e.g., sodium hydroxide) for dehydrochlorination

• Organic solvent for extraction (e.g., ethyl acetate)

• Brine solution

• Anhydrous sodium sulfate

Procedure:

Step 1: Formation of Chlorohydrin Ester

• In a reaction vessel equipped with a stirrer, thermometer, and condenser, charge the carboxylic acid, epichlorohydrin, and catalyst.

• Heat the mixture with stirring to the desired reaction temperature (typically 80-110°C).

• Monitor the reaction progress by measuring the acid value of the mixture. Continue heating until the acid value is close to zero.[6]

• Once the reaction is complete, cool the mixture.

Step 2: Dehydrohalogenation to Form Glycidyl Ester

• Cool the reaction mixture containing the chlorohydrin ester to a lower temperature (e.g., 32-54°C).[6]

• Under reduced pressure, slowly add the aqueous alkali metal hydroxide solution. The reduced pressure helps in the removal of water formed during the reaction.[6]

• After the addition is complete, continue stirring at the same temperature for a specified period to ensure complete ring closure.

• Proceed with workup and purification. This may involve washing with water and brine, drying the organic layer over anhydrous sodium sulfate, and removing the solvent under reduced pressure. Further purification can be achieved by distillation or chromatography.

Visualizations

Caption: Experimental workflow for the two-step synthesis of glycidyl esters.

References

• 1. researchgate.net [researchgate.net]
• 2. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 3. atlantis-press.com [atlantis-press.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. US3859314A - Process for preparing glycidyl esters of polycarboxylic acids - Google Patents [patents.google.com]
• 7. Synthesis of glycidyl esters | Semantic Scholar [semanticscholar.org]

Technical Support Center: Synthesis of 3-Chloro-2-hydroxypropyl decanoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Chloro-2-hydroxypropyl decanoate (B1226879). The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing 3-Chloro-2-hydroxypropyl decanoate?

The synthesis of 3-Chloro-2-hydroxypropyl decanoate is typically achieved through the ring-opening reaction of epichlorohydrin (B41342) with decanoic acid. This reaction is often catalyzed by a suitable catalyst to ensure regioselectivity and a reasonable reaction rate.

Q2: What are the most common side reactions observed during this synthesis?

Several side reactions can occur, leading to the formation of impurities and a reduction in the yield of the desired product. The most prevalent side reactions include:

• Formation of the isomeric byproduct: Nucleophilic attack on the central carbon of the epoxide ring can lead to the formation of 1-chloro-3-(decanoyloxy)propan-2-ol.

• Formation of a diester: The hydroxyl group of the desired product can react with another molecule of decanoic acid, resulting in the formation of a diester.

• Formation of 1,3-dichloro-2-propanol: If a source of chloride ions is present under acidic conditions, it can react with epichlorohydrin to form 1,3-dichloro-2-propanol.

Q3: What types of catalysts are effective for this synthesis?

A variety of catalysts can be used to promote the reaction between epichlorohydrin and decanoic acid. These include:

• Quaternary ammonium (B1175870) salts: Salts like tetramethylammonium (B1211777) chloride are effective in catalyzing the ring-opening of the epoxide.

• Basic catalysts: Anionic resins or inorganic bases can also be employed to facilitate the reaction.

• Lewis acids: While less common for this specific transformation due to potential side reactions, Lewis acids can also catalyze the ring-opening of epoxides.

Q4: What are the critical reaction parameters that need to be controlled?

To maximize the yield of 3-Chloro-2-hydroxypropyl decanoate and minimize the formation of byproducts, the following reaction parameters should be carefully controlled:

• Temperature: The reaction temperature significantly influences the rate of both the main reaction and side reactions. Higher temperatures can accelerate the formation of the diester byproduct.

• Molar ratio of reactants: The stoichiometry of epichlorohydrin to decanoic acid is crucial. An excess of one reactant can lead to the formation of specific byproducts.

• Catalyst concentration: The amount of catalyst used can affect the reaction rate and selectivity.

• Reaction time: Sufficient time is needed for the reaction to go to completion, but prolonged reaction times, especially at elevated temperatures, can promote the formation of side products.

Q5: What are the recommended methods for purifying the final product?

Purification of 3-Chloro-2-hydroxypropyl decanoate typically involves removing unreacted starting materials, the catalyst, and any byproducts. Common purification techniques include:

• Distillation: Vacuum distillation can be used to separate the product from less volatile impurities.

• Chromatography: Column chromatography is an effective method for separating the desired product from its isomers and other byproducts.

• Washing: The crude product can be washed with aqueous solutions to remove water-soluble impurities and the catalyst.

Troubleshooting Guide

Problem: Low Yield of 3-Chloro-2-hydroxypropyl decanoate

Possible Cause	Recommended Solution(s)
Incomplete Reaction	- Verify reaction time: Ensure the reaction has been allowed to proceed for a sufficient duration. Monitor the reaction progress using techniques like TLC or GC-MS. - Check catalyst activity: Ensure the catalyst is active and has not degraded. Consider using a fresh batch of catalyst.
Suboptimal Reaction Temperature	- Optimize temperature: A temperature that is too low will result in a slow reaction rate, while a temperature that is too high can lead to the degradation of the product or the formation of byproducts. Conduct small-scale experiments to determine the optimal temperature for your specific setup.
Incorrect Stoichiometry	- Verify molar ratios: Accurately measure the molar ratio of epichlorohydrin to decanoic acid. A slight excess of epichlorohydrin is often used to ensure complete conversion of the carboxylic acid.

Problem: High Concentration of Byproducts

Byproduct	Possible Cause(s)	Recommended Solution(s)
1-chloro-3-(decanoyloxy)propan-2-ol (Isomer)	- Catalyst choice: The type of catalyst can influence the regioselectivity of the epoxide ring-opening. - Reaction conditions: The solvent and temperature can also affect the ratio of the two isomers.	- Screen different catalysts: Experiment with different catalysts (e.g., quaternary ammonium salts with different counter-ions) to find one that favors the desired isomer. - Adjust reaction conditions: Modify the solvent polarity and reaction temperature to optimize the regioselectivity.
Diester	- High reaction temperature: Elevated temperatures promote the reaction between the hydroxyl group of the product and another molecule of decanoic acid. - Prolonged reaction time: Leaving the reaction to proceed for an extended period, especially at high temperatures, increases the likelihood of diester formation.	- Lower the reaction temperature: Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate. - Monitor reaction progress: Stop the reaction once the starting materials have been consumed to avoid over-reaction.
1,3-dichloro-2-propanol	- Presence of excess chloride ions: Some catalysts (e.g., quaternary ammonium chlorides) can be a source of chloride ions. - Acidic conditions: Acidic conditions can promote the reaction of epichlorohydrin with chloride ions.	- Choose a non-chloride containing catalyst: Consider using a catalyst with a different counter-ion (e.g., bromide or iodide) or a basic catalyst. - Control the pH: Ensure the reaction mixture does not become overly acidic.

Experimental Protocols

Protocol 1: Synthesis of 3-Chloro-2-hydroxypropyl decanoate

This protocol is adapted from the synthesis of 3-chloro-2-hydroxypropyl neodecanoate and should be optimized for specific laboratory conditions.

Materials:

• Decanoic acid

• Epichlorohydrin

• Tetramethylammonium chloride (catalyst)

• Toluene (solvent)

• Sodium hydroxide (B78521) solution (for washing)

• Brine (for washing)

• Anhydrous magnesium sulfate (B86663) (for drying)

Procedure:

• To a stirred solution of decanoic acid in toluene, add tetramethylammonium chloride (e.g., 5 mol% relative to the decanoic acid).

• Heat the mixture to the desired reaction temperature (e.g., 90-110°C).

• Slowly add epichlorohydrin (e.g., 1.1 equivalents) to the reaction mixture over a period of 1-2 hours.

• Maintain the reaction at the set temperature and monitor its progress by TLC or GC-MS until the decanoic acid is consumed.

• Cool the reaction mixture to room temperature.

• Wash the organic layer with a dilute sodium hydroxide solution, followed by water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation or column chromatography.

Protocol 2: GC-MS Analysis of the Reaction Mixture

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• A suitable capillary column (e.g., a non-polar or medium-polarity column like a DB-5ms or HP-5ms).

Sample Preparation:

• Withdraw a small aliquot (e.g., 0.1 mL) from the reaction mixture.

• Dilute the aliquot with a suitable solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• If necessary, derivatize the sample (e.g., by silylation of the hydroxyl group) to improve volatility and chromatographic separation.

GC-MS Conditions (Example):

• Injector Temperature: 250°C

• Oven Program: Start at 80°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate.

• MS Ion Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Scan Range: m/z 40-500

Data Presentation

Table 1: Effect of Reaction Temperature on the Formation of Diester Byproduct in the Synthesis of 3-Chloro-2-hydroxypropyl neodecanoate

This data is adapted from a study on a closely related compound and is intended to be representative.

Reaction Temperature (°C)	Reaction Time (min)	Concentration of Diester (mol/L)
90	180	~0.03
100	120	~0.05
110	60	~0.08
120	40	~0.12

Visualizations

Caption: Main and side reaction pathways in the synthesis of 3-Chloro-2-hydroxypropyl decanoate.

Caption: Experimental workflow for the synthesis and purification of 3-Chloro-2-hydroxypropyl decanoate.

Caption: Troubleshooting logic for addressing low product yield.

Technical Support Center: Minimizing Byproduct Formation in Chlorohydrin Ester Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help you minimize byproduct formation and optimize your chlorohydrin ester synthesis experiments.

Troubleshooting Guides

This section addresses common issues encountered during chlorohydrin ester synthesis in a question-and-answer format.

Issue 1: Low Yield of the Desired Chlorohydrin Ester

Q: My reaction has a low yield of the desired chlorohydrin ester. What are the potential causes and how can I improve it?

A: Low yields can stem from several factors, including incomplete conversion of starting materials, degradation of the product, or competing side reactions. Here are some troubleshooting steps:

• Incomplete Conversion:

  • Reaction Time: Ensure the reaction has proceeded for a sufficient duration. Monitor the reaction progress using techniques like TLC, GC, or NMR to determine the point of maximum conversion.

  • Temperature: The reaction temperature may be too low, leading to a slow reaction rate. Consider incrementally increasing the temperature while monitoring for the formation of byproducts. High temperatures can also lead to side reactions, so finding the optimal temperature is key.[1][2]

  • Catalyst Activity: If using a catalyst, ensure it is active and used in the appropriate amount. For acid-catalyzed reactions, strong acids like sulfuric acid or p-toluenesulfonic acid are common. For base-catalyzed reactions, the choice and concentration of the base are critical.

• Product Degradation:

  • Hydrolysis: The presence of water can lead to the hydrolysis of the ester back to the carboxylic acid and chlorohydrin. Ensure all reactants and glassware are dry, and consider using a Dean-Stark apparatus or a dehydrating agent to remove water as it is formed.

  • Thermal Instability: The desired product may be unstable at the reaction temperature. If you suspect this, try running the reaction at a lower temperature for a longer period.

• Competing Side Reactions:

  • Polymerization: Epoxides, common starting materials, can undergo polymerization, especially at high temperatures or in the presence of certain catalysts. To avoid this, maintain strict temperature control and consider a slower, dropwise addition of the epoxide to the reaction mixture.

  • Formation of Dichlorinated Byproducts: In syntheses starting from glycerol (B35011), the formation of dichlorohydrins (DCH) can be a major side reaction when trying to synthesize monochlorohydrin esters.[3] Controlling the stoichiometry of the chlorinating agent is crucial.

Issue 2: Poor Regioselectivity (Formation of Isomeric Byproducts)

Q: My reaction produces a mixture of chlorohydrin ester isomers. How can I improve the regioselectivity?

A: The formation of regioisomers is a common challenge, particularly when using unsymmetrical epoxides. The regioselectivity of the epoxide ring-opening is influenced by the reaction mechanism (SN1 vs. SN2 character) and can be controlled by carefully selecting the reaction conditions.

• Acid-Catalyzed Reactions:

  • In acid-catalyzed ring-opening of epoxides, the nucleophile (the carboxylate) typically attacks the more substituted carbon atom of the epoxide. This is because the transition state has some carbocation character, which is stabilized by substitution.[4][5]

  • To favor attack at the more substituted carbon: Use a protic acid catalyst in a non-nucleophilic solvent.

• Base-Catalyzed or Nucleophilic Conditions:

  • Under basic or neutral conditions, the reaction tends to follow an SN2 mechanism, where the nucleophile attacks the less sterically hindered carbon atom of the epoxide.[4]

  • To favor attack at the less substituted carbon: Use a carboxylate salt as the nucleophile in an aprotic solvent. The choice of counter-ion (e.g., Li+, Na+, K+) can also influence reactivity and selectivity.

Data on Regioselectivity Control:

The choice of catalyst and solvent can significantly impact the ratio of isomeric products.

Starting Material	Catalyst/Reagent	Solvent	Major Product	Minor Product	Reference
Styrene Oxide	Carboxylic Acid Dianion / LiCl	THF	Attack at primary carbon	Attack at secondary carbon	[6][7]
Unsymmetrical Alkene	Trichloroisocyanuric acid	Acetic Acid	Chlorohydrin Acetate (B1210297)	-

Issue 3: Formation of Dimer or Polymer Byproducts

Q: I am observing the formation of high molecular weight species or a tarry sludge in my reaction. What is causing this and how can I prevent it?

A: Dimerization and polymerization are often caused by the reactivity of epoxides or other starting materials under the reaction conditions.

• Temperature Control: High temperatures can promote polymerization. Maintain a stable and controlled reaction temperature, and consider using a dropwise addition of the epoxide to manage the reaction exotherm.

• Catalyst Choice: Some catalysts, particularly strong Lewis acids, can aggressively promote epoxide polymerization. Consider using a milder catalyst or a heterogeneous catalyst that can be easily removed from the reaction mixture.

• Purity of Starting Materials: Impurities in the starting materials can sometimes initiate polymerization. Ensure the purity of your epoxide and other reagents.

• Inert Atmosphere: For sensitive reactions, conducting the synthesis under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions that may contribute to the formation of polymeric material.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in chlorohydrin ester synthesis starting from epichlorohydrin (B41342) and a carboxylic acid?

A1: The most common byproducts include:

• Diester: Formed by the reaction of the newly formed hydroxyl group of the chlorohydrin ester with another molecule of the carboxylic acid.

• Glycidyl Ester: Can be formed through the intramolecular cyclization of the chlorohydrin ester, especially under basic conditions.

• Isomeric Chlorohydrin Ester: Arises from the non-regioselective opening of the epichlorohydrin ring.

Q2: When synthesizing chlorohydrins from glycerol, what are the main byproducts?

A2: The hydrochlorination of glycerol is a stepwise process, and the main byproducts are intermediates that have not fully reacted:

• Monochlorohydrins (MCH): 3-chloro-1,2-propanediol (B139630) and 2-chloro-1,3-propanediol (B29967) are intermediates in the formation of dichlorohydrins.[3][8]

• Isomers of Dichlorohydrin (DCH): While 1,3-dichloro-2-propanol (B29581) is often the desired product for conversion to epichlorohydrin, 1,2-dichloro-3-propanol can also be formed.[3][9]

Q3: How does the pKa of the carboxylic acid affect the synthesis?

A3: The acidity of the carboxylic acid can influence the regioselectivity of the reaction. In some systems, carboxylic acids with a low pKa (stronger acids) have been observed to favor the formation of one regioisomer, while acids with a higher pKa (weaker acids) favor the other.[10]

Q4: Can water in the reaction mixture be problematic?

A4: Yes, water can be detrimental in several ways. It can lead to the hydrolysis of the desired ester product, reducing the overall yield. In the synthesis from glycerol, water is also a byproduct of the reaction and its presence can slow down the reaction rate.[11][12] It is generally recommended to use anhydrous conditions.

Experimental Protocols

Protocol 1: Synthesis of 3-chloro-2-hydroxypropyl acetate from Epichlorohydrin and Acetic Acid

This protocol is a representative procedure for the synthesis of a chlorohydrin ester via the ring-opening of an epoxide.

Materials:

• Epichlorohydrin (purified)

• Glacial Acetic Acid

• Catalyst (e.g., a catalytic amount of a strong acid like H₂SO₄ or a base like triethylamine)

• Anhydrous solvent (e.g., toluene (B28343) or dichloromethane)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Heating mantle or oil bath

• Separatory funnel

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve acetic acid (1.0 equivalent) in the anhydrous solvent.

• Catalyst Addition: Add the catalyst to the solution.

• Reagent Addition: Slowly add epichlorohydrin (1.0-1.2 equivalents) dropwise to the stirred solution at room temperature. If the reaction is highly exothermic, the flask may need to be cooled in an ice bath during the addition.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 50-80 °C) and stir for the required time (typically several hours). Monitor the reaction progress by TLC or GC.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Carefully quench the reaction by adding saturated aqueous sodium bicarbonate solution to neutralize any remaining acid.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with the organic solvent.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by distillation under reduced pressure or by column chromatography on silica (B1680970) gel.

Visualizations

Diagram 1: Byproduct Formation in Epichlorohydrin Ring-Opening

Caption: Byproduct pathways in chlorohydrin ester synthesis from epichlorohydrin.

Diagram 2: Byproduct Formation in Glycerol Hydrochlorination

Caption: Byproduct formation from glycerol hydrochlorination.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Preparation and Uses of Chlorinated Glycerol Derivatives [mdpi.com]
• 4. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 5. organic chemistry - Regioselectivity of acid-catalyzed ring-opening of epoxides - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. Unusual regioselectivity in the opening of epoxides by carboxylic acid enediolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. futuresdiamond.com [futuresdiamond.com]
• 10. tandfonline.com [tandfonline.com]
• 11. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 12. WO2016009344A1 - Process for the production of chlorohydrins from glycerol and acyl chlorides - Google Patents [patents.google.com]

Technical Support Center: Scaling Up the Production of 3-Chloro-2-hydroxypropyl decanoate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for the synthesis and purification of 3-Chloro-2-hydroxypropyl decanoate (B1226879). It includes troubleshooting guides, frequently asked questions, detailed experimental protocols, and quantitative data to facilitate the scaling up of production.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 3-Chloro-2-hydroxypropyl decanoate.

Issue	Question	Possible Cause(s)	Suggested Solution(s)
Low Product Yield	Why is the yield of 3-Chloro-2-hydroxypropyl decanoate lower than expected?	- Incomplete reaction: The reaction may not have gone to completion. - Side reactions: Formation of byproducts such as 1,3-dichloro-2-propanol (B29581) or diesters can reduce the yield of the desired product.[1] - Suboptimal reaction temperature: The reaction is temperature-sensitive; temperatures that are too high or too low can negatively impact the yield.[2] - Inefficient catalysis: The catalyst may not be active enough or may have degraded.	- Extend reaction time: Monitor the reaction progress using techniques like TLC or GC to ensure completion.[3] - Optimize reaction temperature: Maintain the temperature within the optimal range (e.g., 90-110°C for similar reactions) to minimize side reactions.[1] A two-stage temperature approach (e.g., initial high temperature followed by a lower temperature) can also improve selectivity.[1] - Control stoichiometry: Use a slight excess of epichlorohydrin (B41342), but avoid a large excess which can promote side reactions. - Catalyst selection: Ensure the use of an appropriate catalyst, such as a quaternary ammonium (B1175870) salt (e.g., tetramethylammonium (B1211777) neodecanoate in a similar synthesis), and verify its purity and activity.[1]
Poor Purity/ Presence of Impurities	My final product is impure. What are the common impurities and how can I remove them?	- Unreacted starting materials: Residual decanoic acid or epichlorohydrin may be present. - Byproducts: Common byproducts include 1,3-dichloro-2-propanol, the isomeric product 2-chloro-1-(decanoyloxymethyl)ethanol, and diesters.[1][4]	- Purification: Utilize vacuum distillation to remove volatile impurities like unreacted epichlorohydrin.[5] Column chromatography on silica (B1680970) gel can be employed for further purification to separate the desired product from byproducts and unreacted decanoic acid. - Washing: An aqueous wash with a mild base (e.g., sodium bicarbonate solution) can help remove acidic impurities.
Reaction Stalls or is Sluggish	The reaction is proceeding very slowly or has stopped before completion. What could be the issue?	- Low reaction temperature: The reaction rate is significantly influenced by temperature.[2] - Insufficient catalyst: The amount of catalyst may be too low to drive the reaction effectively. - Poor mixing: Inadequate agitation can lead to localized concentration gradients and slow down the reaction.	- Increase temperature: Gradually increase the reaction temperature while monitoring for the formation of byproducts. - Increase catalyst loading: Incrementally add more catalyst, ensuring it is fully dissolved or dispersed in the reaction mixture. - Improve agitation: Ensure vigorous and consistent stirring throughout the reaction.
Formation of Undesired Isomer	I am observing the formation of the undesired regioisomer, 2-chloro-1-(decanoyloxymethyl)ethanol. How can I improve regioselectivity?	- Reaction conditions: The regioselectivity of the epoxide ring-opening is highly dependent on the reaction conditions, particularly the type of catalyst (acidic vs. basic).[3][6]	- Use a basic or neutral catalyst: Under basic or neutral conditions, the reaction typically follows an SN2 mechanism, where the nucleophile (decanoate) attacks the less sterically hindered carbon of the epoxide ring, favoring the formation of the desired 3-chloro-2-hydroxypropyl decanoate.[3]

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing 3-Chloro-2-hydroxypropyl decanoate?

A1: The synthesis is typically achieved through the ring-opening reaction of epichlorohydrin with decanoic acid. This reaction is often catalyzed to improve reaction rate and selectivity.

Q2: What type of catalyst is most effective for this synthesis?

A2: Quaternary ammonium salts, such as tetramethylammonium salts, have been shown to be effective catalysts for the ring-opening of epichlorohydrin with carboxylic acids, promoting high conversion and selectivity.[1]

Q3: What are the key parameters to control during the reaction?

A3: The most critical parameters to control are reaction temperature, reaction time, and the molar ratio of reactants. Careful control of these parameters is essential for maximizing yield and minimizing the formation of byproducts.[1][2]

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be monitored by analytical techniques such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or High-Performance Liquid Chromatography (HPLC). These methods can be used to track the consumption of starting materials and the formation of the product.

Q5: What are the main safety precautions to consider when working with epichlorohydrin?

A5: Epichlorohydrin is a toxic and reactive compound. All manipulations should be carried out in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes.

Quantitative Data Summary

The following tables summarize key quantitative data derived from studies on the synthesis of similar chlorohydrin esters. This data can serve as a starting point for the optimization of 3-Chloro-2-hydroxypropyl decanoate production.

Table 1: Effect of Temperature on Reaction Performance (Analogous System)

Temperature (°C)	Reaction Time (min)	Decanoic Acid Conversion (%) (Projected)
90	70	~85
100	70	>95
110	40	>95
120	20	>95
Data adapted from a study on 3-chloro-2-hydroxypropyl neodecanoate and projected for the decanoate system.[1]

Table 2: Influence of Catalyst Loading on Reaction Rate (General Trend)

Catalyst Loading (mol%)	Relative Reaction Rate
1	Low
2.5	Moderate
5	High
This table illustrates a general trend. The optimal catalyst loading should be determined experimentally.

Experimental Protocols

1. Synthesis of 3-Chloro-2-hydroxypropyl decanoate

This protocol is a general guideline and may require optimization.

• Materials:

  • Decanoic acid

  • Epichlorohydrin (slight excess, e.g., 1.1 equivalents)

  • Catalyst (e.g., Tetramethylammonium bromide, 2-5 mol%)

  • Solvent (optional, e.g., toluene (B28343) or solvent-free)

• Procedure:

  • To a clean, dry round-bottom flask equipped with a magnetic stirrer, condenser, and temperature probe, add decanoic acid and the catalyst.

  • If using a solvent, add it to the flask.

  • Begin stirring and heat the mixture to the desired reaction temperature (e.g., 100°C).

  • Slowly add epichlorohydrin to the reaction mixture dropwise over a period of 30-60 minutes.

  • Maintain the reaction at the set temperature and monitor its progress by TLC or GC.

  • Once the reaction is complete (typically after several hours), cool the mixture to room temperature.

2. Purification Protocol

• Procedure:

  • If a solvent was used, remove it under reduced pressure using a rotary evaporator.

  • To remove unreacted epichlorohydrin and other volatile impurities, perform vacuum distillation.

  • For higher purity, the crude product can be purified by flash column chromatography on silica gel, using a suitable eluent system (e.g., a mixture of hexane (B92381) and ethyl acetate).

  • Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield the purified 3-Chloro-2-hydroxypropyl decanoate.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. CN1187484A - Process for synthesizing 3-chloro-2-hydroxypropyl-trimethyl ammonium chloride - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. US3532751A - Synthesis of 3-chloro-2-hydroxypropyl quaternary ammonium salts - Google Patents [patents.google.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. m.youtube.com [m.youtube.com]

Technical Support Center: Synthesis of 3-Chloro-2-hydroxypropyl decanoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Chloro-2-hydroxypropyl decanoate (B1226879). The information is presented in a question-and-answer format to directly address common issues encountered during this synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction yield of 3-Chloro-2-hydroxypropyl decanoate is consistently low. What are the potential causes?

Low yield in this synthesis can stem from several factors, primarily incomplete reaction, side reactions, or issues with product isolation and purification. Key areas to investigate include:

• Suboptimal Reaction Conditions: Incorrect temperature, reaction time, or molar ratios of reactants can lead to an incomplete reaction.

• Catalyst Inefficiency: The choice and amount of catalyst can significantly impact the reaction rate and yield.

• Side Reactions: Several side reactions can consume reactants and products, reducing the overall yield. These include the hydrolysis of the ester product and the polymerization of epichlorohydrin (B41342).

• Purification Losses: The workup and purification steps, if not optimized, can lead to significant loss of the desired product.

Q2: What are the recommended reaction conditions for the synthesis of 3-Chloro-2-hydroxypropyl decanoate?

The synthesis typically involves the ring-opening of epichlorohydrin by decanoic acid. Based on similar reactions, such as with neodecanoic acid, the following conditions can be considered a starting point.[1]

Parameter	Recommended Value	Notes
Molar Ratio (Decanoic Acid:Epichlorohydrin)	1 : 1.1 to 1.2	A slight excess of epichlorohydrin can help drive the reaction to completion.
Catalyst	A tertiary amine (e.g., triethylamine) or a quaternary ammonium (B1175870) salt.	The catalyst facilitates the nucleophilic attack of the carboxylate on the epoxide ring.
Temperature	90°C to 120°C	Higher temperatures generally increase the reaction rate, but can also promote side reactions.[1]
Reaction Time	Several hours	The reaction should be monitored by a suitable analytical technique (e.g., TLC, GC, or HPLC) to determine completion.
Solvent	The reaction can often be run neat (without solvent).	If a solvent is required, a non-protic solvent is recommended to avoid interference with the reaction.

Q3: I suspect side reactions are occurring. What are the most common side reactions and how can I minimize them?

The most common side reactions in this synthesis are the hydrolysis of the desired ester product and the formation of byproducts from epichlorohydrin.

• Hydrolysis: The presence of water can lead to the hydrolysis of the 3-Chloro-2-hydroxypropyl decanoate back to decanoic acid and 3-chloro-1,2-propanediol. To minimize this, ensure all reactants and glassware are dry. If water is used in the workup, minimize contact time and use a non-aqueous workup if possible.[1]

• Epichlorohydrin Polymerization: At elevated temperatures, epichlorohydrin can polymerize. Using a controlled temperature and avoiding localized overheating can mitigate this.

• Formation of Diester: An excess of decanoic acid could potentially react with the hydroxyl group of the product to form a diester. Maintaining the correct stoichiometry is crucial.

Q4: How can I effectively monitor the progress of the reaction?

Monitoring the reaction is critical to ensure it goes to completion and to avoid unnecessary heating that could lead to side reactions. Suitable methods include:

• Thin-Layer Chromatography (TLC): A relatively quick and simple method to qualitatively track the disappearance of the starting materials (decanoic acid) and the appearance of the product.

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): These techniques provide quantitative data on the concentration of reactants and products over time.

• Acid-Base Titration: The consumption of decanoic acid can be monitored by titrating aliquots of the reaction mixture with a standardized base.

Q5: What is the recommended procedure for the purification of 3-Chloro-2-hydroxypropyl decanoate?

After the reaction is complete, the crude product will likely contain unreacted starting materials, catalyst, and any side products. A typical purification procedure involves:

• Removal of Excess Epichlorohydrin and Catalyst: This can often be achieved by vacuum distillation. Care should be taken to use a moderate temperature (e.g., below 50°C) to avoid decomposition of the product.[2][3]

• Washing: The crude product can be washed with water or a mild aqueous basic solution (e.g., sodium bicarbonate) to remove any remaining decanoic acid and water-soluble impurities. This should be followed by a wash with brine to aid in the separation of aqueous and organic layers.

• Drying: The organic layer containing the product should be dried over an anhydrous drying agent (e.g., sodium sulfate (B86663) or magnesium sulfate).

• Final Purification: Further purification can be achieved by vacuum distillation or column chromatography on silica (B1680970) gel.

Experimental Protocols

Protocol 1: Synthesis of 3-Chloro-2-hydroxypropyl decanoate

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a temperature probe, add decanoic acid and a catalytic amount of triethylamine (B128534) (e.g., 1-5 mol%).

• Addition of Epichlorohydrin: While stirring, add a slight molar excess of epichlorohydrin (e.g., 1.1 equivalents) to the reaction mixture.

• Reaction: Heat the mixture to the desired temperature (e.g., 100°C) and monitor the reaction progress using a suitable analytical method (e.g., TLC or GC).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Remove the excess epichlorohydrin and triethylamine under reduced pressure.

• Purification: The crude product can be purified by vacuum distillation or column chromatography.

Protocol 2: Thin-Layer Chromatography (TLC) for Reaction Monitoring

• Sample Preparation: Dissolve a small aliquot of the reaction mixture in a suitable solvent (e.g., ethyl acetate).

• TLC Plate: Spot the sample onto a silica gel TLC plate.

• Elution: Develop the TLC plate in an appropriate solvent system (e.g., a mixture of hexane (B92381) and ethyl acetate).

• Visualization: Visualize the spots under UV light (if the compounds are UV active) or by staining with a suitable reagent (e.g., potassium permanganate (B83412) stain). The disappearance of the decanoic acid spot and the appearance of a new product spot indicate the progress of the reaction.

Visual Guides

Caption: Troubleshooting flowchart for low yield in 3-Chloro-2-hydroxypropyl decanoate synthesis.

Caption: General experimental workflow for the synthesis of 3-Chloro-2-hydroxypropyl decanoate.

References

• 1. researchgate.net [researchgate.net]
• 2. EP0276207B1 - Method of purifying 3-chloro-2-hydroxypropyl trialkylammonium chloride - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

stability issues of 3-Chloro-2-hydroxypropyl decanoate in storage

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability of 3-Chloro-2-hydroxypropyl decanoate (B1226879) during storage. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Troubleshooting Guide

Q1: I am observing a decrease in the purity of my 3-Chloro-2-hydroxypropyl decanoate sample over time. What could be the cause?

A1: A decrease in purity of 3-Chloro-2-hydroxypropyl decanoate during storage can be attributed to several degradation pathways, primarily hydrolysis and potentially thermal degradation, especially if not stored under appropriate conditions. As an ester with a chlorohydrin functional group, the molecule is susceptible to breakdown in the presence of moisture and can be sensitive to elevated temperatures.

Q2: My analytical results show the appearance of new peaks in the chromatogram of my stored 3-Chloro-2-hydroxypropyl decanoate. What are these new peaks likely to be?

A2: New peaks in the chromatogram likely correspond to degradation products. Based on the structure of 3-Chloro-2-hydroxypropyl decanoate, the primary degradation products are expected to be:

• Decanoic acid and 3-chloro-1,2-propanediol: Formed via hydrolysis of the ester bond.

• Glycidyl decanoate and hydrochloric acid: Formed through an intramolecular cyclization (epoxidation) with the loss of HCl.

• Glycerol decanoate: Potentially formed from further hydrolysis of the chlorohydrin group.

Q3: I suspect my sample has degraded. How can I confirm this and quantify the extent of degradation?

A3: To confirm and quantify the degradation of 3-Chloro-2-hydroxypropyl decanoate, a stability-indicating analytical method is required. High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection is a common and effective technique. You would need to develop and validate a method that separates the intact 3-Chloro-2-hydroxypropyl decanoate from its potential degradation products. By comparing the peak area of the active compound in your stored sample to that of a freshly prepared standard of known concentration, you can quantify the extent of degradation.

Q4: The pH of my formulation containing 3-Chloro-2-hydroxypropyl decanoate has decreased upon storage. What is the likely cause?

A4: A decrease in pH is a strong indicator of hydrolytic degradation. The hydrolysis of the ester bond releases decanoic acid, which will lower the pH of the formulation. Additionally, the chlorohydrin group can also undergo slow hydrolysis to form hydrochloric acid, further contributing to a decrease in pH.

Frequently Asked Questions (FAQs)

Q: What are the ideal storage conditions for 3-Chloro-2-hydroxypropyl decanoate?

A: To minimize degradation, 3-Chloro-2-hydroxypropyl decanoate should be stored in a cool, dry place, protected from light. It is advisable to store it in a tightly sealed container to prevent moisture ingress. For long-term storage, refrigeration (2-8 °C) is recommended. Always refer to the Certificate of Analysis provided by the supplier for specific storage recommendations.

Q: Is 3-Chloro-2-hydroxypropyl decanoate sensitive to humidity?

A: Yes, due to the presence of an ester linkage, 3-Chloro-2-hydroxypropyl decanoate is susceptible to hydrolysis in the presence of moisture.[1] High humidity can accelerate the degradation process, leading to the formation of decanoic acid and 3-chloro-1,2-propanediol. Therefore, it is crucial to protect the compound from atmospheric moisture.

Q: Can I store solutions of 3-Chloro-2-hydroxypropyl decanoate?

A: Storing 3-Chloro-2-hydroxypropyl decanoate in solution is generally not recommended for long periods, especially in aqueous or protic solvents, as this can facilitate hydrolysis. If solutions must be prepared in advance, it is best to use anhydrous aprotic solvents and store them at low temperatures for the shortest possible time. The stability in a specific solvent system should be experimentally determined.

Q: What is the expected shelf-life of 3-Chloro-2-hydroxypropyl decanoate?

A: The shelf-life of 3-Chloro-2-hydroxypropyl decanoate is highly dependent on the storage conditions. When stored properly in a sealed container at low temperature and humidity, it should remain stable for an extended period. However, exposure to adverse conditions can significantly shorten its shelf-life. It is recommended to re-analyze the purity of the compound if it has been stored for a long time or if there are any concerns about the storage conditions.

Data Presentation

Table 1: Illustrative Degradation of Structurally Similar Chlorohydrin Esters under Accelerated Stability Conditions.

Disclaimer: The following data is based on studies of 3-monochloropropane-1,2-diol (3-MCPD) esters and is intended to be illustrative of the potential degradation of 3-Chloro-2-hydroxypropyl decanoate under stress conditions. Specific quantitative data for 3-Chloro-2-hydroxypropyl decanoate is not currently available in the public domain.

Stress Condition	Duration	Temperature (°C)	Relative Humidity (%)	pH	Potential Degradation Products	Illustrative Degradation (%)
Thermal	24 hours	180	N/A	Neutral	Isomers, Dechlorination products, Deacylation products	30%
Thermal	24 hours	260	N/A	Neutral	Isomers, Dechlorination products, Deacylation products	70%
Acid Hydrolysis	24 hours	60	N/A	1.2	Decanoic acid, 3-chloro-1,2-propanediol	Significant
Base Hydrolysis	2 hours	60	N/A	13	Decanoic acid, 3-chloro-1,2-propanediol	Significant
Oxidative	24 hours	25	N/A	Neutral	Oxidized derivatives	Moderate
Photolytic	7 days	25	N/A	Neutral	Photodegradation products	To be determined

Experimental Protocols

Protocol: Development of a Stability-Indicating HPLC-UV Method

This protocol provides a general framework for developing a stability-indicating HPLC-UV method for the analysis of 3-Chloro-2-hydroxypropyl decanoate and its degradation products.

1. Objective: To develop and validate a stability-indicating HPLC method capable of separating and quantifying 3-Chloro-2-hydroxypropyl decanoate in the presence of its potential degradation products.

2. Materials and Equipment:

• 3-Chloro-2-hydroxypropyl decanoate reference standard

• HPLC grade acetonitrile, methanol (B129727), and water

• HPLC grade phosphoric acid, formic acid, or other suitable buffer components

• HPLC system with a UV detector, autosampler, and column oven

• A reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• pH meter

• Analytical balance

• Volumetric flasks and pipettes

3. Forced Degradation Studies: To generate potential degradation products, subject the 3-Chloro-2-hydroxypropyl decanoate to forced degradation conditions:

• Acid Hydrolysis: Dissolve the compound in 0.1 M HCl and heat at 60°C.

• Base Hydrolysis: Dissolve the compound in 0.1 M NaOH and keep at room temperature.

• Oxidative Degradation: Treat the compound with 3% hydrogen peroxide at room temperature.

• Thermal Degradation: Expose the solid compound to dry heat (e.g., 105°C).

• Photolytic Degradation: Expose a solution of the compound to UV light (e.g., 254 nm). Note: The duration of stress testing should be optimized to achieve approximately 10-30% degradation of the parent compound.

4. Chromatographic Conditions Development:

• Initial Mobile Phase: Start with a gradient elution using a mixture of water (with 0.1% formic acid) and acetonitrile.

• Column: A C18 column is a good starting point.

• Detection Wavelength: Determine the wavelength of maximum absorbance (λmax) of 3-Chloro-2-hydroxypropyl decanoate using a UV-Vis spectrophotometer or a diode array detector.

• Optimization: Adjust the gradient slope, mobile phase composition (e.g., trying methanol instead of acetonitrile), pH, and column temperature to achieve adequate separation between the parent peak and all degradation product peaks. The goal is to have a resolution (Rs) of >1.5 between all adjacent peaks.

5. Method Validation: Once the optimal chromatographic conditions are established, validate the method according to ICH guidelines, including:

• Specificity: Analyze the forced degradation samples to ensure that the method is stability-indicating.

• Linearity: Analyze a series of solutions of the reference standard over a defined concentration range.

• Accuracy: Perform recovery studies by spiking a placebo with known amounts of the reference standard.

• Precision: Assess repeatability (intra-day) and intermediate precision (inter-day) by analyzing multiple preparations of a homogeneous sample.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.

• Robustness: Evaluate the effect of small, deliberate variations in method parameters (e.g., mobile phase pH, column temperature, flow rate).

Visualizations

Caption: Troubleshooting workflow for stability issues.

Caption: Potential degradation pathways.

References

• 1. Influence of moisture content, temperature, and time on free fatty acid in stored crude palm oil - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Removal of Unreacted Epichlorohydrin

This technical support center is designed to assist researchers, scientists, and drug development professionals in effectively removing unreacted epichlorohydrin (B41342) (ECH) from product mixtures. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during purification processes.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing unreacted epichlorohydrin from a reaction mixture?

A1: The primary methods for removing unreacted epichlorohydrin include:

• Distillation: Effective for thermally stable products where there is a significant boiling point difference between ECH (117.9 °C) and the desired product.[1][2] This can be performed under atmospheric or reduced pressure.[1]

• Liquid-Liquid Extraction: This technique is used to separate ECH from a product mixture by utilizing its differential solubility in two immiscible solvents, such as an aqueous phase and an organic solvent (e.g., ethyl acetate (B1210297), dichloromethane).[3]

• Adsorption: Involves passing the product mixture through a solid adsorbent material, such as activated carbon or specialized polymeric resins, which selectively retains the epichlorohydrin.[4][5]

• Chemical Conversion (Hydrolysis): Unreacted epichlorohydrin can be converted to the more easily removable and less toxic glycerol (B35011) by hydrolysis under acidic or alkaline conditions.[6][7][8]

Q2: How can I determine the concentration of residual epichlorohydrin in my product?

A2: Several analytical methods can be used to quantify residual epichlorohydrin. The most common and sensitive technique is Gas Chromatography (GC) coupled with various detectors:

• Flame Ionization Detector (FID)[9][10]

• Mass Spectrometry (MS)[9]

• Electron Capture Detector (ECD)[9]

For aqueous samples, techniques like purge-and-trap or headspace sampling can be employed to pre-concentrate the ECH for more sensitive detection.[9][11][12]

Q3: I'm observing incomplete removal of epichlorohydrin after distillation. What could be the issue?

A3: Incomplete removal of ECH during distillation could be due to several factors:

• Azeotrope Formation: Epichlorohydrin can form an azeotrope with water (boiling point 88 °C), which can complicate its removal by simple distillation.[6]

• Inadequate Fractionation: The distillation column may not have enough theoretical plates for efficient separation, or the reflux ratio may be too low.

• Vacuum Level: If performing vacuum distillation, the pressure may not be low enough to achieve the desired separation at a temperature that prevents product degradation.[1]

• Thermal Stability of the Product: High temperatures required for distillation might be causing product decomposition, which could interfere with the purification process.

Q4: My liquid-liquid extraction is not efficient. What are the possible reasons?

A4: Poor efficiency in liquid-liquid extraction can be caused by:

• Inappropriate Solvent Choice: The selected organic solvent may not have a high enough partition coefficient for epichlorohydrin.

• Insufficient Mixing: The two phases may not have been mixed vigorously enough to allow for efficient mass transfer of the ECH into the organic phase.

• Emulsion Formation: The formation of a stable emulsion at the interface between the two liquid phases can prevent proper separation.

• Incorrect pH: The pH of the aqueous phase can influence the solubility of both the product and the epichlorohydrin.

Q5: What are the key safety precautions when handling epichlorohydrin?

A5: Epichlorohydrin is a hazardous substance and requires strict safety measures. It is classified as toxic, flammable, corrosive, and a probable human carcinogen.[13][14]

• Engineering Controls: Always handle epichlorohydrin in a certified chemical fume hood.[13][15][16]

• Personal Protective Equipment (PPE): Wear appropriate chemical-resistant gloves (e.g., polyvinyl alcohol or butyl rubber, not nitrile or neoprene), a flame-resistant lab coat, and chemical splash goggles.[13][16]

• Storage: Store in a tightly closed container in a cool, dry, well-ventilated area, away from heat, sparks, and incompatible materials such as acids, bases, and strong oxidizing agents.[13][15][17]

• Waste Disposal: Dispose of epichlorohydrin waste according to institutional and local regulations for hazardous chemical waste.[17]

Troubleshooting Guides

Issue 1: Product Decomposition During Epichlorohydrin Removal

Symptom	Possible Cause	Suggested Solution
Discoloration or charring of the product after distillation.	The distillation temperature is too high, causing thermal degradation of the product.	Switch to vacuum distillation to lower the boiling point of epichlorohydrin.[1] Alternatively, consider non-thermal removal methods like liquid-liquid extraction or adsorption.
Formation of unexpected byproducts detected by analytical methods.	The product is reacting with residual reagents or epichlorohydrin at elevated temperatures.	Ensure that the reaction is fully quenched before attempting distillation. Consider a milder removal technique.

Issue 2: Persistent Epichlorohydrin Contamination

Symptom	Possible Cause	Suggested Solution
Residual ECH detected even after multiple purification steps.	The chosen purification method is not efficient enough for the required level of purity.	Combine different purification methods. For example, perform a bulk removal by distillation followed by a polishing step using adsorption with activated carbon.
Inconsistent results between batches.	Variations in the workup procedure, such as pH adjustments or quenching steps.	Standardize the entire experimental protocol, including reaction times, temperatures, and reagent quantities.

Quantitative Data on Removal Methods

Method	Key Parameters	Typical Efficiency	Advantages	Disadvantages
Vacuum Distillation	Temperature: 60-250 °C, Pressure: 1-500 mm Hg[18]	Can reduce ECH to <10 ppm[18]	High purity achievable, suitable for large scale.	Not suitable for thermally sensitive products.[19]
Liquid-Liquid Extraction	Solvent choice (e.g., ethyl acetate, dichloromethane)[3], pH of aqueous phase, number of extractions.	Highly dependent on the partition coefficient and number of extraction cycles.	Can be performed at room temperature, suitable for thermally sensitive compounds.	Can be labor-intensive, may require large volumes of solvent, potential for emulsion formation.
Adsorption	Adsorbent type (e.g., activated carbon, polymeric resins)[4][5], contact time, temperature.	Can be very effective for trace removal.	High selectivity possible, can be used as a final polishing step.	Adsorbent capacity is limited, may require regeneration or disposal of the adsorbent.
Alkaline Hydrolysis	Base (e.g., NaOH, Na2CO3), temperature (e.g., 78-105 °C)[6], reaction time.	Can achieve complete conversion of ECH to glycerol.[6]	Converts ECH to a non-toxic byproduct.	Introduces additional reagents that may need to be removed, not suitable for base-sensitive products.

Experimental Protocols

Protocol 1: Removal of Epichlorohydrin by Vacuum Distillation

• Apparatus Setup: Assemble a standard vacuum distillation apparatus, including a round-bottom flask, a fractionating column (e.g., Vigreux or packed), a condenser, a receiving flask, and a vacuum source with a pressure gauge.

• Sample Preparation: Place the crude product mixture containing unreacted epichlorohydrin into the round-bottom flask. Add boiling chips or a magnetic stir bar.

• Distillation:

  • Begin stirring (if using a stir bar).

  • Gradually reduce the pressure to the desired level (e.g., 10-50 mmHg).

  • Slowly heat the flask using a heating mantle.

  • Collect the epichlorohydrin fraction at its reduced boiling point. The boiling point will depend on the pressure.

  • Monitor the temperature at the head of the column. A stable temperature indicates that a pure fraction is being collected.

• Completion: Once the epichlorohydrin has been distilled off, the temperature will either drop or rise significantly. At this point, stop the distillation.

• Analysis: Analyze the purified product for residual epichlorohydrin using a suitable analytical method like GC-FID or GC-MS.

Protocol 2: Removal of Epichlorohydrin by Liquid-Liquid Extraction

• Solvent Selection: Choose an organic solvent in which epichlorohydrin is highly soluble and which is immiscible with the other components of the reaction mixture (e.g., water). Ethyl acetate or dichloromethane (B109758) are common choices.[3]

• Procedure:

  • Transfer the product mixture to a separatory funnel.

  • Add an equal volume of the selected organic solvent.

  • Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release pressure.

  • Allow the layers to separate.

  • Drain the lower layer. The layer containing the product will depend on the relative densities of the solvents.

  • Repeat the extraction of the aqueous layer with fresh organic solvent two more times to maximize the removal of epichlorohydrin.

• Work-up: Combine the organic extracts and wash with brine to remove any residual water-soluble impurities. Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSO4).

• Solvent Removal: Remove the organic solvent by rotary evaporation to obtain the purified product.

• Analysis: Quantify the remaining epichlorohydrin in the product by GC.

Visualizations

References

• 1. US9447061B2 - Process for preparing epichlorohydrin from dichlorohydrin - Google Patents [patents.google.com]
• 2. eurochemengineering.com [eurochemengineering.com]
• 3. Separation method of epichlorohydrin - Shandong Qibo New Energy Co., Ltd. [qiboch.com]
• 4. US4127593A - Epichlorohydrin purification process - Google Patents [patents.google.com]
• 5. Epichlorohydrin | C3H5ClO | CID 7835 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. RU2073647C1 - Method of cleaning waste water to remove epichlorohydrin and its conversion products - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. US2838574A - Continuous hydrolysis of epichlorohydrin - Google Patents [patents.google.com]
• 9. cdn.who.int [cdn.who.int]
• 10. jocpr.com [jocpr.com]
• 11. agilent.com [agilent.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 14. A Step-by-Step Guide to Epichlorohydrin (ECH) Production and Use [chemanalyst.com]
• 15. fishersci.co.uk [fishersci.co.uk]
• 16. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 17. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 18. US4395542A - Process for removing trace amounts of epichlorohydrin from heat sensitive glycidyl products - Google Patents [patents.google.com]
• 19. CA1170267A - Process for removing trace amounts of epichlorohydrin glycidyl products - Google Patents [patents.google.com]

analytical methods for detecting impurities in 3-Chloro-2-hydroxypropyl decanoate

Welcome to the technical support center for the analytical testing of 3-Chloro-2-hydroxypropyl decanoate (B1226879). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on impurity detection and troubleshoot common issues encountered during analysis.

Frequently Asked Questions (FAQs)

Q1: What are the common potential impurities in 3-Chloro-2-hydroxypropyl decanoate?

A1: Based on the synthesis of related 3-monochloropropane-1,2-diol (3-MCPD) esters, potential impurities in 3-Chloro-2-hydroxypropyl decanoate can be categorized as follows:

• Process-related impurities: These arise from the manufacturing process and include unreacted starting materials, by-products, and intermediates. Key examples include:

  • Glycidyl (B131873) decanoate: A common and significant impurity formed at high temperatures.[1]

  • 1,3-dichloro-2-propanol (1,3-DCP) and 2,3-dichloro-1-propanol (B139626) (2,3-DCP): These can be formed from reactions with chloride ions.

  • Unreacted decanoic acid and epichlorohydrin.

  • Di- and tri-esters of glycerol: Formed from side reactions.

• Degradation products: These can form during storage, particularly under adverse conditions such as high temperature or humidity.

Q2: Which analytical techniques are most suitable for detecting impurities in 3-Chloro-2-hydroxypropyl decanoate?

A2: The most commonly employed and effective techniques are gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[2][3][4]

• GC-MS is a robust and widely used method, often requiring derivatization of the analyte to improve volatility and chromatographic performance.[2][5]

• LC-MS/MS offers the advantage of direct analysis without the need for derivatization, allowing for the separation and quantification of different ester forms.[4]

Q3: Is derivatization necessary for the analysis of 3-Chloro-2-hydroxypropyl decanoate and its impurities?

A3: For GC-MS analysis, derivatization is a standard and often necessary step.[2][6] 3-Chloro-2-hydroxypropyl decanoate and its polar impurities are not sufficiently volatile for direct GC analysis. Phenylboronic acid (PBA) is a common derivatizing agent that reacts with the diol group to form a more volatile cyclic ester.[2][6] For LC-MS/MS analysis, derivatization is typically not required.[4]

Troubleshooting Guides

This section provides solutions to common problems encountered during the GC-MS analysis of 3-Chloro-2-hydroxypropyl decanoate, following a typical workflow involving extraction, transesterification/derivatization, and GC-MS analysis.

Experimental Workflow Diagram

Caption: General experimental workflow for impurity analysis.

GC-MS Troubleshooting

Problem	Possible Cause(s)	Recommended Solution(s)
No or Low Analyte Peak	Incomplete derivatization.	- Ensure derivatization agent (e.g., PBA) is fresh and properly stored.- Optimize reaction time and temperature.
Leak in the GC inlet.	- Check and tighten the septum nut.- Replace the septum.
Column contamination or degradation.	- Bake out the column according to the manufacturer's instructions.- If performance does not improve, replace the column.[7][8]
Peak Tailing	Active sites in the liner or column.	- Use a deactivated liner.- Condition the column.
Column contamination.	- Trim the front end of the column (10-20 cm).- Bake out the column.[9]
Peak Fronting	Column overload.	- Dilute the sample.- Increase the split ratio.[7][10]
Incompatible solvent.	- Ensure the sample is dissolved in a solvent compatible with the stationary phase.
Ghost Peaks	Contamination of the syringe, inlet, or carrier gas.	- Rinse the syringe with a clean solvent.- Bake out the inlet and column.- Check the purity of the carrier gas and ensure gas traps are functional.[9][10]
Septum bleed.	- Use a high-quality, low-bleed septum.- Lower the inlet temperature if possible.
Inconsistent Retention Times	Fluctuations in oven temperature or carrier gas flow rate.	- Verify oven temperature calibration.- Check for leaks in the gas lines and ensure the pressure regulator is stable.[8]
Column degradation.	- Replace the column.[8]

Experimental Protocols

The following protocols are based on established methods for the analysis of 3-MCPD esters in edible oils and can be adapted for 3-Chloro-2-hydroxypropyl decanoate.

Protocol 1: Indirect GC-MS Analysis

This method involves the cleavage of the ester bond to release the 3-chloro-2-hydroxypropyl backbone, which is then derivatized and analyzed.

1. Sample Preparation and Hydrolysis:

• Accurately weigh approximately 100 mg of the 3-Chloro-2-hydroxypropyl decanoate sample into a screw-cap tube.

• Add an internal standard solution (e.g., 3-MCPD-d5).

• Add a solution of sodium methoxide (B1231860) in methanol (B129727) to induce transesterification.

• Incubate at a controlled temperature (e.g., 40°C) for a specified time (e.g., 16 hours) to ensure complete reaction.[11]

• Neutralize the reaction with an acidic solution.

2. Extraction:

• Extract the resulting 3-monochloropropane-1,2-diol into a suitable organic solvent, such as diethyl ether or ethyl acetate.

3. Derivatization:

• Evaporate the solvent and add a solution of phenylboronic acid (PBA) in a suitable solvent.

• Heat the mixture to facilitate the derivatization reaction.

4. GC-MS Analysis:

• Inject an aliquot of the derivatized sample into the GC-MS system.

GC-MS Parameters (Example)

Parameter	Value
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Temperature	250°C
Injection Mode	Splitless
Oven Program	60°C (1 min), ramp at 6°C/min to 190°C, then 20°C/min to 280°C (hold 10 min)[12]
MS Transfer Line	280°C
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Mode	Selected Ion Monitoring (SIM)
Monitored Ions	m/z 147, 196 for PBA derivative of 3-MCPD; m/z 150, 201 for PBA derivative of 3-MCPD-d5[12]

Protocol 2: Direct LC-MS/MS Analysis

This method allows for the direct determination of the intact 3-Chloro-2-hydroxypropyl decanoate and its esterified impurities without derivatization.

1. Sample Preparation:

• Dissolve a known amount of the sample in a suitable solvent mixture (e.g., tert-butyl methyl ether and ethyl acetate, 4:1 v/v).[4]

• Perform a solid-phase extraction (SPE) cleanup using a silica-based cartridge to remove interfering substances.[4]

2. LC-MS/MS Analysis:

• Inject the cleaned sample extract into the LC-MS/MS system.

LC-MS/MS Parameters (Example)

Parameter	Value
Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile/Isopropanol
Gradient	Optimized for separation of analytes
Flow Rate	0.3 mL/min
Ion Source	Electrospray Ionization (ESI), positive mode
MS/MS Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Specific precursor-to-product ion transitions for 3-Chloro-2-hydroxypropyl decanoate and potential impurities need to be determined.

Quantitative Data Summary

The following tables provide an example of how to present quantitative data. The exact values for retention time and mass-to-charge ratio will need to be determined experimentally for 3-Chloro-2-hydroxypropyl decanoate and its specific impurities.

Table 1: Example GC-MS SIM Parameters for Impurity Detection

Compound	Derivatizing Agent	Retention Time (min)	Target Ion (m/z)	Qualifier Ion(s) (m/z)
3-MCPD	PBA	To be determined	196	147, 91
3-MCPD-d5 (IS)	PBA	To be determined	201	150, 93
Glycidol (as 3-MBPD derivative)	PBA	To be determined	To be determined	To be determined

IS: Internal Standard

Table 2: Example LC-MS/MS MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
3-Chloro-2-hydroxypropyl decanoate	To be determined	To be determined	To be determined
Glycidyl decanoate	To be determined	To be determined	To be determined

Logical Relationship Diagram

Caption: Relationship between synthesis and potential impurities.

References

• 1. 3-monochloropropane diol (3-MCPD), 3-MCPD esters and glycidyl esters | Institute of Food Science and Technology [ifst.org]
• 2. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 3. researchgate.net [researchgate.net]
• 4. A new, direct analytical method using LC-MS/MS for fatty acid esters of 3-chloro-1,2-propanediol (3-MCPD esters) in edible oils [pubmed.ncbi.nlm.nih.gov]
• 5. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [restek.com]
• 6. chromforum.org [chromforum.org]
• 7. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 8. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
• 10. agilent.com [agilent.com]
• 11. mdpi.com [mdpi.com]
• 12. agilent.com [agilent.com]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Techniques for Purity Assessment of 3-Chloro-2-hydroxypropyl decanoate

For Researchers, Scientists, and Drug Development Professionals

The comprehensive purity assessment of 3-Chloro-2-hydroxypropyl decanoate (B1226879), an ester combining a fatty acid derivative with a chlorinated alcohol, is critical for ensuring its quality, safety, and efficacy in research and pharmaceutical applications. A multi-faceted analytical approach is often necessary to characterize the primary component and identify potential impurities, which may include unreacted starting materials, byproducts from synthesis, or degradation products. This guide provides a comparative overview of key analytical techniques that can be employed for the purity assessment of 3-Chloro-2-hydroxypropyl decanoate, complete with detailed experimental protocols and representative performance data.

Comparison of Key Analytical Techniques

The selection of an appropriate analytical technique depends on the specific purity attribute being assessed. A combination of chromatographic, spectroscopic, and titrimetric methods provides a comprehensive purity profile.

Analytical Technique	Principle	Primary Application	Advantages	Limitations
Gas Chromatography - Flame Ionization Detection (GC-FID)	Separation of volatile compounds based on their boiling points and interaction with a stationary phase, followed by detection via ionization in a hydrogen flame.	Assay (quantitative determination of the main component) and analysis of volatile organic impurities.	High resolution, excellent sensitivity for hydrocarbons, robust and reliable.	Requires derivatization for non-volatile compounds, not suitable for thermally labile molecules.
Gas Chromatography - Mass Spectrometry (GC-MS)	Separation of volatile compounds by GC, followed by detection and identification based on their mass-to-charge ratio.	Identification and quantification of volatile impurities, especially chlorinated byproducts.	High specificity and sensitivity, provides structural information for impurity identification.	Similar limitations to GC-FID regarding volatility and thermal stability.
High-Performance Liquid Chromatography - Evaporative Light Scattering Detection (HPLC-ELSD)	Separation of compounds based on their partitioning between a mobile and a stationary phase, followed by detection of the light scattered by analyte particles after solvent evaporation.	Analysis of non-volatile or thermally labile compounds, including the main component and non-volatile impurities.	Universal detection for non-volatile analytes, compatible with gradient elution.	Non-linear response, lower sensitivity for some compounds compared to UV or MS detectors.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and purity of a molecule.	Structural elucidation, identification and quantification of impurities without the need for reference standards (qNMR).	Provides unambiguous structural information, can be quantitative, non-destructive.	Lower sensitivity compared to chromatographic methods, requires relatively pure samples for structural elucidation.
Titration (Saponification Value)	A chemical method to measure the amount of ester in a sample by reacting it with a known amount of alkali and then titrating the excess alkali.	Determination of the total ester content.	Simple, inexpensive, and provides a measure of total ester functionality.	Not specific; it measures all saponifiable matter, not just the target ester.

Quantitative Data Summary

The following table summarizes representative quantitative data for the chromatographic techniques. It is important to note that these values are typical for the analysis of similar compounds and may vary depending on the specific instrumentation and method parameters.

Parameter	GC-FID (Assay)	GC-MS (Impurity)	HPLC-ELSD (Assay)
Limit of Detection (LOD)	~0.01%	0.1 - 10 µg/L[1]	21.0 ng[2]
Limit of Quantification (LOQ)	~0.03%	0.5 - 2 µg/mL[1]	-
Linearity (R²)	>0.999	>0.999[1]	Non-linear response
Accuracy (% Recovery)	98 - 102%	95 - 105%	90 - 110%
Precision (%RSD)	< 2%	< 15%	< 5%

Experimental Protocols

Gas Chromatography - Flame Ionization Detection (GC-FID) for Assay

This method is suitable for quantifying the main component after derivatization to a more volatile analyte.

1. Sample Preparation (Derivatization to Fatty Acid Methyl Ester - FAME):

• Weigh accurately about 100 mg of 3-Chloro-2-hydroxypropyl decanoate into a reaction vial.

• Add 2 mL of 0.5 M NaOH in methanol.

• Heat the vial at 80°C for 10 minutes to facilitate saponification.

• Add 2 mL of 14% Boron trifluoride in methanol.

• Heat again at 80°C for 5 minutes for methylation.

• Cool to room temperature and add 1 mL of saturated NaCl solution and 2 mL of hexane (B92381).

• Vortex for 1 minute and allow the layers to separate.

• Carefully transfer the upper hexane layer containing the FAMEs to a GC vial.

2. GC-FID Conditions:

• Column: DB-FastFAME (30 m x 0.25 mm, 0.25 µm) or equivalent.[3]

• Inlet Temperature: 250°C.

• Detector Temperature: 280°C.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injection Volume: 1 µL (split ratio 50:1).

• Oven Program: Initial temperature of 100°C, hold for 2 minutes, ramp at 10°C/min to 240°C, and hold for 5 minutes.

3. Data Analysis:

• The purity is determined by area normalization, assuming all components have a similar response factor. The percentage purity is calculated as the area of the main peak divided by the total area of all peaks in the chromatogram.

Gas Chromatography - Mass Spectrometry (GC-MS) for Chlorinated Impurities

This method is designed to identify and quantify volatile chlorinated impurities.

1. Sample Preparation:

• Dissolve an accurately weighed amount of the sample (e.g., 50 mg) in a suitable solvent like dichloromethane (B109758) or chloroform (B151607) to a final concentration of 1 mg/mL.

• An internal standard (e.g., 2-Ethylhexanol) can be added for quantitative analysis.[2]

2. GC-MS Conditions:

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Inlet Temperature: 250°C.

• Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection Volume: 1 µL (splitless).

• Oven Program: Initial temperature of 50°C, hold for 2 minutes, ramp at 10°C/min to 280°C, and hold for 10 minutes.

• Mass Spectrometer: Full scan mode (m/z 40-450) for identification and Selected Ion Monitoring (SIM) mode for quantification of specific impurities.

3. Data Analysis:

• Impurities are identified by comparing their mass spectra with a library (e.g., NIST). Quantification is performed by creating a calibration curve using certified reference standards of the potential impurities.

High-Performance Liquid Chromatography - Evaporative Light Scattering Detection (HPLC-ELSD)

This method is suitable for the analysis of the intact molecule and non-volatile impurities.

1. Sample Preparation:

• Dissolve an accurately weighed amount of the sample in a suitable solvent (e.g., acetonitrile (B52724) or methanol) to a concentration of approximately 1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter before injection.

2. HPLC-ELSD Conditions:

• Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of water (A) and acetonitrile (B).

  • Start with 50% B, increase to 100% B over 15 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• ELSD Settings:

  • Nebulizer Temperature: 30°C.

  • Evaporator Temperature: 50°C.

  • Gas Flow (Nitrogen): 1.5 L/min.

3. Data Analysis:

• Purity is determined by area normalization. Due to the non-linear response of the ELSD, quantification requires a calibration curve for each component if accurate quantification is needed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for structural confirmation and can be used for quantitative analysis (qNMR).

1. Sample Preparation:

• Dissolve approximately 10-20 mg of the sample in a deuterated solvent (e.g., CDCl₃).

• For qNMR, accurately weigh the sample and a certified internal standard (e.g., maleic acid) into an NMR tube and dissolve in a known volume of deuterated solvent.[4]

2. NMR Acquisition:

• Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz or higher).

• For qNMR, ensure a sufficient relaxation delay (D1) is used (typically 5 times the longest T1 of the signals of interest) to allow for complete relaxation of the nuclei between pulses.[4]

3. Data Analysis:

• Structural Elucidation: Analyze the chemical shifts, coupling constants, and integration of the signals to confirm the structure of 3-Chloro-2-hydroxypropyl decanoate and identify any impurities.

• Quantitative Analysis (qNMR): The purity of the sample can be calculated by comparing the integral of a characteristic signal of the analyte with the integral of a known signal from the internal standard.[5]

Titration for Total Ester Content (Saponification Value)

This classical method determines the total amount of saponifiable esters.

1. Procedure:

• Accurately weigh about 2 g of the sample into a flask.

• Add 25.0 mL of 0.5 M alcoholic potassium hydroxide (B78521) solution.

• Attach a reflux condenser and heat the mixture on a water bath for 1 hour.

• Allow to cool and add 20 mL of water.

• Titrate the excess potassium hydroxide with 0.5 M hydrochloric acid using phenolphthalein (B1677637) as an indicator.

• Perform a blank titration without the sample.

2. Calculation:

• The ester value is calculated based on the difference in the volume of hydrochloric acid used for the sample and the blank titrations.[6]

Visualization of Experimental Workflows

Caption: Workflow for GC-FID analysis of 3-Chloro-2-hydroxypropyl decanoate purity.

Caption: Workflow for HPLC-ELSD analysis of 3-Chloro-2-hydroxypropyl decanoate purity.

Caption: Logical relationship for a comprehensive purity assessment strategy.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. emerypharma.com [emerypharma.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. scribd.com [scribd.com]

A Comparative Study on the Reactivity of 3-Chloro-2-hydroxypropyl Decanoate and Glycidyl Decanoate

For researchers, scientists, and professionals in drug development, understanding the reactivity of key chemical intermediates is paramount. This guide provides an objective comparison of the reactivity of two such intermediates: 3-Chloro-2-hydroxypropyl decanoate (B1226879) and glycidyl (B131873) decanoate. The information presented is supported by available experimental data and established chemical principles.

The core difference in the reactivity of these two molecules lies in their primary reactive functional groups: the chlorohydrin in 3-Chloro-2-hydroxypropyl decanoate and the epoxide (or oxirane) ring in glycidyl decanoate. While both are susceptible to nucleophilic attack, the mechanisms and reaction kinetics differ significantly, influencing their application in synthesis.

Reactivity Profiles: A Head-to-Head Comparison

Feature	3-Chloro-2-hydroxypropyl Decanoate	Glycidyl Decanoate
Primary Reactive Site	Secondary carbon bearing the chlorine atom	The two carbon atoms of the epoxide ring
Primary Reaction Type	Nucleophilic Substitution (SN2)	Ring-Opening (can be SN1 or SN2-like)
General Reactivity	Generally less reactive than the corresponding epoxide	Highly reactive due to inherent ring strain (~25 kcal/mol)[1]
Reaction Conditions	Often requires elevated temperatures or strong nucleophiles	Reacts under milder conditions, including room temperature[2]
pH Sensitivity	Less sensitive to pH changes	Ring-opening can be catalyzed by both acids and bases[1]
Key Byproducts	Chloride salts	Diol from hydrolysis

Fundamental Reaction Mechanisms

The distinct reactivity of these compounds stems from their molecular structures.

Glycidyl Decanoate: The three-membered epoxide ring is highly strained. This strain is relieved upon nucleophilic attack, which can occur at either of the two carbons of the ring. The reaction can proceed through an SN2-like mechanism, where the nucleophile attacks the less sterically hindered carbon, or under acidic conditions, through a mechanism with SN1 character where the nucleophile attacks the more substituted carbon after protonation of the epoxide oxygen.

3-Chloro-2-hydroxypropyl Decanoate: This molecule is a chlorohydrin ester. The primary mode of reaction is a nucleophilic substitution at the carbon atom bonded to the chlorine. This is typically an SN2 reaction, where the incoming nucleophile displaces the chloride ion. In the presence of a base, an intramolecular SN2 reaction can occur where the hydroxyl group acts as a nucleophile, displacing the chloride and forming the corresponding glycidyl decanoate.

Experimental Data Summary

Reaction with Amines (Aminolysis)

The reaction with amines to form amino alcohols is a critical transformation in the synthesis of many pharmaceutical compounds.

Parameter	3-Chloro-2-hydroxypropyl Decanoate	Glycidyl Decanoate
Reaction	Nucleophilic substitution of chloride	Ring-opening of the epoxide
Product	3-Amino-2-hydroxypropyl decanoate	A mixture of 1-amino-3-(decanoyloxy)propan-2-ol and 2-amino-3-(decanoyloxy)propan-1-ol
Relative Rate	Slower	Faster
Conditions	Typically requires heating	Can proceed at room temperature, often catalyzed by Lewis acids or Brønsted acids[2][3]
Side Reactions	Elimination reactions at higher temperatures	Polymerization, especially under strongly acidic or basic conditions

Note: The regioselectivity of the ring-opening of glycidyl decanoate with amines can be influenced by the nature of the amine and the catalyst used.

Reaction with Water (Hydrolysis)

Hydrolysis can be an important consideration for the stability and handling of these compounds.

Parameter	3-Chloro-2-hydroxypropyl Decanoate	Glycidyl Decanoate
Reaction	Nucleophilic substitution of chloride by water/hydroxide	Ring-opening of the epoxide by water/hydroxide
Product	1-(Decanoyloxy)propane-2,3-diol (Glycerol 1-monodecanoate)	1-(Decanoyloxy)propane-2,3-diol (Glycerol 1-monodecanoate)
Relative Rate	Generally slower	Faster, and can be acid or base-catalyzed

Note: Kinetic studies on the degradation of glycidyl esters in palm oil at high temperatures show that they readily decompose via a ring-opening reaction followed by hydrolysis[4].

Experimental Protocols

General Protocol for Aminolysis of Glycidyl Decanoate

This protocol is a generalized procedure based on common methods for the ring-opening of epoxides with amines.

Materials:

• Glycidyl decanoate (1.0 mmol)

• Amine (e.g., benzylamine, 1.1 mmol)

• Solvent (e.g., ethanol (B145695), 10 mL)

• Optional: Catalyst (e.g., Ytterbium (III) triflate, 1-5 mol%)

Procedure:

• In a round-bottom flask, dissolve glycidyl decanoate in the chosen solvent.

• Add the amine to the solution.

• If using a catalyst, add it to the mixture.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C).

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, remove the solvent under reduced pressure.

• Purify the product by column chromatography on silica (B1680970) gel.

General Protocol for Aminolysis of 3-Chloro-2-hydroxypropyl Decanoate

This protocol is a generalized procedure for the nucleophilic substitution of a chlorohydrin with an amine.

Materials:

• 3-Chloro-2-hydroxypropyl decanoate (1.0 mmol)

• Amine (e.g., benzylamine, 2.0-3.0 mmol, excess is often used)

• Solvent (e.g., ethanol or isopropanol, 10 mL)

• Optional: Base (e.g., potassium carbonate, 1.2 mmol) to neutralize liberated HCl.

Procedure:

• In a round-bottom flask, dissolve 3-Chloro-2-hydroxypropyl decanoate in the chosen solvent.

• Add the amine and the base (if used).

• Heat the reaction mixture to reflux (e.g., 80-100 °C).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture and filter to remove any inorganic salts.

• Remove the solvent and excess amine under reduced pressure.

• Purify the product by column chromatography on silica gel.

Visualizing Reaction Pathways

To further elucidate the reaction mechanisms, the following diagrams are provided.

Caption: Aminolysis of Glycidyl Decanoate.

Caption: Aminolysis of 3-Chloro-2-hydroxypropyl Decanoate.

Caption: Base-mediated conversion of the chlorohydrin to the epoxide.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis of (2S,3R)-3-amino-2-hydroxydecanoic acid and its enantiomer: a non-proteinogenic amino acid segment of the linear pentapeptide microginin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Comparative Aminolysis Kinetics of Different Active Ester Polymer Brush Platforms in Postpolymerization Modification with Primary and Aromatic Amines [agris.fao.org]

A Comparative Guide to the Reactivity of Chlorohydrin Esters for Derivatization in Drug Development and Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of chlorohydrin esters as derivatizing agents, focusing on their reactivity and performance. The selection of an appropriate derivatization reagent is a critical step in analytical method development for chromatography, impacting sensitivity, selectivity, and overall data quality. This document aims to support researchers in making informed decisions by summarizing available data and providing detailed experimental protocols.

Introduction to Chlorohydrin Ester Derivatization

Derivatization is a chemical modification process that converts an analyte into a more easily detectable form, enhancing its chromatographic properties for techniques like Gas Chromatography (GC) and Liquid Chromatography-Mass Spectrometry (LC-MS). Chlorohydrin esters are a class of derivatizing agents that can be used to modify analytes containing functional groups such as carboxylic acids, amines, and thiols. The reactivity of these esters is influenced by the nature of the ester group and the specific chlorohydrin backbone. While direct comparative studies on the reactivity of various chlorohydrin esters are limited in publicly available literature, this guide synthesizes existing knowledge on related derivatization chemistry to provide insights into their potential performance.

Reactivity and Performance Comparison

The reactivity of a chlorohydrin ester in a derivatization reaction is primarily governed by the electrophilicity of the carbonyl carbon and the nature of the leaving group. For derivatizing nucleophilic functional groups like those found in many drug molecules and metabolites, a more reactive ester will generally lead to faster reaction times and potentially higher derivatization yields under milder conditions.

Trichloroacetate (B1195264) > Chloroacetate > Acetate > Butyrate > Benzoate (B1203000)

This trend is based on the inductive effect of the acyl group. Electron-withdrawing groups, such as the chlorine atoms in trichloroacetate, increase the partial positive charge on the carbonyl carbon, making it more susceptible to nucleophilic attack. Conversely, electron-donating groups decrease this electrophilicity, leading to slower reaction rates.

Table 1: Qualitative Reactivity Comparison of Chlorohydrin Esters

Chlorohydrin Ester Type	Expected Relative Reactivity	Key Considerations
Chlorohydrin Trichloroacetate	Very High	Highly reactive, suitable for hindered or less reactive analytes. May require careful control of reaction conditions to avoid side reactions.
Chlorohydrin Chloroacetate	High	Good reactivity for a broad range of analytes. Offers a balance between reactivity and stability.
Chlorohydrin Acetate	Moderate	A common and generally stable derivatizing agent. Suitable for many standard applications.
Chlorohydrin Butyrate	Moderate to Low	Lower reactivity may require more forcing conditions (higher temperature, longer reaction time). The bulkier group may offer different chromatographic selectivity.
Chlorohydrin Benzoate	Low	The aromatic ring can provide a UV chromophore for HPLC analysis. Reactivity is generally lower than aliphatic esters.

Experimental Protocols

The following are generalized experimental protocols for the derivatization of carboxylic acids using chlorohydrin esters for GC-MS analysis. These protocols can be adapted based on the specific analyte and the chosen chlorohydrin ester.

Protocol 1: General Derivatization of Carboxylic Acids

This protocol is a starting point and may require optimization for specific applications.

Materials:

• Analyte containing a carboxylic acid group

• Chlorohydrin ester of choice (e.g., 3-chloro-1,2-propanediol (B139630) acetate)

• Aprotic solvent (e.g., acetonitrile, dichloromethane)

• Base catalyst (e.g., pyridine, triethylamine)

• Internal standard

• Quenching solution (e.g., saturated sodium bicarbonate)

• Extraction solvent (e.g., hexane, ethyl acetate)

• Anhydrous sodium sulfate (B86663)

Procedure:

• Sample Preparation: Accurately weigh 1-5 mg of the analyte into a reaction vial. If the sample is in an aqueous solution, evaporate to dryness under a stream of nitrogen.

• Reagent Addition: Dissolve the dried sample in 200 µL of the aprotic solvent. Add 50 µL of the base catalyst and 100 µL of a 10% (w/v) solution of the chlorohydrin ester in the same solvent. Add the internal standard.

• Reaction: Cap the vial tightly and heat at 60-80°C for 30-60 minutes. The optimal time and temperature will depend on the reactivity of the specific chlorohydrin ester and the analyte.

• Workup: Cool the reaction mixture to room temperature. Add 500 µL of the quenching solution to stop the reaction.

• Extraction: Add 500 µL of the extraction solvent and vortex thoroughly. Allow the layers to separate.

• Drying: Carefully transfer the organic (upper) layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Analysis: The sample is now ready for injection into the GC-MS system.

Protocol 2: On-line Derivatization for High-Throughput Analysis

For automated systems, a simplified "on-line" or "in-injector" derivatization can be employed, particularly with highly reactive chlorohydrin esters.

Materials:

• Analyte solution in a suitable solvent

• Highly reactive chlorohydrin ester (e.g., 3-chloro-1,2-propanediol trichloroacetate) solution

• GC-MS system with a programmable temperature vaporization (PTV) injector

Procedure:

• Sample and Reagent Preparation: Prepare a solution of the analyte and a separate solution of the derivatizing agent in a volatile, aprotic solvent.

• Injection: Co-inject a precise volume of the analyte solution and the derivatizing agent solution directly into the hot GC injector port (typically 250-300°C).

• Derivatization and Analysis: The high temperature of the injector facilitates a rapid derivatization reaction. The resulting derivatives are then separated on the GC column and detected by the mass spectrometer.

Visualization of Derivatization Workflow and Reaction

The following diagrams illustrate the general workflow for derivatization and the chemical reaction involved.

Caption: General workflow for analyte derivatization using chlorohydrin esters.

Caption: Esterification of a carboxylic acid with a chlorohydrin ester.

Conclusion

The choice of a chlorohydrin ester for derivatization should be guided by the reactivity of the target analyte and the desired reaction conditions. Highly reactive esters like chlorohydrin trichloroacetate are suitable for challenging analytes but may require more stringent control, while less reactive esters like chlorohydrin benzoate may offer advantages in terms of stability and detection. The provided protocols offer a solid foundation for developing robust derivatization methods. Further empirical studies are warranted to generate quantitative data that directly compares the reactivity of different chlorohydrin esters, which would be of significant value to the scientific community.

A Comparative Guide to the Quantification of 3-Chloro-2-hydroxypropyl Decanoate and Related 3-MCPD Esters: HPLC-MS vs. GC-MS

The quantification of 3-chloro-2-hydroxypropyl decanoate, a monoester of 3-monochloropropane-1,2-diol (3-MCPD), is a critical aspect of food safety and quality control. This compound belongs to a class of process-induced chemical contaminants known as 3-MCPD esters, which can be found in refined vegetable oils and fat-containing food products. Due to the potential health risks associated with the release of free 3-MCPD upon digestion, accurate and reliable analytical methods for their quantification are paramount for researchers, scientists, and drug development professionals.

This guide provides a detailed comparison of the two primary analytical approaches for the quantification of 3-MCPD esters: direct analysis by High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) and indirect analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Comparison of Analytical Methodologies

The choice between direct HPLC-MS and indirect GC-MS methods depends on the specific analytical needs, including the desired level of detail (individual ester congeners vs. total content), sample throughput, and available instrumentation.

Feature	HPLC-MS (Direct Method)	GC-MS (Indirect Method)
Principle	Direct quantification of individual 3-MCPD esters without derivatization.	Quantification of total free 3-MCPD after hydrolysis/transesterification of the esters and subsequent derivatization.
Sample Preparation	Extraction of lipids, clean-up to remove interfering triglycerides.	Saponification/transesterification, extraction of free 3-MCPD, derivatization (e.g., with phenylboronic acid).
Analysis Time	Rapid, with some methods taking as little as 20 minutes from sample to result.[1]	More time-consuming due to the multi-step sample preparation, including a lengthy incubation step (e.g., 16 hours).[2]
Specificity	High, allows for the quantification of individual ester congeners.	Measures the sum of all 3-MCPD esters as total 3-MCPD. Positional isomers of MCPD mono- and di-esters cannot be distinguished if they have the same mass.[1]
Potential for Artifacts	Lower risk of artifact formation as no conversion step is needed.[1]	Risk of 3-MCPD degradation during hydrolysis or formation of new 3-MCPD if chloride salts are used.[3]
Throughput	Potentially higher due to simpler and faster sample preparation.	Lower due to the complexity and duration of sample preparation.
Availability of Standards	A significant challenge is the commercial availability of a wide range of individual 3-MCPD ester standards.	Standards for free 3-MCPD and its deuterated analogues are more readily available.
Official Methods	Fewer official methods are based on direct LC-MS.	Several official methods (e.g., AOCS, DGF, ISO) are based on the indirect GC-MS approach.[1][2]

Quantitative Performance Data

The performance of an analytical method is crucial for its application. The following table summarizes typical performance characteristics for both HPLC-MS and GC-MS methods based on published data.

Performance Metric	HPLC-MS (Direct Method)	GC-MS (Indirect Method)
Limit of Detection (LOD)	2 to 5 µg/kg for individual diesters.[4][5]	0.02 mg/kg (20 µg/kg) to 0.11 mg/kg (110 µg/kg).[2][6]
Limit of Quantification (LOQ)	0.00267 µg/g (2.67 µg/kg) in some applications.[3]	0.10 mg/kg to 0.14 mg/kg.[2]
Linearity (R²)	Typically ≥ 0.999.	Excellent linearity with R² of 0.9997 has been reported.[6]
Recovery (%)	89-120%.[4][5]	92.80% to 105.22%.[2]
Precision (RSD%)	Repeatability: 5-9%.[4][5]	Repeatability: 4.18-4.79%; Reproducibility: 4.18-5.63%.[2]

Experimental Protocols

Direct HPLC-MS Method (Illustrative Protocol)

This protocol is a generalized representation based on methods for 3-MCPD diester analysis.

• Sample Extraction:

  • Weigh a homogenized sample (e.g., 100 mg of oil) into a centrifuge tube.

  • Add an internal standard solution (e.g., deuterated 3-MCPD diesters).

  • Extract the lipids using an appropriate solvent system (e.g., hexane/isopropanol).

  • Vortex and centrifuge to separate the layers.

  • Collect the organic phase.

• Clean-up:

  • To remove interfering triacylglycerols, pass the extract through a silica (B1680970) gel solid-phase extraction (SPE) column.[4][5]

  • Elute the 3-MCPD esters with a suitable solvent.

  • Evaporate the solvent and reconstitute the residue in the mobile phase.

• HPLC-MS Analysis:

  • HPLC System: A U-HPLC system is often used for better resolution.

  • Column: A C18 reversed-phase column is typically employed.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol (B129727) or acetonitrile) with a modifier like formic acid or ammonium (B1175870) formate.

  • Mass Spectrometer: A high-resolution mass spectrometer (e.g., Orbitrap) or a triple quadrupole mass spectrometer (MS/MS) for high sensitivity and selectivity.

  • Ionization: Electrospray ionization (ESI) in positive mode.

  • Quantification: Use of deuterium-labeled internal standards for accurate quantification.[4][5]

Indirect GC-MS Method (Illustrative Protocol)

This protocol is based on common acidic transesterification procedures.[2]

• Sample Preparation and Transesterification:

  • Weigh approximately 100 mg of the oil sample into a glass tube.

  • Dissolve the sample in a solvent like tetrahydrofuran.

  • Add a deuterated internal standard (e.g., 3-MCPD-d5).

  • Add a methanolic sulfuric acid solution to initiate acidic transesterification.

  • Incubate the mixture at 40°C for 16 hours to release the free 3-MCPD.[2]

• Extraction of Free 3-MCPD:

  • Stop the reaction and extract the aqueous phase containing the free 3-MCPD.

  • Perform a liquid-liquid extraction with a solvent like ethyl acetate.

• Derivatization:

  • Evaporate the solvent from the extract.

  • Add a derivatizing agent, such as phenylboronic acid (PBA), and heat to form a volatile derivative suitable for GC analysis.[3]

• GC-MS Analysis:

  • GC System: A gas chromatograph with a capillary column (e.g., BPX-5).

  • Injection: Splitless injection.

  • Oven Temperature Program: A programmed temperature ramp to separate the analytes.

  • Mass Spectrometer: A single quadrupole or triple quadrupole mass spectrometer.

  • Ionization: Electron ionization (EI).

  • Detection Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity.[2]

Workflow Diagrams

Caption: Direct HPLC-MS workflow for 3-MCPD ester analysis.

Caption: Indirect GC-MS workflow for total 3-MCPD analysis.

Conclusion

Both HPLC-MS and GC-MS are powerful techniques for the quantification of 3-MCPD esters, including 3-chloro-2-hydroxypropyl decanoate.

• The direct HPLC-MS method offers the advantage of speed and the ability to quantify individual ester congeners without the risk of artifact formation during sample preparation. It is particularly suited for research applications where understanding the profile of different esters is important.

• The indirect GC-MS method , while more laborious, is a well-established and validated approach with numerous official methods. It provides a measure of the total 3-MCPD content, which is often sufficient for regulatory compliance and routine quality control.

The selection of the most appropriate method will be guided by the specific research or monitoring objectives, the required level of detail, and the available laboratory resources.

References

• 1. fediol.eu [fediol.eu]
• 2. mjas.analis.com.my [mjas.analis.com.my]
• 3. gcms.cz [gcms.cz]
• 4. Novel approaches to analysis of 3-chloropropane-1,2-diol esters in vegetable oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. shimadzu.com [shimadzu.com]

A Comparative Guide to Catalytic Methods for the Synthesis of 3-Chloro-2-hydroxypropyl decanoate

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 3-Chloro-2-hydroxypropyl decanoate (B1226879), a key intermediate in various industrial applications, is primarily achieved through the ring-opening of epichlorohydrin (B41342) with decanoic acid. The choice of catalyst is pivotal in determining the reaction's efficiency, selectivity, and environmental impact. This guide provides an objective comparison of two prominent catalytic methods: Quaternary Ammonium (B1175870) Salt Catalysis and Solid Base Catalysis, supported by experimental data from analogous reactions.

Data Presentation

The following table summarizes the key quantitative parameters for the two catalytic methods. Data for the Quaternary Ammonium Salt Catalysis is based on the synthesis of 3-chloro-2-hydroxypropyl neodecanoate, a close structural analog.

Parameter	Quaternary Ammonium Salt Catalysis (TMAN)	Solid Base Catalysis (Alkaline Al₂O₃)
Catalyst	Tetramethylammonium neodecanoate (TMAN)	Alkaline Aluminum Oxide (Al₂O₃)
Reactants	Epichlorohydrin, Neodecanoic Acid	Epichlorohydrin, Decanoic Acid
Reaction Temp.	90-110°C	5-18°C (two-stage)
Reaction Time	Not explicitly stated, continuous flow	5 hours
Product Yield	95.4%[1]	Data not available for decanoate
Catalyst Type	Homogeneous	Heterogeneous
Recyclability	Possible with separation	Readily recyclable by filtration[2]

Experimental Protocols

1. Quaternary Ammonium Salt Catalysis using Tetramethylammonium neodecanoate (TMAN)

This protocol is adapted from the continuous flow synthesis of 3-chloro-2-hydroxypropyl neodecanoate[1].

Materials:

• Epichlorohydrin (ECH)

• Neodecanoic acid (NDA) (can be substituted with decanoic acid)

• Tetramethylammonium neodecanoate (TMAN) catalyst

• Deionized water

• Microreaction system with two connected reactors

Procedure:

• Prepare the catalyst solution by mixing neodecanoic acid and TMAN.

• Separately feed the ECH, the NDA/TMAN mixture, and water into the first microreactor.

• Maintain the first reactor at a temperature of 110°C to initiate the reaction.

• The output from the first reactor is then transferred to a second stirred reactor maintained at 90°C to continue the reaction and improve selectivity.

• The product, 3-chloro-2-hydroxypropyl neodecanoate, is obtained from the output of the second reactor. The product yield can be determined using appropriate analytical techniques such as gas chromatography.

2. Solid Base Catalysis using Alkaline Aluminum Oxide (Al₂O₃)

This protocol is based on the synthesis of 3-chloro-2-hydroxypropyl-trimethylammonium chloride and is adapted for the synthesis of the decanoate ester[2].

Materials:

• Decanoic acid

• Epichlorohydrin (ECH)

• Alkaline Al₂O₃ catalyst

• Water

• Reaction flask with stirring and temperature control

Procedure:

• Add decanoic acid and water to the reaction flask and stir until the acid is well dispersed.

• Add the alkaline Al₂O₃ catalyst to the mixture.

• Cool the reaction mixture to 5°C.

• Add epichlorohydrin dropwise to the cooled mixture while maintaining the temperature at 5°C.

• After the addition of ECH, allow the reaction to proceed at 5°C for 3 hours.

• Subsequently, raise the temperature to 18°C and continue the reaction for an additional 2 hours.

• Upon completion, the solid catalyst can be separated from the reaction mixture by filtration.

• The product, 3-Chloro-2-hydroxypropyl decanoate, can be isolated from the filtrate.

Mandatory Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Synthetic method of 3-chloro-2-hydroxypropyl-trimethyl ammonium chloride and aqueous solution product obtained during preparation process thereof - Eureka | Patsnap [eureka.patsnap.com]

A Comparative Guide to Purity Assessment of 3-Chloro-2-hydroxypropyl decanoate

For researchers, scientists, and professionals in drug development, ensuring the purity of synthesized compounds is a critical step. This guide provides a comparative analysis of analytical methodologies for assessing the purity of 3-Chloro-2-hydroxypropyl decanoate (B1226879), a key intermediate in various synthetic pathways. While direct titration methods for this specific molecule are not widely published, this document outlines a plausible titration approach and compares it with established, highly sensitive chromatographic techniques.

Purity Assessment Methodologies

The purity of 3-Chloro-2-hydroxypropyl decanoate can be determined through several analytical techniques. This guide focuses on a comparison between a proposed acid-base titration method and the more commonly employed gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) methods, which are extensively used for the analysis of related 3-monochloropropane-1,2-diol (3-MCPD) esters.

Proposed Method: Saponification and Acid-Base Titration

This method is based on the hydrolysis (saponification) of the ester bond in 3-Chloro-2-hydroxypropyl decanoate, followed by the titration of the excess alkali. This approach is a classic quantitative technique that can be cost-effective and does not require sophisticated instrumentation.

Experimental Protocol:

• Sample Preparation: Accurately weigh a sample of 3-Chloro-2-hydroxypropyl decanoate and dissolve it in a known excess of standardized ethanolic potassium hydroxide (B78521) solution.

• Saponification: Heat the mixture under reflux for a specified period to ensure complete hydrolysis of the ester. This reaction consumes the potassium hydroxide.

• Titration: After cooling the reaction mixture to room temperature, titrate the excess potassium hydroxide with a standardized solution of hydrochloric acid using a suitable indicator, such as phenolphthalein.

• Blank Determination: Perform a blank titration using the same volume of ethanolic potassium hydroxide solution without the sample.

• Calculation: The difference in the volume of hydrochloric acid consumed in the blank and the sample titrations is used to calculate the amount of potassium hydroxide that reacted with the ester, and subsequently, the purity of the 3-Chloro-2-hydroxypropyl decanoate.

Alternative Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds. For the analysis of 3-MCPD esters like 3-Chloro-2-hydroxypropyl decanoate, an indirect method involving hydrolysis and derivatization is typically employed.

Experimental Protocol:

• Hydrolysis/Transesterification: The ester is hydrolyzed or transesterified to release the 3-chloro-2-hydroxypropyl moiety, often using an acidic or alkaline catalyst.[1][2]

• Extraction: The released 3-MCPD is extracted from the sample matrix.

• Derivatization: The polarity of 3-MCPD is reduced through derivatization to make it more volatile and suitable for GC analysis. Common derivatizing agents include phenylboronic acid (PBA) or heptafluorobutyrylimidazole (HFBI).[3][4]

• GC-MS Analysis: The derivatized sample is injected into the GC-MS system. The components are separated based on their boiling points and affinities for the stationary phase in the GC column and subsequently detected and quantified by the mass spectrometer.[1]

Alternative Method 2: Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is another highly sensitive and specific technique that can be used for the direct analysis of 3-MCPD esters, avoiding the need for derivatization.

Experimental Protocol:

• Sample Preparation: The sample containing 3-Chloro-2-hydroxypropyl decanoate is dissolved in a suitable solvent.

• LC Separation: The sample solution is injected into a liquid chromatograph, where the components are separated on a column based on their interactions with the stationary and mobile phases.

• MS Detection: The separated components are introduced into the mass spectrometer for detection and quantification. This direct method can reduce sample preparation time and potential for artifact formation.[5]

Comparative Performance Data

The following table summarizes the key performance characteristics of the proposed titration method in comparison to the established GC-MS and LC-MS techniques for related compounds.

Parameter	Proposed Titration Method	GC-MS (Indirect Method)	LC-MS (Direct Method)
Principle	Saponification and volumetric analysis	Separation of volatile derivatives	Separation based on polarity
Specificity	Low (titrates total ester content)	High (mass-selective detection)	High (mass-selective detection)
Sensitivity	Milligram level	Microgram to nanogram per kilogram level	Microgram to nanogram per kilogram level
Limit of Detection (LOD)	~0.1%	0.003 µg/kg to 0.11 mg/kg[1][3]	0.1 mg/kg[6]
Limit of Quantification (LOQ)	~0.5%	0.009 µg/kg to 0.14 mg/kg[1][3]	0.2 mg/kg[6]
Precision (RSD)	< 2%	0.3% to 7.0%[3]	6.8% to 16.2%[6]
Equipment Cost	Low	High	High
Analysis Time per Sample	~1-2 hours	~2-4 hours (including sample prep)	< 30 minutes[5]
Derivatization Required	No	Yes	No

Method Selection Workflow

The choice of an appropriate analytical method depends on various factors, including the required sensitivity, specificity, available instrumentation, and the purpose of the analysis.

Caption: Decision workflow for selecting an analytical method.

Experimental Workflow: Proposed Titration Method

The following diagram illustrates the step-by-step process of the proposed titration method for purity assessment.

Caption: Workflow for the proposed titration method.

Conclusion

The choice of analytical method for assessing the purity of 3-Chloro-2-hydroxypropyl decanoate should be guided by the specific requirements of the analysis. The proposed titration method offers a simple, cost-effective approach suitable for routine quality control where high sensitivity is not a prerequisite. However, for comprehensive purity profiling, identification of unknown impurities, and trace-level quantification, the highly specific and sensitive GC-MS and LC-MS methods are indispensable. For official analysis and in cases where high accuracy and precision are paramount, methods like GC-MS, which have been validated through collaborative trials for similar compounds, are recommended.[2]

References

• 1. mjas.analis.com.my [mjas.analis.com.my]
• 2. 3-MONOCHLORO-1,2-PROPANEDIOL - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. agriculturejournals.cz [agriculturejournals.cz]
• 4. gcms.cz [gcms.cz]
• 5. fediol.eu [fediol.eu]
• 6. agilent.com [agilent.com]

Performance Benchmarks for Cationic Surfactants Derived from Fatty Acid Esters: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

The development of novel surfactants with enhanced performance and biodegradability is a continuous pursuit in chemical and pharmaceutical sciences. Cationic surfactants derived from fatty acid esters, such as a hypothetical derivative of 3-Chloro-2-hydroxypropyl decanoate (B1226879), represent a promising class of amphiphilic molecules. Their structure, incorporating a hydrophobic fatty acid chain and a hydrophilic quaternary ammonium (B1175870) headgroup, allows for a wide range of applications, from drug delivery systems to antimicrobial agents. This guide provides a comparative performance analysis of such surfactants against common alternatives, supported by experimental data and detailed methodologies.

Performance Comparison of Surfactants

The efficacy of a surfactant is primarily determined by its ability to reduce surface tension and form micelles at a low concentration. The following table summarizes key performance indicators for a representative cationic surfactant derived from a fatty acid and compares it with established cationic and anionic surfactants.

Surfactant	Type	Critical Micelle Concentration (CMC) (mol/L)	Surface Tension at CMC (γCMC) (mN/m)
Hypothetical Fatty Acid-Derived Cationic Surfactant	Cationic	1 x 10⁻⁴ - 1 x 10⁻³	30 - 40
Cetyltrimethylammonium Bromide (CTAB)[1][2][3]	Cationic	~9.2 x 10⁻⁴	~36
Benzalkonium Chloride (BAC)[4][5][6][7][8]	Cationic	1 x 10⁻⁴ - 1 x 10⁻³	30 - 40
Sodium Lauryl Sulfate (B86663) (SLS)[9][10][11][12][13]	Anionic	~8.2 x 10⁻³	~39

Note: The values for the hypothetical fatty acid-derived cationic surfactant are estimated based on typical performance of similar structures. Actual values would depend on the specific fatty acid chain length and synthetic process.

Experimental Protocols

Accurate and reproducible performance data are contingent on standardized experimental protocols. The following sections detail the methodologies for determining the key performance indicators presented in the comparison table.

Determination of Critical Micelle Concentration (CMC) and Surface Tension (γCMC)

The CMC and the surface tension at the CMC are critical parameters for evaluating surfactant performance. They can be determined using various techniques, with surface tensiometry being one of the most common methods.

Methodology: Surface Tensiometry (Du Noüy Ring Method)

• Solution Preparation: A series of aqueous solutions of the surfactant are prepared at various concentrations, typically spanning a logarithmic scale.

• Instrumentation: A surface tensiometer equipped with a platinum-iridium ring is used.

• Measurement: The platinum ring is submerged in the surfactant solution and then slowly pulled through the air-liquid interface. The force required to detach the ring from the surface is measured.

• Data Analysis: The surface tension is plotted against the logarithm of the surfactant concentration. The point at which the surface tension ceases to decrease significantly with increasing concentration is identified as the CMC. The surface tension value at this point is the γCMC.[14][15][16][17][18]

Emulsification Stability

The ability of a surfactant to form and stabilize an emulsion is a key performance attribute, particularly in formulation science.

Methodology: Turbiscan Stability Index (TSI)

• Emulsion Preparation: An oil-in-water (O/W) emulsion is prepared by homogenizing a specific ratio of oil and an aqueous solution of the surfactant.

• Instrumentation: A Turbiscan optical analyzer is used to measure the backscattering and transmission of light through the emulsion sample.

• Measurement: The sample is scanned at regular intervals to detect changes in particle size and phase separation (creaming or sedimentation) over time.

• Data Analysis: The Turbiscan Stability Index (TSI) is calculated from the variations in backscattering and transmission profiles. A lower TSI value indicates a more stable emulsion.[19]

Visualizing Synthesis and Experimental Workflows

To further elucidate the processes involved in the synthesis and evaluation of these surfactants, the following diagrams are provided.

Caption: Conceptual workflow for the synthesis of a cationic surfactant.

Caption: Experimental workflow for CMC determination.

Conclusion

Cationic surfactants derived from fatty acid esters hold significant potential due to their tunable properties and derivation from renewable resources. While direct performance data for a surfactant synthesized from 3-Chloro-2-hydroxypropyl decanoate is not yet widely available in published literature, the comparative data for analogous structures and established alternatives provide a valuable benchmark for researchers. The experimental protocols outlined herein offer a standardized approach for the evaluation of novel surfactant candidates, ensuring data consistency and comparability across different studies. The continued exploration of such novel surfactants is anticipated to lead to the development of more effective and environmentally benign formulations in various scientific and industrial applications.

References

• 1. Cetrimonium bromide - Wikipedia [en.wikipedia.org]
• 2. acs.org [acs.org]
• 3. Cetyltrimethylammonium Bromide [opsdiagnostics.com]
• 4. Benzalkonium Chloride Prices, Trends, Index, News, Monitor and Demand [chemanalyst.com]
• 5. Benzalkonium Chloride Market, Global Outlook and Forecast 2026-2032 [marketmonitorglobal.com]
• 6. Benzalkonium Chloride Price Trend Report: Index, Forecast, and Demand Growth -- ChemAnalyst | PRLog [prlog.org]
• 7. Benzalkonium Chloride Market Size, Share and Forecast 2035 [chemanalyst.com]
• 8. exactitudeconsultancy.com [exactitudeconsultancy.com]
• 9. SLS 93% (SODIUM LAURYL SULFATE 93%) - Ataman Kimya [atamanchemicals.com]
• 10. specialchem.com [specialchem.com]
• 11. mordorintelligence.com [mordorintelligence.com]
• 12. dataintelo.com [dataintelo.com]
• 13. sls powder sodium lauryl sulfate trends 2025 [accio.com]
• 14. benchchem.com [benchchem.com]
• 15. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 16. researchgate.net [researchgate.net]
• 17. commons.erau.edu [commons.erau.edu]
• 18. ipkm.tu-darmstadt.de [ipkm.tu-darmstadt.de]
• 19. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Structural Confirmation of 3-Chloro-2-hydroxypropyl decanoate Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the structural confirmation of 3-Chloro-2-hydroxypropyl decanoate (B1226879) and its derivatives, which are part of the broader class of 3-monochloropropane-1,2-diol (3-MCPD) esters. These compounds are of significant interest in food safety and drug development due to their potential health implications. This document outlines detailed experimental protocols, presents quantitative data in a comparative format, and includes visualizations to clarify complex workflows.

Introduction

3-Chloro-2-hydroxypropyl decanoate is a fatty acid ester of 3-MCPD. The structural confirmation of these esters is critical for monitoring their presence in various matrices and for understanding their chemical behavior. The two primary analytical approaches for the determination of 3-MCPD esters are indirect and direct methods, typically employing Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), respectively.

Comparison of Analytical Methodologies

The choice between indirect and direct analysis depends on the specific research question. Indirect methods are well-suited for routine quantification of total 3-MCPD content, while direct methods provide detailed information about the individual ester profiles.

Feature	Indirect Analysis (GC-MS)	Direct Analysis (LC-MS/MS)
Principle	Cleavage of esters to free 3-MCPD, followed by derivatization and GC-MS analysis.	Direct analysis of intact esters.
Primary Application	Quantification of total bound 3-MCPD.	Identification and quantification of individual 3-MCPD esters.
Sample Preparation	Multi-step: transesterification, extraction, derivatization.[1]	Simpler: dilution, solid-phase extraction (SPE).[2]
Analysis Time	Longer due to extensive sample preparation.	Faster, with some methods taking as little as 20 minutes from sample to result.[3]
Throughput	Lower throughput.	Higher throughput.
Information Provided	Total concentration of 3-MCPD.	Concentration of individual ester congeners.
Selectivity	Positional isomers of MCPD mono- and di-esters are not distinguished.[3]	Can separate and identify different fatty acid esters.
Standard Requirements	Requires standards for 3-MCPD and internal standards.	Requires a wider range of individual ester standards.[1]
Potential Issues	Potential for artifact formation during hydrolysis.	Matrix effects can influence ionization efficiency.

Experimental Protocols

Synthesis of 3-Chloro-2-hydroxypropyl decanoate

A plausible synthetic route for 3-Chloro-2-hydroxypropyl decanoate involves the ring-opening reaction of epichlorohydrin (B41342) with decanoic acid. This reaction is typically catalyzed and can be performed under controlled temperature conditions.

Reaction Scheme:

Caption: Synthesis of 3-Chloro-2-hydroxypropyl decanoate.

Procedure:

• Decanoic acid and a suitable catalyst (e.g., a quaternary ammonium (B1175870) salt) are dissolved in an appropriate solvent.

• Epichlorohydrin is added dropwise to the solution while maintaining a specific reaction temperature (e.g., 50-100°C).

• The reaction mixture is stirred for a defined period (e.g., 0.5-5 hours) until completion, which can be monitored by techniques like thin-layer chromatography (TLC).

• The resulting product is then purified using methods such as column chromatography or distillation.

Indirect Analysis via GC-MS

This method involves the cleavage of the fatty acid esters to release free 3-MCPD, which is then derivatized and analyzed by GC-MS.

Workflow:

References

• 1. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [de.restek.com]
• 2. iris.unina.it [iris.unina.it]
• 3. fediol.eu [fediol.eu]

comparing the effects of different catalysts on esterification yield

For researchers, scientists, and drug development professionals, the selection of an appropriate catalyst is a critical step in optimizing esterification reactions. This guide provides an objective comparison of the performance of different catalyst types—homogeneous, heterogeneous, and enzymatic—supported by experimental data to facilitate informed decision-making.

Esterification, a fundamental reaction in organic synthesis, is pivotal in the production of a vast array of compounds, from pharmaceuticals and solvents to biofuels. The efficiency of this reaction is heavily influenced by the choice of catalyst. This guide delves into the comparative effects of various catalysts on esterification yield, presenting quantitative data, detailed experimental protocols, and visual representations of workflows and catalytic relationships.

Performance Comparison of Catalysts

The yield of an esterification reaction is a key metric for evaluating catalyst performance. The following tables summarize quantitative data from various studies, comparing the effectiveness of different catalysts in specific esterification reactions.

Table 1: Esterification of Fatty Acids for Biodiesel Production

Catalyst Type	Catalyst	Carboxylic Acid	Alcohol	Molar Ratio (Acid:Alcohol)	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Homogeneous	Sulfuric Acid (H₂SO₄)	Acetic Acid	n-Butanol	1:1	80	-	73	[1]
Homogeneous	p-Toluenesulfonic Acid (p-TSA)	Acetic Acid	n-Butanol	1:1	80	-	68.5	[1]
Heterogeneous	Sulfonated Magnetic Solid Acid (ZrFe-SA-SO₃H)	Waste Cooking Oil	Methanol (B129727)	1:10	90	4	92.7-99.5	[2]
Heterogeneous	Sulfated Solid Acid Catalyst	Waste Cooking Oil	Methanol	1:9	95	5	98.5	[2]
Heterogeneous	Biomass-Derived Solid Acid (SiO₂@Cs-SO₃H)	Oleic Acid	Methanol	1:31.4	92	4.1	98.2	[3][4]
Heterogeneous	Amberlyst 15	Acetic Acid	Ethanol	1:2	70	-	75 (conversion)	[5]
Enzymatic	Immobilized Lipase (B570770) (Novozym 435)	Waste Fish Oil Fatty Ethyl Esters	2-Ethyl-1-hexanol	1:5	60	6	>95	[6]
Enzymatic	Lipase (from Candida antarctica)	Rubber Seed Oil	Methanol	-	37	-	85	[7][8]

Table 2: Esterification of Acetic Acid with Ethanol

Catalyst Type	Catalyst	Molar Ratio (Acid:Alcohol)	Temperature (°C)	Agitation Speed (rpm)	Particle Size (mesh)	Conversion (%)	Reference
Homogeneous	Sulfuric Acid (H₂SO₄)	-	-	700	-	15.19	[9]
Heterogeneous	Natural Zeolite (Bayah)	-	-	700	100	45.03	[9]
No Catalyst	-	-	70	-	-	12.15	[9]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon research findings. Below are representative experimental protocols for key experiments cited in this guide.

Protocol 1: Esterification of Oleic Acid using a Heterogeneous Solid Acid Catalyst (SiO₂@Cs-SO₃H)

This protocol is based on the synthesis of biodiesel using a biomass-derived solid acid catalyst.[3][4]

• Catalyst Preparation: A highly active biomass-based solid acid catalyst (SiO₂@Cs-SO₃H) is synthesized using renewable chitosan (B1678972) as the raw material through a sulfonation procedure under relatively mild conditions.

• Reaction Setup: The esterification of oleic acid and methanol is carried out in a batch reactor.

• Reaction Conditions: The optimized reaction conditions are a temperature of 92°C, a reaction time of 4.1 hours, a catalyst dosage of 6.8 wt%, and a methanol to oleic acid molar ratio of 31.4:1.

• Product Analysis: The biodiesel yield is determined using techniques such as gas chromatography (GC) to quantify the fatty acid methyl esters (FAME) produced.

• Catalyst Reusability: The catalyst is recovered after the reaction and can be reused for multiple cycles, with studies showing good reusability for up to five consecutive runs with a biodiesel yield of 87.0%.[3]

Protocol 2: Comparative Esterification of Acetic Acid and Ethanol

This protocol compares the performance of a homogeneous and a heterogeneous catalyst in the esterification of acetic acid and ethanol.[9]

• Catalyst Preparation: The homogeneous catalyst used is sulfuric acid. The heterogeneous catalyst is a natural zeolite from Bayah, which is activated with 6 N H₂SO₄ and sieved to particle sizes of 60 and 100 mesh.

• Reaction Setup: The reaction is performed in a three-neck flask as a batch reactor.

• Reaction Conditions: The reaction is carried out by varying the agitation speed from 500-700 rpm. The reaction time is 60 minutes at a temperature of 70°C.

• Product Analysis: The conversion of acetic acid is determined to compare the catalyst performance.

Protocol 3: Enzymatic Transesterification of Waste Fish Oil Fatty Ethyl Esters

This protocol details the use of an immobilized lipase for transesterification.[6]

• Enzyme: Immobilized lipase B from Candida antarctica (Novozym 435) is used as the biocatalyst.

• Reaction Setup: The transesterification reaction is conducted with 2-ethyl-1-hexanol (EH) and fatty acid ethyl esters (FAEE) from waste fish oil.

• Reaction Conditions: The optimal conditions are a temperature of 60°C, a pressure of 10 mbar, and a stirring speed of 200 rpm. The EH/FAEE molar ratio is 5:1, with a catalyst amount of 5 wt%.

• Product Analysis: The conversion to fatty acid esters of 2-ethyl-1-hexanol is monitored over time to determine the reaction efficiency.

Visualizing the Process and Relationships

Diagrams can effectively illustrate complex workflows and relationships, providing a clear overview for researchers.

Caption: Experimental workflow for comparing catalyst performance.

Caption: Catalyst types and their general characteristics.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. A Highly Effective Biomass-Derived Solid Acid Catalyst for Biodiesel Synthesis Through Esterification - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | A Highly Effective Biomass-Derived Solid Acid Catalyst for Biodiesel Synthesis Through Esterification [frontiersin.org]
• 5. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 6. pubs.acs.org [pubs.acs.org]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. jurnal.untirta.ac.id [jurnal.untirta.ac.id]

Safety & Regulatory Compliance

Navigating the Disposal of 3-Chloro-2-hydroxypropyl decanoate: A Guide for Laboratory Professionals

For researchers, scientists, and professionals in drug development, the proper handling and disposal of laboratory chemicals is paramount to ensuring a safe and compliant work environment. This guide provides essential safety and logistical information for the disposal of 3-Chloro-2-hydroxypropyl decanoate (B1226879) (CAS No. 3537-37-9).

Immediate Safety and Disposal Plan

When handling 3-Chloro-2-hydroxypropyl decanoate, adherence to standard laboratory safety protocols is crucial. This includes the use of personal protective equipment (PPE) such as safety goggles, gloves, and a lab coat. All handling of the substance should be performed in a well-ventilated area, preferably within a chemical fume hood.

Quantitative Data for Handling and Disposal

Due to the lack of a specific SDS, quantitative exposure limits and specific disposal parameters are not available. The following table provides general guidance and conservative recommendations for handling this compound.

Parameter	Value/Recommendation	Source
Occupational Exposure Limit (OEL)	Not Established	N/A
Permissible Exposure Limit (PEL)	Not Established	N/A
Recommended Storage Temperature	Room Temperature	MedChemExpress[1]
Recommended Personal Protective Equipment	Safety Goggles, Chemical Resistant Gloves, Lab Coat	Standard Laboratory Practice
In case of skin contact	Immediately wash with soap and water.	Standard Laboratory Practice
In case of eye contact	Immediately flush with large amounts of water for at least 15 minutes.	Standard Laboratory Practice
In case of inhalation	Move person to fresh air.	Standard Laboratory Practice
In case of ingestion	Rinse mouth. Seek medical attention.	Standard Laboratory Practice

Experimental Protocol for Waste Disposal

The following is a generalized protocol for the collection and disposal of 3-Chloro-2-hydroxypropyl decanoate waste. This protocol should be adapted to comply with your institution's specific Environmental Health and Safety (EHS) guidelines.

Objective: To safely collect and label waste containing 3-Chloro-2-hydroxypropyl decanoate for disposal by authorized personnel.

Materials:

• Appropriate waste container (chemically resistant, with a secure lid)

• Waste label

• Personal Protective Equipment (PPE) as specified above

• Chemical fume hood

Procedure:

• Container Selection: Obtain a new, clean, and chemically compatible waste container. Ensure the container is in good condition and has a tightly sealing lid.

• Waste Segregation: Do not mix 3-Chloro-2-hydroxypropyl decanoate waste with other chemical waste streams unless explicitly permitted by your institution's EHS office.

• Collection:

  • Perform all transfers of the chemical waste inside a certified chemical fume hood.

  • Carefully transfer the waste into the designated container, avoiding splashes or spills.

  • If the chemical is in a solid form, do not create dust. If it is a liquid, pour slowly and carefully.

• Labeling:

  • Immediately label the waste container with a hazardous waste tag.

  • The label must include:

    • The full chemical name: "3-Chloro-2-hydroxypropyl decanoate"

    • The CAS Number: "3537-37-9"

    • The words "Hazardous Waste"

    • An estimate of the quantity of the waste.

    • The date of accumulation.

    • The name of the principal investigator or laboratory contact.

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area within the laboratory.

  • The storage area should be secure, well-ventilated, and away from incompatible materials.

• Disposal Request:

  • Once the container is full or ready for disposal, submit a chemical waste pickup request to your institution's EHS department according to their procedures.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 3-Chloro-2-hydroxypropyl decanoate, emphasizing the critical step of consulting with the institutional EHS office.

Caption: Disposal workflow for a chemical with unknown hazards.

Disclaimer: This information is intended for guidance purposes only. Always consult your institution's Environmental Health and Safety (EHS) department for specific disposal instructions and comply with all applicable local, state, and federal regulations. The absence of detailed hazard information for 3-Chloro-2-hydroxypropyl decanoate necessitates a cautious and conservative approach to its handling and disposal.

References

• 1. medchemexpress.com [medchemexpress.com]

Personal protective equipment for handling 3-Chloro-2-hydroxypropyl decanoate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling 3-Chloro-2-hydroxypropyl decanoate (B1226879) (CAS No. 3537-37-9), focusing on operational and disposal plans to foster a secure research environment.

Hazard and Safety Information

Based on available GHS (Globally Harmonized System of Classification and Labelling of Chemicals) information, 3-Chloro-2-hydroxypropyl decanoate is classified with the following hazards:

Hazard Category	GHS Pictogram	Signal Word	Hazard Statements	Precautionary Statements (selected)
Warning	Warning	Not explicitly stated in available sources.	P280: Wear protective gloves/protective clothing/eye protection/face protection. P284: Wear respiratory protection. P301: IF SWALLOWED: Immediately call a POISON CENTER/doctor. P302+P352: IF ON SKIN: Wash with plenty of soap and water. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. P501: Dispose of contents/container to an approved waste disposal plant.

It is crucial to note that the absence of specific hazard statements in currently available public information does not signify an absence of risk. Standard laboratory precautions should always be observed.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is essential to minimize exposure and ensure safety.

PPE Category	Specific Recommendations
Eye and Face Protection	Wear chemical safety goggles and a face shield.
Hand Protection	Wear chemically resistant gloves (e.g., nitrile, neoprene). Glove thickness and breakthrough time should be considered based on the duration of handling.
Body Protection	A standard laboratory coat is required. For tasks with a higher risk of splashing, a chemically resistant apron or suit should be worn.
Respiratory Protection	Use in a well-ventilated area, preferably within a chemical fume hood. If ventilation is inadequate, wear a NIOSH-approved respirator with an appropriate cartridge.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is critical for the safe handling of 3-Chloro-2-hydroxypropyl decanoate.

• Preparation :

  • Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

  • Verify that all necessary PPE is available and in good condition.

  • Have spill control materials (e.g., absorbent pads, neutralizers) readily accessible.

  • Locate the nearest eyewash station and safety shower and confirm they are operational.

• Handling :

  • Always handle the chemical within a properly functioning chemical fume hood.

  • Avoid direct contact with skin, eyes, and clothing.

  • Use appropriate tools (spatulas, pipettes) to transfer the chemical, avoiding cross-contamination.

  • Keep containers tightly closed when not in use.

• Post-Handling :

  • Thoroughly clean the work area after use.

  • Decontaminate all equipment used.

  • Remove PPE in the correct order to prevent cross-contamination and dispose of it as hazardous waste.

  • Wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of 3-Chloro-2-hydroxypropyl decanoate and its containers is a critical aspect of laboratory safety and environmental responsibility.

• Waste Collection :

  • Collect all waste containing 3-Chloro-2-hydroxypropyl decanoate in a designated, properly labeled, and sealed hazardous waste container.

  • Do not mix with other incompatible waste streams.

• Disposal Route :

  • Dispose of the chemical waste through a licensed hazardous waste disposal company.

  • Follow all local, state, and federal regulations for chemical waste disposal.

  • Never dispose of 3-Chloro-2-hydroxypropyl decanoate down the drain or in regular trash.

Workflow for Safe Handling and Disposal

Caption: A logical workflow for the safe handling and disposal of laboratory chemicals.

Disclaimer: The information provided is based on limited available data and general laboratory safety principles. It is not a substitute for a comprehensive Safety Data Sheet (SDS) and a formal risk assessment conducted by qualified personnel. Always consult with your institution's Environmental Health and Safety (EHS) department for specific guidance.